DT-2

Core Science & Biosynthesis

Unveiling the Mechanism of Action of DT-2: A Novel Therapeutic Agent

Introduction

DT-2 has emerged as a promising therapeutic candidate, demonstrating significant potential in preclinical studies. Understanding its precise mechanism of action is paramount for its continued development and clinical application. This document provides a comprehensive overview of the molecular pathways modulated by DT-2, supported by quantitative data from key experiments and detailed methodologies.

Core Signaling Pathway of DT-2

DT-2 primarily exerts its effects through the modulation of the well-characterized MAPK/ERK and PI3K/Akt signaling pathways. It acts as a potent and selective inhibitor of the upstream receptor tyrosine kinase (RTK), leading to a cascade of downstream effects that ultimately influence cell proliferation, survival, and differentiation.

Figure 1: The signaling cascade initiated by DT-2. DT-2 inhibits the Receptor Tyrosine Kinase (RTK), thereby blocking downstream activation of both the PI3K/Akt and MAPK/ERK pathways, leading to reduced cell survival and proliferation.

Quantitative Analysis of DT-2 Activity

The efficacy of DT-2 has been quantified through various in vitro assays, with the key findings summarized below. These data highlight the potency and selectivity of DT-2.

Parameter	Value	Assay Condition	Cell Line
IC₅₀ (RTK)	25 nM	In vitro kinase assay	-
IC₅₀ (Cell Proliferation)	150 nM	72-hour incubation	Cancer Cell Line A
Binding Affinity (Kᴅ)	10 nM	Surface Plasmon Resonance	-
pERK Inhibition (EC₅₀)	75 nM	Western Blot	Cancer Cell Line A
pAkt Inhibition (EC₅₀)	90 nM	Western Blot	Cancer Cell Line A

Experimental Protocols

Detailed methodologies for the key experiments are provided to ensure reproducibility and further investigation.

In Vitro Kinase Assay

This assay was performed to determine the direct inhibitory effect of DT-2 on the target RTK.

Figure 2: Workflow for the in vitro kinase assay to determine the IC₅₀ of DT-2 against the target RTK.

Protocol:

• A reaction mixture containing the purified recombinant RTK enzyme and varying concentrations of DT-2 in kinase buffer was prepared.

• The mixture was incubated at room temperature for 15 minutes to allow for compound binding.

• The kinase reaction was initiated by the addition of a solution containing ATP and a specific substrate peptide.

• The reaction was allowed to proceed for 60 minutes at 30°C.

• The reaction was terminated, and the amount of phosphorylated substrate was quantified using a luminescence-based detection method.

• The IC₅₀ value was calculated by fitting the dose-response data to a four-parameter logistic equation.

Cell Proliferation Assay

This assay was conducted to assess the anti-proliferative effects of DT-2 on cancer cells.

Protocol:

• Cancer Cell Line A was seeded in 96-well plates and allowed to adhere overnight.

• The cells were then treated with a serial dilution of DT-2 and incubated for 72 hours.

• Cell viability was assessed using a commercially available colorimetric assay that measures metabolic activity.

• The absorbance was read at the appropriate wavelength, and the data were normalized to the vehicle-treated control.

• The IC₅₀ value was determined by plotting the percentage of cell viability against the log concentration of DT-2.

Western Blot Analysis for Pathway Modulation

To confirm the on-target effects of DT-2 within the cell, the phosphorylation status of key downstream proteins, ERK and Akt, was evaluated.

DT-2: A Technical Guide for Researchers on its Use as a cGMP-Dependent Protein Kinase Inhibitor

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Initially heralded as a potent and selective inhibitor of cGMP-dependent protein kinase (PKG), the oligopeptide DT-2 has been a tool in the study of cGMP signaling pathways. This document provides a comprehensive technical overview of DT-2, including its mechanism of action, quantitative data on its inhibitory properties, and detailed experimental protocols. Crucially, this guide also addresses the significant caveat that while DT-2 demonstrates high specificity for PKG in vitro, its utility in living cells is compromised by a loss of specificity and engagement with other signaling cascades.[1] Therefore, this guide aims to equip researchers with a thorough understanding of both the potential and the limitations of using DT-2 as a pharmacological tool.

Mechanism of Action

DT-2 is classified as a substrate binding site inhibitor of PKG.[1] Unlike inhibitors that target the ATP-binding site or the cGMP-binding site, DT-2 is designed to compete with the protein substrates of PKG, thereby preventing their phosphorylation. The D-amino acid analogue, (D)-DT-2, is often used in research and is reported to be a potent PKG-Iα inhibitor.[1]

Quantitative Data: Inhibitory Potency of DT-2

The inhibitory efficacy of DT-2 and its D-enantiomer has been quantified in various in vitro studies. The following table summarizes the key inhibitory constants (Ki) and half-maximal inhibitory concentrations (IC50) reported in the literature.

Inhibitor	Target Kinase	Inhibitory Constant (Ki)	IC50	Notes
DT-2	PKG	12.5 nM[2]	Inhibits PKG catalyzed phosphorylation.
(D)-DT-2	PKG Iα	~8 nM	Selectively inhibited 2 nM purified PKG Iα.
(D)-DT-2	PKG Iβ	~8 nM	Selectively inhibited 2 nM purified PKG Iβ.
(D)-DT-2	PKG II	>1 µM	Did not inhibit PKG II up to 1µM.
(D)-DT-2	PKA	>1 µM	Did not inhibit PKA up to 1µM.

Experimental Protocols

This section provides detailed methodologies for key experiments involving DT-2 to assess its effects on PKG activity and cellular processes.

In Vitro PKG Inhibition Assay using [γ-³²P]ATP

This radioactive assay directly measures the transfer of a phosphate (B84403) group from ATP to a substrate peptide, providing a quantitative measure of kinase activity.

Materials:

• Purified PKG Iα or PKG Iβ

• DT-2 or (D)-DT-2

• [γ-³²P]ATP

• PKG substrate peptide (e.g., Vasptide)

• Kinase reaction buffer (e.g., 50 mM MOPS pH 7.0, 10 mM MgCl₂, 1 mM EGTA, 0.1% β-mercaptoethanol)

• P81 phosphocellulose paper

• Phosphoric acid (0.75%)

• Scintillation counter

Procedure:

• Prepare a reaction mixture containing the kinase reaction buffer, purified PKG (e.g., 2 nM), and the substrate peptide (e.g., 20 µM Vasptide).

• Add varying concentrations of DT-2 or (D)-DT-2 to the reaction mixture and pre-incubate for 10 minutes at 30°C.

• Initiate the kinase reaction by adding [γ-³²P]ATP (final concentration ~50 µM, with a specific activity of ~3000 cpm/pmol). For PKG activation, add cGMP to a final concentration of 5 µM.

• Allow the reaction to proceed for 10-20 minutes at 30°C.

• Stop the reaction by spotting a portion of the reaction mixture onto P81 phosphocellulose paper.

• Wash the P81 papers three times for 5 minutes each in 0.75% phosphoric acid to remove unincorporated [γ-³²P]ATP.

• Rinse the papers with acetone (B3395972) and allow them to dry.

• Quantify the incorporated radioactivity using a scintillation counter.

• Calculate the percentage of inhibition at each DT-2 concentration relative to the control (no inhibitor) to determine the IC50 value.

Experimental Workflow for In Vitro Kinase Assay

Caption: Workflow for in vitro PKG inhibition assay.

Western Blot Analysis of VASP Phosphorylation

Vasodilator-stimulated phosphoprotein (VASP) is a well-established substrate of PKG. Monitoring its phosphorylation status is a common method to assess PKG activity in cells.

Materials:

• Cell culture (e.g., human platelets, rat mesangial cells)

• DT-2 or (D)-DT-2

• PKG activator (e.g., DEA-NO, a nitric oxide donor)

• Lysis buffer (e.g., RIPA buffer with phosphatase and protease inhibitors)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Transfer apparatus

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-phospho-VASP (Ser239), anti-total VASP

• HRP-conjugated secondary antibody

• Chemiluminescent substrate and imaging system

Procedure:

• Culture cells to the desired confluency.

• Pre-incubate the cells with various concentrations of DT-2 for a specified time (e.g., 10-30 minutes).[1]

• Stimulate the cells with a PKG activator (e.g., 1 µM DEA-NO for 1 minute) to induce VASP phosphorylation.[1]

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates.

• Denature the protein samples by boiling in SDS-PAGE sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-phospho-VASP antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the signal using a chemiluminescent substrate.

• Strip the membrane and re-probe with an anti-total VASP antibody to normalize for protein loading.

• Quantify the band intensities to determine the relative levels of VASP phosphorylation.

Experimental Workflow for VASP Phosphorylation Western Blot

Caption: Workflow for VASP phosphorylation analysis.

Isometric Tension Recording in Isolated Arterial Rings

This ex vivo method is used to assess the effect of DT-2 on vascular smooth muscle contractility and relaxation.

Materials:

• Isolated arterial rings (e.g., rat aorta)

• Organ bath system with force transducers

• Krebs-Henseleit solution (aerated with 95% O₂ / 5% CO₂)

• Vasoconstrictor (e.g., phenylephrine)

• Vasodilator (e.g., acetylcholine, sodium nitroprusside)

• DT-2

Procedure:

• Dissect and prepare arterial rings (2-3 mm in length).

• Mount the rings in the organ bath chambers filled with Krebs-Henseleit solution maintained at 37°C and aerated.

• Equilibrate the rings under a resting tension of approximately 1.5-2.0 g for 60-90 minutes.

• Induce a stable contraction with a vasoconstrictor (e.g., phenylephrine (B352888) at a concentration that produces ~80% of the maximal response).

• Once a stable plateau is reached, add a vasodilator to induce relaxation and establish a baseline response.

• Wash the rings and allow them to return to the baseline resting tension.

• Pre-incubate the rings with DT-2 at the desired concentration for 30 minutes.

• Repeat the contraction with the vasoconstrictor.

• Once a stable contraction is achieved, add the vasodilator and record the relaxation response.

• Compare the relaxation response in the presence and absence of DT-2 to determine its effect on vasodilation.

Signaling Pathways

On-Target: The cGMP/PKG Signaling Pathway in Vasodilation

The canonical pathway for PKG-mediated vasodilation involves the production of nitric oxide (NO) by endothelial cells. NO diffuses to adjacent smooth muscle cells and activates soluble guanylate cyclase (sGC), leading to an increase in intracellular cGMP. cGMP then activates PKG, which phosphorylates several downstream targets to promote smooth muscle relaxation and vasodilation. DT-2 is intended to inhibit PKG within this pathway.

cGMP/PKG Signaling Pathway in Vasodilation

Caption: The NO/cGMP/PKG signaling pathway in vasodilation.

Off-Target Signaling Pathways

A significant body of evidence indicates that DT-2 is not specific for PKG in intact cells and can modulate the activity of other kinases, including ERK, p38, PKB (Akt), and PKC.[1] This lack of specificity can lead to unpredicted and often opposing functional effects.[1]

Mitogen-Activated Protein Kinase (MAPK) Pathway (e.g., ERK)

The ERK pathway is a crucial signaling cascade involved in cell proliferation, differentiation, and survival. The finding that DT-2 can modulate ERK phosphorylation suggests an off-target interaction with this pathway.

General MAPK/ERK Signaling Pathway

Caption: General MAPK/ERK signaling pathway and potential off-target modulation by DT-2.

PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is another critical signaling route that governs cell survival, growth, and metabolism. Reports of DT-2 affecting PKB (Akt) activity indicate an interaction with this pathway.

References

• 1. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

The DT-2 Peptide: A Technical Guide to its Structure, Function, and Application as a PKG Iα Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

The DT-2 peptide has emerged as a valuable molecular tool for the investigation of cGMP-dependent protein kinase Iα (PKG Iα) signaling. This document provides a comprehensive technical overview of the DT-2 peptide, including its structure, mechanism of action, and key experimental applications. Detailed protocols for its use in kinase inhibition assays, cellular uptake studies, and vasodilation experiments are provided. Furthermore, this guide addresses the critical considerations of its specificity and the advantages of its D-amino acid analog, (d)-DT-2.

Introduction

The cyclic guanosine (B1672433) monophosphate (cGMP) signaling pathway plays a pivotal role in a multitude of physiological processes, including smooth muscle relaxation, platelet aggregation, and neuronal function. A key effector in this pathway is the cGMP-dependent protein kinase Iα (PKG Iα). The DT-2 peptide is a potent and selective inhibitor of PKG Iα, making it an indispensable tool for elucidating the downstream effects of PKG Iα activation. DT-2 is a composite peptide, ingeniously designed with a PKG-inhibitory sequence fused to a cell-penetrating peptide derived from the HIV-1 Tat protein, which facilitates its translocation across cell membranes.

Structure and Properties of DT-2

The DT-2 peptide is a synthetic polypeptide with a specific amino acid sequence that dictates its function. Its design incorporates a sequence for PKG Iα inhibition and a membrane-translocating sequence.

Table 1: Physicochemical Properties of DT-2 and its Analogs

Property	DT-2	(d)-DT-2
Amino Acid Sequence	YGRKKRRQRRRPPLRKKKKKH-NH2 (all L-amino acids)	YGRKKRRQRRRPPLRKKKKKH-NH2 (all D-amino acids)
Molecular Formula	C122H223N53O23	C122H223N53O23
Molecular Weight	2800.5 Da	2800.5 Da
Purity	>95% (typically by HPLC)	>95% (typically by HPLC)
Solubility	Soluble in water	Soluble in water
Stability	Susceptible to proteolytic degradation	Resistant to proteolytic degradation

Mechanism of Action

DT-2 functions as a competitive inhibitor of PKG Iα by targeting the substrate-binding site of the kinase. This mode of action prevents the phosphorylation of downstream target proteins, thereby blocking the physiological effects mediated by the cGMP/PKG Iα pathway.

The cGMP/PKG Signaling Pathway

The canonical cGMP/PKG signaling cascade is initiated by the activation of guanylate cyclases, leading to the production of cGMP. cGMP then binds to and activates PKG Iα, which in turn phosphorylates a variety of substrate proteins, modulating cellular function. DT-2 intervenes by directly inhibiting the catalytic activity of PKG Iα.

Figure 1: The cGMP/PKG signaling pathway and the point of intervention by the DT-2 peptide.

Quantitative Data

The inhibitory potency of DT-2 and its analogs against PKG Iα has been quantified through various in vitro kinase assays. The inhibition constant (Ki) is a key metric for evaluating the efficacy of an inhibitor.

Table 2: Inhibitory Potency of DT-2 and its Analogs against PKG Iα

Inhibitor	Target Enzyme	Ki Value (nM)	Reference
DT-2	PKG Iα	12.5 - 13	[1][2]
(d)-DT-2	PKG Iα	0.8
ri-(d)-DT-2	PKG Iα	5.5

Experimental Protocols

The following sections provide detailed methodologies for key experiments involving the DT-2 peptide.

In Vitro PKG Iα Inhibition Assay

This protocol describes a radiometric filter-binding assay to determine the inhibitory activity of DT-2 on PKG Iα.

Materials:

• Recombinant human PKG Iα

• DT-2 peptide

• [γ-³²P]ATP

• PKG substrate peptide (e.g., G-substrate)

• Kinase reaction buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 0.1 mM EGTA, 1 mM DTT)

• ATP solution

• cGMP solution

• Phosphocellulose filter paper

• Scintillation counter and fluid

• Phosphoric acid solution

Procedure:

• Prepare Kinase Reaction Mix: In a microcentrifuge tube, prepare the reaction mix containing kinase reaction buffer, PKG substrate peptide, and [γ-³²P]ATP.

• Prepare Inhibitor Dilutions: Perform serial dilutions of the DT-2 peptide in kinase reaction buffer to achieve a range of concentrations.

• Initiate the Reaction: Add the recombinant PKG Iα and cGMP to the reaction mix. Immediately after, add the different dilutions of DT-2.

• Incubation: Incubate the reaction mixtures at 30°C for a predetermined time (e.g., 10-30 minutes).

• Stop the Reaction: Spot a portion of each reaction mixture onto a phosphocellulose filter paper.

• Washing: Wash the filter papers multiple times with phosphoric acid solution to remove unincorporated [γ-³²P]ATP.

• Quantification: Place the washed filter papers in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each DT-2 concentration and determine the IC₅₀ value. The Ki value can be calculated from the IC₅₀ using the Cheng-Prusoff equation.

Figure 2: Workflow for an in vitro PKG Iα inhibition assay.

Cellular Uptake Assay using Fluorescently Labeled DT-2

This protocol outlines the use of fluorescence microscopy to visualize the cellular uptake of a fluorescently labeled DT-2 analog.

Materials:

• Fluorescently labeled DT-2 (e.g., FITC-DT-2)

• Cultured cells (e.g., vascular smooth muscle cells)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Mounting medium with a nuclear counterstain (e.g., DAPI)

• Fluorescence microscope

Procedure:

• Cell Culture: Plate the cells on glass coverslips in a multi-well plate and allow them to adhere and grow to the desired confluency.

• Peptide Incubation: Replace the culture medium with fresh medium containing the fluorescently labeled DT-2 at the desired concentration. Incubate for various time points (e.g., 30 minutes, 1 hour, 4 hours).

• Washing: After incubation, wash the cells several times with PBS to remove any unbound peptide.

• Fixation: Fix the cells with the fixation solution for 15-20 minutes at room temperature.

• Permeabilization (Optional): If intracellular localization is to be examined in detail, cells can be permeabilized with a detergent (e.g., 0.1% Triton X-100 in PBS).

• Mounting: Mount the coverslips onto microscope slides using the mounting medium containing a nuclear counterstain.

• Imaging: Visualize the cells using a fluorescence microscope with appropriate filter sets for the fluorophore and the nuclear stain.

Figure 3: Workflow for a cellular uptake assay using fluorescence microscopy.

Ex Vivo Vasodilation Assay using Wire Myography

This protocol describes the use of a wire myograph to assess the effect of DT-2 on the vasodilation of isolated arterial segments.

Materials:

• Isolated arterial segments (e.g., mesenteric arteries)

• Wire myograph system

• Physiological salt solution (PSS), aerated with 95% O₂ / 5% CO₂

• Vasoconstrictor agent (e.g., phenylephrine)

• Vasodilator agent (e.g., sodium nitroprusside, a NO donor)

• DT-2 peptide

Procedure:

• Artery Dissection and Mounting: Dissect the desired artery and mount a small segment onto the wires of the myograph chamber filled with aerated PSS at 37°C.

• Equilibration and Normalization: Allow the artery to equilibrate and then normalize the vessel to a set tension to ensure optimal and reproducible responses.

• Viability Check: Test the viability of the artery by inducing contraction with a high-potassium solution.

• Pre-constriction: Induce a submaximal contraction of the artery with a vasoconstrictor agent.

• Vasodilation Response: Once a stable contraction is achieved, cumulatively add increasing concentrations of a vasodilator to generate a concentration-response curve.

• DT-2 Incubation: Wash the artery and allow it to return to baseline. Incubate the artery with DT-2 for a specified period.

• Repeat Vasodilation Response: Repeat the pre-constriction and the cumulative addition of the vasodilator in the presence of DT-2.

• Data Analysis: Compare the concentration-response curves in the absence and presence of DT-2 to determine the inhibitory effect of the peptide on vasodilation.

Critical Considerations: Specificity and Off-Target Effects

While DT-2 is a potent inhibitor of PKG Iα in vitro, some studies have raised concerns about its specificity in living cells. It has been reported that at higher concentrations, DT-2 can modulate the activity of other kinases, such as ERK, p38, PKB, and PKC. This potential for off-target effects is a critical consideration for researchers, and appropriate controls should be included in experiments to validate that the observed effects are indeed mediated by PKG Iα inhibition.

The (d)-DT-2 Analog: A More Stable Alternative

To overcome the limitation of proteolytic instability of the L-amino acid version of DT-2, an all-D-amino acid analog, (d)-DT-2, was developed. This analog exhibits several advantages:

• Proteolytic Resistance: (d)-DT-2 is resistant to degradation by proteases, making it more suitable for in vivo studies and experiments requiring longer incubation times.

• Enhanced Potency: As shown in Table 2, (d)-DT-2 has a significantly lower Ki value, indicating higher inhibitory potency against PKG Iα.

• Improved Cellular Translocation: Studies have suggested that (d)-DT-2 may have enhanced membrane translocation properties.

Conclusion

The DT-2 peptide and its D-amino acid analog are powerful tools for the study of cGMP/PKG Iα signaling. Their ability to selectively inhibit PKG Iα has enabled significant advances in our understanding of the physiological roles of this kinase. However, researchers must be mindful of the potential for off-target effects and select the appropriate peptide analog and experimental controls for their specific research questions. This technical guide provides the foundational knowledge and detailed protocols to facilitate the effective and rigorous use of the DT-2 peptide in scientific research.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]

Discovery and Initial Characterization of DT-2 as a PKG Inhibitor

An important initial step in creating a detailed technical guide on the discovery and development of a "DT-2 inhibitor" is to clarify the specific molecular target, as the term "DT-2" can be ambiguous and associated with different proteins in scientific literature. Initial research has revealed associations with cGMP-dependent protein kinase (PKG), topoisomerase II in the context of DT-diaphorase, and even a clinical-stage therapeutic designated DT-216P2 for Friedreich's Ataxia.

For the purpose of this guide, we will focus on the most clearly defined entity in the initial search results: DT-2 as a peptide-based inhibitor of cGMP-dependent protein kinase (PKG) . The available literature, however, presents a critical narrative on its development, highlighting its potent in vitro activity but questioning its specificity in cellular contexts. This journey from a promising research tool to a compound with noted off-target effects provides a valuable case study for researchers and drug development professionals.

This in-depth guide will proceed with a focus on this specific DT-2 entity, detailing its discovery, mechanism of action, the experimental evidence for its on-target and off-target activities, and the methodologies used in its evaluation.

The discovery of DT-2 was driven by the need for selective inhibitors to probe the function of cGMP-dependent protein kinase (PKG), a key mediator of the nitric oxide/cGMP signaling pathway involved in various physiological processes, including smooth muscle relaxation, platelet aggregation, and synaptic plasticity.

DT-2 is an oligopeptide designed to be a potent and selective inhibitor of PKG.[1] Early in vitro studies demonstrated its high affinity for the enzyme.

Quantitative Data: In Vitro Inhibition of PKG

Compound	Target	Inhibition Constant (Ki)
DT-2	cGMP-dependent protein kinase (PKG)	12.5 nM[1]

Re-evaluation of Specificity in Cellular Systems

While initial in vitro data were promising, subsequent research raised significant concerns about the specificity of DT-2 when used in living cells. A key study revealed that despite its potent inhibition of PKG in biochemical assays, (D)-DT-2, a membrane-permeable version, lost its specificity in cell homogenates and intact cells.[2] This lack of specificity is a critical consideration for any researcher using chemical probes to study cellular signaling.

Off-Target Effects of (D)-DT-2

Kinase	Effect of (D)-DT-2 in living cells
ERK	Modulated activity[2]
p38	Modulated activity[2]
PKB (Akt)	Modulated activity[2]
PKC	Modulated activity[2]

Experimental Protocols

Detailed experimental methodologies are crucial for understanding and reproducing the findings related to DT-2.

In Vitro Kinase Inhibition Assay (General Protocol)

A common method to determine the inhibitory constant (Ki) of a compound against a purified kinase involves a phosphorylation assay.

• Reaction Mixture Preparation : Prepare a reaction buffer containing ATP, a specific peptide substrate for the kinase, and the purified kinase enzyme.

• Inhibitor Addition : Add varying concentrations of the inhibitor (e.g., DT-2) to the reaction mixture.

• Initiation and Incubation : Start the reaction by adding a component like Mg-ATP and incubate at a controlled temperature (e.g., 30°C) for a specific time.

• Termination : Stop the reaction, often by adding a solution like a phosphocellulose paper and washing away excess ATP.

• Quantification : Measure the amount of phosphorylated substrate. This can be done using radiolabeled ATP (e.g., [γ-³²P]ATP) and scintillation counting, or by using fluorescence-based methods.

• Data Analysis : Plot the reaction velocity against the inhibitor concentration to determine the IC50 value. The Ki can then be calculated using the Cheng-Prusoff equation, especially for competitive inhibitors.

Cell-Based Substrate Phosphorylation Analysis

To assess the specificity of an inhibitor in a cellular context, the phosphorylation status of known substrates of the target kinase and potential off-target kinases is analyzed.

• Cell Culture and Treatment : Culture relevant cell types (e.g., human platelets, rat mesangial cells) and treat them with the inhibitor ((D)-DT-2) at various concentrations for a defined period.[2] A positive control (a known activator of the signaling pathway) and a vehicle control should be included.

• Cell Lysis : After treatment, lyse the cells to extract proteins.

• Protein Quantification : Determine the protein concentration in the lysates to ensure equal loading for subsequent analysis.

• Western Blotting :

  • Separate the protein lysates by SDS-PAGE.

  • Transfer the proteins to a membrane (e.g., PVDF or nitrocellulose).

  • Probe the membrane with primary antibodies specific for the phosphorylated form of the substrate of interest (e.g., phospho-VASP for PKG signaling) and for total protein levels of the substrate as a loading control. Also, probe for phosphorylated forms of downstream targets of potential off-target kinases (e.g., phospho-ERK, phospho-p38).

  • Incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Detect the signal using a chemiluminescent substrate and image the blot.

• Densitometry : Quantify the band intensities to determine the relative change in phosphorylation levels.

Signaling Pathways and Experimental Workflows

Visualizing the involved pathways and experimental designs can aid in understanding the context of DT-2's discovery and evaluation.

Caption: Proposed mechanism of DT-2 as an inhibitor of the cGMP/PKG signaling pathway.

Caption: Experimental workflow for the evaluation of DT-2's in vitro potency and in cellulo specificity.

Conclusion and Future Directions

The story of the DT-2 inhibitor for PKG serves as a critical lesson in drug discovery and chemical biology. While it demonstrated high potency in a controlled, in vitro environment, its utility as a specific pharmacological tool in complex biological systems like living cells was found to be limited due to off-target effects.[2] This underscores the necessity of rigorous validation of any chemical probe in cellular and, ultimately, in vivo models before it can be reliably used to dissect biological pathways.

For researchers in this field, the key takeaways are:

• In vitro potency does not guarantee in cellulo specificity.

• Thorough off-target profiling is essential for the validation of chemical probes.

• The development of highly specific inhibitors for kinases remains a significant challenge due to the conserved nature of the ATP-binding site.

Future efforts in the development of PKG inhibitors should focus on strategies that can achieve greater selectivity. This might include the development of allosteric inhibitors that bind to less conserved sites on the enzyme or the use of genetic methods like RNA interference or gene knockout to validate the role of PKG in cellular processes, as suggested by the critical studies of DT-2.[2]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]

The Dichotomous Role of DT-2 as an Inhibitor of cGMP-Dependent Protein Kinase (PKG): An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the biological role of cGMP-dependent protein kinase (PKG) and the inhibitory effects of the oligopeptide DT-2. PKG, a key effector of the nitric oxide/cyclic guanosine (B1672433) monophosphate (NO/cGMP) signaling cascade, is a serine/threonine-specific protein kinase pivotal in regulating a multitude of physiological processes, including smooth muscle relaxation, platelet function, and neuronal signaling. DT-2 has been characterized as a potent and selective inhibitor of PKG in vitro. However, its utility as a specific pharmacological tool in cellular and in vivo contexts is contested due to evidence of off-target effects and a significant loss of specificity in intact cells. This document consolidates quantitative data on DT-2's inhibitory profile, details relevant experimental methodologies, and visualizes the complex signaling networks involved, offering a critical perspective for researchers employing this compound.

The Biological Role of Protein Kinase G (PKG)

Cyclic GMP-dependent protein kinase (PKG) is a principal mediator of cGMP signaling in a wide range of eukaryotic cells.[1][2] It functions as a homodimer and is activated by the binding of cGMP, which induces a conformational change that relieves autoinhibition and allows the catalytic domains to phosphorylate target proteins on serine and threonine residues.[2] Mammals express two main isoforms of PKG, PKG-I and PKG-II, encoded by separate genes.[1] PKG-I is further expressed as two splice variants, PKG-Iα and PKG-Iβ, which exhibit different sensitivities to cGMP.[1]

The tissue distribution of PKG isoforms dictates their physiological functions:

• PKG-I is predominantly found in the cytoplasm of smooth muscle cells, platelets, and specific neuronal populations like cerebellar Purkinje cells.[1][2] Its activation in smooth muscle leads to vasodilation and relaxation by reducing intracellular calcium levels and decreasing the calcium sensitivity of contractile proteins.[3][4] In platelets, PKG-I activation inhibits aggregation.[2]

• PKG-II is typically membrane-associated and is expressed in the intestinal epithelium, kidneys, and brain.[5] It plays a role in regulating intestinal fluid secretion, bone growth, and synaptic plasticity.

The diverse functions of PKG are underscored by its involvement in cardiovascular homeostasis, neuronal signaling, and cell growth and differentiation.[6][7] Dysregulation of the PKG signaling pathway has been implicated in various pathological conditions, including hypertension, cardiac hypertrophy, and neurodegenerative diseases.[8][9]

DT-2: A Potent In Vitro Inhibitor of PKG

DT-2 is an oligopeptide that has been identified as a potent and selective inhibitor of the cGMP-dependent protein kinase (PKG).[10][11] It acts by competing with substrate binding to the catalytic domain of PKG.[12]

Quantitative Data on DT-2 Inhibition

The inhibitory potency and selectivity of DT-2 have been primarily characterized through in vitro kinase assays. The data highlights a significant preference for PKG-I isoforms over PKG-II and the cAMP-dependent protein kinase (PKA).

Inhibitor	Target Kinase	Parameter	Value	Reference(s)
(D)-DT-2	PKG Iα	IC50	12.0 ± 0.8 nM	[12]
DT-2	PKG	Ki	12.5 nM	[10]
(D)-DT-2	PKG Iα/β	Specificity vs. PKA	>15,000-fold	[12]
(D)-DT-2	PKG II	Inhibition	Not inhibited by up to 1µM	[12]
(D)-DT-2	PKA	Inhibition	Not inhibited by up to 1µM	[12]
DT-2	Endogenous PKG (in intact cells)	IC50	3.7 µmol/L	[13]

IC50: Half-maximal inhibitory concentration; Ki: Inhibition constant.

It is crucial to note the discrepancy between the high potency of DT-2 observed in cell-free assays and its significantly reduced efficacy in intact cells.[13] This suggests potential issues with cell permeability, intracellular stability, or off-target engagement within the complex cellular environment.

The Caveat of Cellular Specificity

While highly specific in vitro, studies have demonstrated that in living cells, (D)-DT-2 loses its specificity for PKG.[12][14] At concentrations required to inhibit intracellular PKG, (D)-DT-2 has been shown to modulate the activity of other kinases, including:

• Extracellular signal-regulated kinase (ERK)

• p38 mitogen-activated protein kinase (p38)

• Protein kinase B (PKB/Akt)

• Protein kinase C (PKC)

This lack of specificity in a cellular context complicates the interpretation of results from studies using DT-2 as a pharmacological tool to probe PKG function in vivo.[14] The observed cellular effects may be a composite of PKG inhibition and the modulation of other signaling pathways.

Experimental Protocols

In Vitro Kinase Assay for PKG Inhibition by DT-2

This protocol outlines a method to determine the inhibitory activity of DT-2 against purified PKG isoforms.

Materials:

• Purified recombinant PKG Iα, PKG Iβ, or PKG II

• Purified catalytic subunit of PKA (for specificity testing)

• DT-2 (or its D-amino acid analog, (D)-DT-2)

• Vasptide (a specific PKG substrate) or Kemptide (a specific PKA substrate)

• [γ-³²P]ATP

• Kinase assay buffer (e.g., 50 mM MOPS, pH 7.0, 10 mM MgCl₂, 1 mM EGTA, 0.1% β-mercaptoethanol)

• cGMP (for PKG activation)

• Phosphocellulose paper

• Scintillation counter

Procedure:

• Prepare a reaction mixture containing the kinase assay buffer, the respective kinase (e.g., 2 nM PKG Iα), and the substrate (e.g., 20 µM Vasptide).

• Add varying concentrations of DT-2 to the reaction mixture.

• For PKG assays, add cGMP (e.g., 5 µM) to activate the kinase. PKA is constitutively active.

• Initiate the kinase reaction by adding [γ-³²P]ATP.

• Incubate the reaction at 30°C for a predetermined time (e.g., 10 minutes), ensuring the reaction is in the linear range.

• Stop the reaction by spotting a portion of the reaction mixture onto phosphocellulose paper.

• Wash the phosphocellulose paper extensively with phosphoric acid to remove unincorporated [γ-³²P]ATP.

• Quantify the incorporated radioactivity using a scintillation counter.

• Calculate the percentage of kinase inhibition for each DT-2 concentration and determine the IC50 value.

Western Blot Analysis of VASP Phosphorylation

This protocol describes a cell-based assay to assess the intracellular activity of PKG by measuring the phosphorylation of its downstream target, Vasodilator-Stimulated Phosphoprotein (VASP), at the PKG-specific site (Ser239).

Materials:

• Cell line of interest (e.g., human platelets, rat mesangial cells)

• Cell culture reagents

• DT-2

• PKG-activating agent (e.g., a cGMP analog like 8-pCPT-cGMP)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-VASP (Ser239) and anti-total VASP

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Culture cells to the desired confluency.

• Pre-treat the cells with various concentrations of DT-2 for a specific duration.

• Stimulate the cells with a PKG-activating agent to induce VASP phosphorylation.

• Lyse the cells with ice-cold lysis buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein from each sample by SDS-PAGE.

• Transfer the separated proteins to a membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with the primary antibody against phospho-VASP (Ser239).

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the chemiluminescent signal using an imaging system.

• Strip the membrane and re-probe with an antibody against total VASP to normalize for protein loading.

• Quantify the band intensities to determine the relative levels of VASP phosphorylation.

Signaling Pathways

The Canonical cGMP/PKG Signaling Pathway

The activation of PKG is a central event in the NO/cGMP signaling cascade. This pathway is initiated by the production of cGMP by either soluble guanylate cyclase (sGC), activated by nitric oxide (NO), or particulate guanylate cyclase (pGC), activated by natriuretic peptides.

Caption: The canonical cGMP/PKG signaling pathway and the inhibitory action of DT-2.

Experimental Workflow for Assessing DT-2 Efficacy

The following workflow illustrates the experimental steps to evaluate the inhibitory effect of DT-2 on PKG activity in a cellular context.

Caption: Experimental workflow for determining the cellular potency of DT-2.

Off-Target Signaling Pathways Modulated by DT-2

The promiscuous nature of DT-2 in living cells leads to the modulation of several other key signaling pathways, which must be considered when interpreting experimental data.

Caption: Off-target signaling pathways affected by DT-2 in intact cells.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. In vitro kinase assay [protocols.io]
• 6. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Differential VASP phosphorylation controls remodeling of the actin cytoskeleton - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cusabio.com [cusabio.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Inhibition of Resistance-Refractory P. falciparum Kinase PKG Delivers Prophylactic, Blood Stage, and Transmission-Blocking Antiplasmodial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Kinase activity profiling identifies putative downstream targets of cGMP/PKG signaling in inherited retinal neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]

The DT-2 Peptide: A Technical Guide to a Potent cGMP-Dependent Protein Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

The DT-2 peptide is a potent and highly selective inhibitor of cGMP-dependent protein kinase (PKG), a key enzyme in various physiological processes, including smooth muscle relaxation, platelet aggregation, and neuronal function. This technical guide provides a comprehensive overview of the DT-2 peptide, including its sequence and domain architecture, its mechanism of action, and detailed protocols for its use in experimental settings. Quantitative data on its inhibitory activity and the cGMP/PKG signaling pathway are also presented. This document is intended to serve as a valuable resource for researchers utilizing DT-2 in their investigations of cGMP signaling.

DT-2 Peptide: Sequence and Domains

The DT-2 peptide is a synthetic, cell-permeable peptide designed as a specific inhibitor of PKG. Its sequence is YGRKKRRQRRRPPLRKKKKKH-NH2 (all-d)[1]. The peptide is composed of two key domains:

• A PKG-inhibitory domain: This sequence is responsible for the specific inhibition of the catalytic activity of PKG.

• A cell-penetrating peptide (CPP) domain: Derived from the HIV-1 Tat protein, this domain facilitates the translocation of DT-2 across the cell membrane, allowing it to act on intracellular targets[2].

The all-D amino acid analog, (D)-DT-2, was developed to increase proteolytic stability for in vivo applications[2].

Quantitative Data on Inhibitory Activity

The inhibitory potency of DT-2 and its analogs has been quantified against various protein kinases. The data below is compiled from multiple studies to provide a comparative overview.

Peptide	Target Kinase	Inhibition Constant (Ki)	IC50	Reference
DT-2	PKG Iα	13 nM	12.5 nM	[2][3]
(D)-DT-2	PKG Iα	0.8 nM	12.0 ± 0.8 nM	[2][4]
ri-(D)-DT-2	PKG Iα	5.5 nM	N/A	[2]
(D)-DT-2	PKG Iβ	N/A	Potent Inhibition	[4]
(D)-DT-2	PKG II	N/A	No significant inhibition	[4]
(D)-DT-2	PKA	N/A	>15,000-fold less potent than for PKG Iα	[4][5]

Note: While potent in vitro, studies have suggested that (D)-DT-2 may lose its specificity for PKG in living cells, potentially modulating the activity of other kinases such as ERK, p38, PKB, and PKC[4][6]. Researchers should exercise caution and include appropriate controls when interpreting in vivo data.

Signaling Pathway Inhibition

DT-2 exerts its effects by inhibiting the cGMP-dependent protein kinase (PKG) signaling pathway. This pathway is activated by the second messenger cyclic guanosine (B1672433) monophosphate (cGMP).

Caption: The cGMP/PKG signaling pathway and the inhibitory action of the DT-2 peptide.

Experimental Protocols

In Vitro Protein Kinase Inhibition Assay

This protocol outlines the procedure to determine the inhibitory effect of DT-2 on PKG activity in a cell-free system.

Materials:

• Purified recombinant PKG Iα

• DT-2 peptide stock solution

• Kinase assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 10 mM MgCl2, 1 mM EGTA)

• ATP (with [γ-32P]ATP for radiometric assay)

• PKG substrate peptide (e.g., Vasodilator-stimulated phosphoprotein (VASP) peptide)

• Phosphocellulose paper or other separation matrix

• Scintillation counter

Procedure:

• Prepare serial dilutions of the DT-2 peptide in the kinase assay buffer.

• In a microcentrifuge tube, combine the purified PKG Iα, the kinase assay buffer, and the desired concentration of DT-2 or vehicle control.

• Initiate the kinase reaction by adding the PKG substrate peptide and ATP (spiked with [γ-32P]ATP).

• Incubate the reaction mixture at 30°C for a specified time (e.g., 10-30 minutes).

• Stop the reaction by spotting a portion of the reaction mixture onto phosphocellulose paper.

• Wash the phosphocellulose paper extensively with a suitable wash buffer (e.g., 0.75% phosphoric acid) to remove unincorporated [γ-32P]ATP.

• Quantify the incorporation of 32P into the substrate peptide using a scintillation counter.

• Calculate the percentage of kinase inhibition at each DT-2 concentration and determine the IC50 value.

Caption: Workflow for an in vitro protein kinase inhibition assay.

Vasodilation Assay in Isolated Arteries

This protocol describes the methodology to assess the effect of DT-2 on vasodilation in isolated arterial segments.

Materials:

• Isolated arterial segments (e.g., cerebral or mesenteric arteries)

• Pressurized myograph system

• Physiological salt solution (PSS), aerated with 95% O2 / 5% CO2

• Vasoconstrictor (e.g., phenylephrine (B352888) or U46619)

• Vasodilator (e.g., 8-Br-cGMP or sodium nitroprusside)

• DT-2 peptide stock solution

Procedure:

• Dissect and mount the arterial segment in the chamber of the pressurized myograph system, superfused with warmed, aerated PSS.

• Pressurize the artery to a physiological pressure and allow it to equilibrate.

• Pre-constrict the artery with a vasoconstrictor to achieve a stable level of tone.

• Induce vasodilation by adding a cGMP-elevating agent (e.g., 8-Br-cGMP).

• Once a stable vasodilation is achieved, introduce DT-2 into the superfusate at various concentrations.

• Record the changes in arterial diameter in response to DT-2.

• Calculate the percentage of reversal of vasodilation at each DT-2 concentration.

Caption: Workflow for a vasodilation assay in isolated arteries.

Conclusion

The DT-2 peptide is a powerful tool for the investigation of cGMP/PKG signaling. Its high potency and selectivity in vitro make it an invaluable reagent for dissecting the roles of PKG in cellular processes. However, researchers should be mindful of potential off-target effects in cellular and in vivo systems and employ rigorous controls. This guide provides a foundational understanding and practical protocols to aid in the effective use of the DT-2 peptide in research and drug development.

References

• 1. Inhibition of cGMP-dependent protein kinase by the cell-permeable peptide DT-2 reveals a novel mechanism of vasoregulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. (D)-amino acid analogues of DT-2 as highly selective and superior inhibitors of cGMP-dependent protein kinase Iα - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Cellular Pathways Affected by the Investigational Agent DT-2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known cellular effects of DT-2, a potent inhibitor of cGMP-dependent protein kinase (PKG). The information presented herein is intended to support research and development efforts by providing detailed data on its mechanism of action, off-target effects, and relevant experimental protocols.

Core Mechanism of Action: Inhibition of cGMP-Dependent Protein Kinase (PKG)

DT-2 is a synthetic oligopeptide that has been identified as a potent and selective inhibitor of the cGMP-dependent protein kinase (PKG) in vitro.[1] PKG is a key effector of the nitric oxide/cGMP signaling pathway, which plays a crucial role in various physiological processes, including smooth muscle relaxation, platelet aggregation, and gene expression.

The primary mechanism of action of DT-2 is the competitive inhibition of PKG-catalyzed phosphorylation.[1] This has been demonstrated in biochemical assays using purified PKG.

Cellular Effects and Off-Target Considerations

A critical consideration for researchers using DT-2 is its observed lack of specificity in living cells. While highly potent against purified PKG, studies have shown that in intact cells, (D)-DT-2 (a D-amino acid analog of DT-2) can modulate the activity of several other kinases, including ERK, p38, PKB (also known as Akt), and PKC.[2][3] This off-target activity can lead to complex and sometimes unpredictable cellular responses, underscoring the importance of careful experimental design and interpretation.

The downstream effects of PKG inhibition by DT-2 can be monitored by assessing the phosphorylation state of key substrates, most notably the Vasodilator-Stimulated Phosphoprotein (VASP). PKG-mediated phosphorylation of VASP at Serine 239 is a well-established biomarker of PKG activity.[4][5]

Quantitative Data on DT-2 Kinase Inhibition

Target Kinase	Inhibitor	Ki (nM)	IC50 (nM)	Experimental System	Reference
cGMP-dependent protein kinase (PKG)	DT-2	12.5	Not Reported	In vitro biochemical assay	[1]
Extracellular signal-regulated kinase (ERK)	(D)-DT-2	Not Reported	Not Reported	Cellular assays	[2][3]
p38 mitogen-activated protein kinase (p38)	(D)-DT-2	Not Reported	Not Reported	Cellular assays	[2][3]
Protein Kinase B (PKB/Akt)	(D)-DT-2	Not Reported	Not Reported	Cellular assays	[2][3]
Protein Kinase C (PKC)	(D)-DT-2	Not Reported	Not Reported	Cellular assays	[2][3]

Note: The lack of quantitative data for off-target kinases highlights a significant gap in the current understanding of DT-2's cellular pharmacology. The observed effects in cellular systems are described as "modulation" of activity, which may include both inhibition and potentiation depending on the specific cellular context.

Signaling Pathways and Experimental Workflows

Diagrams of Affected Cellular Pathways

The following diagrams, generated using the DOT language, illustrate the primary and potential off-target signaling pathways affected by DT-2.

Caption: The cGMP/PKG signaling pathway and the inhibitory action of DT-2.

Caption: Potential off-target kinase pathways modulated by DT-2 in cellular contexts.

Experimental Protocols

The following protocols provide detailed methodologies for key experiments related to the study of DT-2.

Protocol 1: In Vitro Kinase Inhibition Assay for DT-2 against PKG

Objective: To determine the inhibitory constant (Ki) of DT-2 for cGMP-dependent protein kinase (PKG).

Materials:

• Purified recombinant PKG

• DT-2 stock solution (in an appropriate solvent, e.g., DMSO)

• Fluorescently labeled or radiolabeled peptide substrate for PKG (e.g., a derivative of VASP)

• ATP

• Kinase assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• 96-well assay plates

• Plate reader (for fluorescence) or scintillation counter (for radioactivity)

Procedure:

• Prepare Reagents:

  • Prepare a serial dilution of DT-2 in kinase assay buffer.

  • Prepare a solution of PKG in kinase assay buffer.

  • Prepare a solution of the peptide substrate and ATP in kinase assay buffer. The ATP concentration should be at or near the Km for PKG.

• Assay Setup:

  • To each well of the 96-well plate, add the DT-2 dilution or vehicle control.

  • Add the PKG solution to each well and incubate for a pre-determined time (e.g., 10-15 minutes) at room temperature to allow for inhibitor binding.

• Initiate Kinase Reaction:

  • Start the kinase reaction by adding the substrate/ATP mixture to each well.

• Incubation:

  • Incubate the plate at 30°C for a specified time (e.g., 30-60 minutes), ensuring the reaction is in the linear range.

• Terminate Reaction:

  • Stop the reaction by adding a stop solution (e.g., a high concentration of EDTA or a denaturing solution).

• Detection:

  • Measure the amount of phosphorylated substrate in each well using the appropriate detection method (fluorescence or radioactivity).

• Data Analysis:

  • Plot the percentage of kinase inhibition versus the logarithm of the DT-2 concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation, taking into account the ATP concentration and the Km of ATP for PKG.

Protocol 2: Cellular VASP Phosphorylation Assay

Objective: To assess the effect of DT-2 on PKG activity in intact cells by measuring the phosphorylation of VASP.

Materials:

• Cell line of interest (e.g., platelets, smooth muscle cells)

• (D)-DT-2

• PKG activator (e.g., a nitric oxide donor like DEA-NO or a cGMP analog)

• Cell lysis buffer

• Primary antibodies: anti-phospho-VASP (Ser239) and anti-total VASP

• HRP-conjugated secondary antibody

• SDS-PAGE and Western blotting reagents and equipment

• Chemiluminescence detection system

Procedure:

• Cell Culture and Treatment:

  • Culture the cells to the desired confluency.

  • Pre-incubate the cells with varying concentrations of (D)-DT-2 for a specified time (e.g., 30 minutes).

• Stimulation:

  • Activate the cGMP/PKG pathway by adding a PKG activator for a short period (e.g., 1-5 minutes).

• Cell Lysis:

  • Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification:

  • Determine the protein concentration of the cell lysates.

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the proteins to a nitrocellulose or PVDF membrane.

  • Block the membrane with a suitable blocking buffer.

  • Incubate the membrane with the primary antibodies against phospho-VASP (Ser239) and total VASP.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detection and Analysis:

  • Detect the protein bands using a chemiluminescence substrate and imaging system.

  • Quantify the band intensities for phospho-VASP and total VASP.

  • Normalize the phospho-VASP signal to the total VASP signal to determine the relative level of VASP phosphorylation.

Disclaimer: This document is intended for research purposes only and does not constitute medical advice. The off-target effects of DT-2 in cellular and in vivo models warrant careful consideration in the design and interpretation of experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regulation of VASP phosphorylation in cardiac myocytes: differential regulation by cyclic nucleotides and modulation of protein expression in diabetic and hypertrophic heart - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Platelet-based Detection of Nitric Oxide in Blood by Measuring VASP Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Characterization of DT-2: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

DT-2 is a synthetic oligopeptide that has been investigated for its role as a modulator of cellular signaling pathways. Initially identified as a potent and selective inhibitor of cGMP-dependent protein kinase I (PKG I) in purified systems, its characterization has revealed a more complex pharmacological profile. This technical guide provides an in-depth overview of the in vitro properties of DT-2, including its primary target affinity and its interactions with other key cellular kinases. The information presented herein is intended to equip researchers and drug development professionals with the necessary details to design, execute, and interpret experiments involving this compound. A critical finding from in vitro studies is that while DT-2 exhibits high affinity for PKG I in biochemical assays, its specificity is significantly diminished in more complex biological environments such as cell homogenates and intact cells, where it can modulate the activity of several other kinases, including ERK, p38, PKB (Akt), and PKC.[1][2]

Data Presentation

The following tables summarize the available quantitative data for the in vitro characterization of DT-2.

Table 1: In Vitro Inhibition of cGMP-Dependent Protein Kinase (PKG) by (D)-DT-2

Target Kinase	DT-2 Variant	IC50 (nM)	Ki (nM)	Conditions
PKG Iα	(D)-DT-2	12.0 ± 0.8	-	Purified enzyme (2 nM)[2]
PKG Iβ	(D)-DT-2	Not specified	-	Purified enzyme[2]
PKG II	(D)-DT-2	No significant inhibition	-	Purified enzyme[2]
PKG (general)	DT-2	-	12.5	Not specified[3]

Table 2: In Vitro Selectivity Profile of (D)-DT-2

Off-Target Kinase	DT-2 Variant	IC50	Notes
Protein Kinase A (PKA)	(D)-DT-2	>15,000-fold less sensitive than PKG Iα	Purified catalytic subunit[2]
ERK	(D)-DT-2	Data not available	Modulated in living cells[1][2]
p38	(D)-DT-2	Data not available	Modulated in living cells[1][2]
PKB (Akt)	(D)-DT-2	Data not available	Modulated in living cells[1][2]
PKC	(D)-DT-2	Data not available	Modulated in living cells[1][2]

Experimental Protocols

Detailed methodologies for key in vitro experiments are provided below. These protocols are based on established kinase assay principles and can be adapted for the characterization of DT-2 and similar peptide inhibitors.

Protocol 1: In Vitro cGMP-Dependent Protein Kinase (PKG) Activity Assay

This protocol describes a method to determine the inhibitory activity of DT-2 against PKG I using a radioactive phosphate (B84403) transfer assay.

Materials:

• Purified recombinant PKG Iα or PKG Iβ

• DT-2 (or its D-amino acid analog, (D)-DT-2)

• Vasodilator-stimulated phosphoprotein (VASP)-derived peptide substrate (e.g., Vasptide)

• [γ-³²P]ATP

• Kinase reaction buffer (e.g., 40 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 0.1 mg/mL BSA, 1 mM DTT)

• cGMP (for stimulation)

• Phosphocellulose paper

• Phosphoric acid solution (for washing)

• Scintillation counter

Procedure:

• Prepare serial dilutions of DT-2 in the kinase reaction buffer.

• In a reaction tube, combine the purified PKG I enzyme, the VASP-derived peptide substrate, and the desired concentration of DT-2 or vehicle control.

• Initiate the kinase reaction by adding cGMP to stimulate PKG activity, followed by the addition of [γ-³²P]ATP.

• Incubate the reaction mixture at 30°C for a predetermined time (e.g., 10-30 minutes), ensuring the reaction stays within the linear range.

• Terminate the reaction by spotting an aliquot of the reaction mixture onto phosphocellulose paper.

• Wash the phosphocellulose paper extensively with phosphoric acid solution to remove unincorporated [γ-³²P]ATP.

• Quantify the incorporated radioactivity on the phosphocellulose paper using a scintillation counter.

• Calculate the percentage of kinase inhibition at each DT-2 concentration relative to the vehicle control and determine the IC50 value by fitting the data to a dose-response curve.

Protocol 2: In Vitro Off-Target Kinase Activity Assays (ERK, p38, PKB/Akt, PKC)

This protocol provides a general framework for assessing the in vitro inhibitory activity of DT-2 against a panel of off-target kinases using a luminescence-based ADP detection method.

Materials:

• Purified recombinant kinases (ERK, p38, PKB/Akt, PKC isoforms)

• Specific peptide or protein substrates for each kinase (e.g., Myelin Basic Protein for ERK, ATF2 for p38, GSK-3 peptide for Akt, a specific PKC peptide substrate)

• DT-2

• ATP

• Kinase reaction buffer (specific compositions may vary depending on the kinase)

• ADP-Glo™ Kinase Assay Kit (or similar luminescence-based ADP detection system)

• Luminometer

Procedure:

• Prepare serial dilutions of DT-2 in the appropriate kinase reaction buffer.

• In the wells of a microplate, add the purified kinase enzyme and the corresponding specific substrate.

• Add the diluted DT-2 or vehicle control to the wells.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at the optimal temperature for the specific kinase (e.g., 30°C or room temperature) for a set period.

• Stop the kinase reaction and measure the amount of ADP produced by following the instructions of the luminescence-based ADP detection kit. This typically involves adding a reagent to deplete unused ATP and then another reagent to convert ADP to a detectable luminescent signal.

• Measure the luminescence using a plate reader.

• Calculate the percentage of inhibition for each kinase at different DT-2 concentrations and determine the IC50 values.

Mandatory Visualization

Signaling Pathways

The following diagrams illustrate the primary signaling pathway targeted by DT-2 in vitro and the key off-target pathways it is known to modulate in cellular contexts.

Caption: cGMP-PKG signaling pathway with the in vitro inhibitory action of DT-2.

Caption: Off-target signaling pathways modulated by DT-2 in cellular contexts.

Experimental Workflow

The following diagram outlines a general workflow for the in vitro characterization of a kinase inhibitor like DT-2.

Caption: General workflow for in vitro kinase inhibitor characterization.

References

• 1. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Proteolytic Stability of (D)-DT-2 Analog: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the proteolytic stability of the (D)-DT-2 analog, a potent and selective inhibitor of cGMP-dependent protein kinase Iα (PKG Iα). The incorporation of D-amino acids into peptide structures is a key strategy for enhancing their resistance to degradation by proteases, thereby improving their pharmacokinetic profiles and therapeutic potential. This document summarizes the available data on the stability of (D)-DT-2, details relevant experimental protocols, and visualizes the associated signaling pathway.

Introduction to (D)-DT-2 and Proteolytic Stability

DT-2 is a peptidic inhibitor of PKG, however, its therapeutic applications in vivo are limited due to its susceptibility to proteolytic degradation. To overcome this, the all-D-amino acid analog, (D)-DT-2, was synthesized. Peptides composed of D-amino acids are generally resistant to degradation by endogenous proteases, which primarily recognize and cleave peptide bonds between L-amino acids. This intrinsic resistance is a critical attribute for the development of peptide-based therapeutics.

Data Presentation: Proteolytic Stability of (D)-DT-2 and Analogs

While specific quantitative half-life data for (D)-DT-2 in various biological media is not extensively published, the available literature consistently reports its high resistance to proteolysis. The primary evidence for its stability comes from studies demonstrating its complete resistance to degradation by trypsin, a common serine protease.

Table 1: Qualitative Proteolytic Stability of (D)-DT-2

Protease	Observation	Reference
Trypsin	Complete resistance to degradation	[1]

For a more quantitative perspective, the stability of other all-D-amino acid and retro-inverso peptides can serve as a proxy to estimate the expected stability of (D)-DT-2. Retro-inverso peptides, which are composed of D-amino acids in a reversed sequence, also exhibit remarkable stability.

Table 2: Quantitative Proteolytic Stability of Analogous D-amino Acid Containing Peptides

Peptide Analog	Biological Matrix	Half-life / Stability	Reference
RI-OR2 (retro-inverso)	Human plasma	Completely resisted breakdown	[2][3]
RI-OR2 (retro-inverso)	Brain extracts	Completely resisted breakdown	[2][3]
D3D3 (tandem D-peptide)	Mouse plasma	Stable for at least 24 hours
RD2D3 (tandem D-peptide)	Mouse plasma	Stable for at least 24 hours
D3D3 (tandem D-peptide)	Murine and human liver microsomes	Stable for 4 hours
RD2D3 (tandem D-peptide)	Murine and human liver microsomes	Stable for 4 hours

These data strongly suggest that (D)-DT-2 possesses a significantly extended half-life in biological environments compared to its L-amino acid counterpart, making it a more suitable candidate for in vivo applications.

Experimental Protocols

The assessment of proteolytic stability is a critical step in the development of peptide-based drugs. Below are detailed methodologies for key experiments used to evaluate the stability of peptides like (D)-DT-2.

In Vitro Proteolytic Stability Assay using Trypsin

This protocol outlines the steps to assess the resistance of a D-amino acid containing peptide to degradation by trypsin.

Materials:

• (D)-DT-2 analog peptide

• Trypsin (sequencing grade)

• Ammonium (B1175870) bicarbonate buffer (e.g., 50 mM, pH 8.0)

• Acetonitrile (B52724) (ACN)

• Trifluoroacetic acid (TFA)

• High-Performance Liquid Chromatography (HPLC) system with a C18 column

• Mass Spectrometer (optional, for cleavage site identification)

Procedure:

• Peptide Solution Preparation: Prepare a stock solution of the (D)-DT-2 analog in the ammonium bicarbonate buffer at a concentration of 1 mg/mL.

• Trypsin Solution Preparation: Prepare a stock solution of trypsin in the same buffer at a concentration of 1 mg/mL.

• Incubation: In a microcentrifuge tube, mix the peptide solution with the trypsin solution at a specific enzyme-to-substrate ratio (e.g., 1:20 or 1:50, w/w). A control sample containing only the peptide in the buffer should be prepared in parallel.

• Incubation Conditions: Incubate the reaction mixture and the control at 37°C.

• Time-Point Sampling: Aliquots are taken from the reaction mixture and the control at various time points (e.g., 0, 1, 2, 4, 8, and 24 hours).

• Reaction Quenching: The enzymatic reaction in each aliquot is stopped by adding a quenching solution, typically an acid like 10% TFA, to lower the pH and denature the trypsin.

• HPLC Analysis: The samples are analyzed by reverse-phase HPLC.

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% TFA in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over a specified time (e.g., 30 minutes).

  • Detection: UV absorbance at 214 nm or 280 nm.

• Data Analysis: The percentage of the intact peptide remaining at each time point is calculated by comparing the peak area of the peptide in the digested sample to the peak area in the control sample at time zero. The half-life (t½) can be determined by plotting the percentage of intact peptide versus time. For a completely stable peptide like (D)-DT-2, no significant decrease in the peak area is expected over the time course of the experiment.

Peptide Stability Assay in Serum or Plasma

This protocol is designed to evaluate the stability of a peptide in a more physiologically relevant matrix like human serum or plasma.

Materials:

• (D)-DT-2 analog peptide

• Human serum or plasma (commercially available)

• Phosphate-buffered saline (PBS)

• Acetonitrile (ACN) with 0.1% TFA (Precipitation solution)

• HPLC-MS system

Procedure:

• Peptide Spiking: A stock solution of the (D)-DT-2 analog is spiked into pre-warmed (37°C) human serum or plasma to a final concentration (e.g., 10 µM).

• Incubation: The mixture is incubated at 37°C with gentle agitation.

• Time-Point Sampling: Aliquots are collected at various time points (e.g., 0, 15 min, 30 min, 1, 2, 4, 8, 24 hours).

• Protein Precipitation: To each aliquot, add 3 volumes of ice-cold acetonitrile with 0.1% TFA to precipitate the serum/plasma proteins.

• Centrifugation: The samples are vortexed and then centrifuged at high speed (e.g., 14,000 x g) for 10-15 minutes at 4°C.

• Supernatant Collection: The supernatant, containing the peptide, is carefully collected.

• Analysis: The amount of intact peptide in the supernatant is quantified using a validated LC-MS/MS method.

• Data Analysis: The concentration of the intact peptide at each time point is determined, and the half-life is calculated by fitting the data to a first-order decay model.

Mandatory Visualizations

cGMP-PKG Signaling Pathway

(D)-DT-2 functions by inhibiting cGMP-dependent protein kinase (PKG). The following diagram illustrates the canonical cGMP-PKG signaling pathway.

Caption: The cGMP-PKG signaling pathway and the inhibitory action of (D)-DT-2.

Experimental Workflow for Proteolytic Stability Assay

The following diagram outlines the general workflow for assessing the proteolytic stability of a peptide analog.

Caption: General workflow for determining the proteolytic stability of a peptide.

Conclusion

The (D)-DT-2 analog represents a significant improvement over its L-amino acid counterpart, primarily due to its enhanced proteolytic stability. The incorporation of D-amino acids renders it highly resistant to degradation by common proteases, a crucial characteristic for its potential as a therapeutic agent. While further pharmacokinetic studies are needed to fully elucidate its in vivo behavior, the available evidence strongly supports its utility as a stable and potent inhibitor of PKG Iα for research and drug development purposes. The experimental protocols and workflows detailed in this guide provide a framework for the continued investigation of (D)-DT-2 and other D-amino acid-containing peptides.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Development of a proteolytically stable retro-inverso peptide inhibitor of beta-amyloid oligomerization as a potential novel treatment for Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational Research on PKG Signaling Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The cGMP-dependent protein kinase (PKG) signaling pathway is a crucial mediator of numerous physiological processes, playing a pivotal role in regulating vascular tone, neuronal function, and cardiac health.[1][2][3] As a key effector of the nitric oxide (NO) and natriuretic peptide (NP) signaling cascades, PKG represents a significant target for therapeutic intervention in a variety of diseases, including cardiovascular disorders, neurodegenerative diseases, and cancer.[3][4] This in-depth technical guide provides a comprehensive overview of the core aspects of foundational research on PKG signaling pathways, designed for researchers, scientists, and drug development professionals. We will delve into the molecular mechanisms of PKG activation, its diverse downstream effects, and the experimental methodologies essential for its study.

Core Signaling Pathways

The activation of PKG is principally initiated by the elevation of intracellular cyclic guanosine (B1672433) monophosphate (cGMP).[5] Two primary pathways lead to the synthesis of cGMP: the nitric oxide (NO)-soluble guanylate cyclase (sGC) pathway and the natriuretic peptide (NP)-particulate guanylate cyclase (pGC) pathway.[6][7]

Once activated, PKG, a serine/threonine-specific protein kinase, phosphorylates a multitude of substrate proteins, thereby modulating their activity and triggering downstream cellular responses.[2][8]

The NO-sGC-cGMP-PKG Pathway

The NP-pGC-cGMP-PKG Pathway

PKG Isoforms and Tissue Distribution

In mammals, two primary genes encode for PKG: PRKG1 and PRKG2, giving rise to PKG type I (PKG-I) and PKG type II (PKG-II), respectively.[9][10] Furthermore, alternative splicing of the PRKG1 gene produces two isoforms, PKG-Iα and PKG-Iβ, which exhibit distinct tissue distributions and sensitivities to cGMP.[9][11]

Isoform	Gene	Primary Tissue/Cellular Localization	Key Functions
PKG-Iα	PRKG1	Smooth muscle cells, platelets, cerebellar Purkinje cells[9][12]	Smooth muscle relaxation, inhibition of platelet aggregation[12]
PKG-Iβ	PRKG1	Smooth muscle cells, platelets[9][11]	Smooth muscle relaxation, inhibition of platelet aggregation
PKG-II	PRKG2	Intestinal epithelium, kidney, brain, chondrocytes[12][13]	Regulation of intestinal secretion, renin release, and bone growth[13]

Key Downstream Effects of PKG Signaling

The physiological consequences of PKG activation are diverse and tissue-specific, largely dictated by the downstream substrates phosphorylated by the kinase.

Smooth Muscle Relaxation

One of the most well-characterized functions of PKG is the induction of smooth muscle relaxation.[1][14] This is achieved through a multi-pronged mechanism that ultimately leads to a decrease in intracellular calcium concentration and a desensitization of the contractile machinery to calcium.[1][15]

Neuronal Function

In the nervous system, PKG signaling is implicated in a range of functions, including synaptic plasticity, learning, and memory.[16] For instance, the NO-cGMP-PKG pathway has been shown to be essential for the induction of long-term depression (LTD) in the hippocampus.[17]

Cardiovascular Homeostasis

In the cardiovascular system, PKG plays a protective role in the heart, mitigating cardiac hypertrophy and remodeling.[3][6] It also contributes to the regulation of blood pressure through its effects on vascular smooth muscle tone.[1]

Quantitative Data on PKG Signaling

A thorough understanding of PKG signaling requires quantitative data on the kinetics of its interactions and the efficacy of its modulators.

Kinetic Parameters of PKG Isoforms

Isoform	Activation Constant (Ka) for cGMP
PKG-Iα	~0.1 µM[18]
PKG-Iβ	~1.0 µM[18]
PKG-II	~0.07 µM[18]

Potency of PKG Modulators

Compound	Type	Target Isoform(s)	EC50/IC50
cGMP	Activator	PKG-I, PKG-II	Ka values above
8-Br-cGMP	Activator	PKG-I, PKG-II	Similar Ka to cGMP for PKG-Iβ, more potent for PKG-II[19]
8-pCPT-cGMP	Activator	PKG-II selective	Ka ≈ 22 nM for PKG-II[19]
PET-cGMP	Activator	PKG-Iβ selective	Ka ≈ 18 nM for PKG-Iβ[19]
DT-2	Inhibitor	PKG selective over PKA	-
DT-3	Inhibitor	PKG selective over PKA	-

Experimental Protocols

Studying the PKG signaling pathway necessitates a variety of experimental techniques to measure enzyme activity, second messenger levels, and downstream phosphorylation events.

Measurement of PKG Kinase Activity

A common method to quantify PKG activity is through an in vitro kinase assay using a radiolabeled ATP source ([γ-³²P]ATP) and a specific peptide substrate.[1][2] The incorporation of the radiolabeled phosphate (B84403) into the substrate is then measured to determine kinase activity.

Experimental Workflow: Radiometric PKG Activity Assay

Quantification of Intracellular cGMP Levels

Enzyme-linked immunosorbent assay (ELISA) is a widely used technique for the sensitive and specific quantification of intracellular cGMP.[20] This competitive immunoassay relies on the competition between cGMP in the sample and a fixed amount of labeled cGMP for binding to a limited number of anti-cGMP antibody sites.

Detailed Protocol: cGMP ELISA

• Sample Preparation:

  • Culture cells to the desired confluency.

  • Treat cells with experimental agents (e.g., NO donors, NP analogs, PDE inhibitors).

  • Lyse the cells using 0.1 M HCl and incubate for 20 minutes at room temperature.[20]

  • Scrape the cells and homogenize the lysate.

  • Centrifuge the lysate to pellet cellular debris. The supernatant contains the intracellular cGMP.

• ELISA Procedure (General Outline):

  • Add standards and samples to the wells of an anti-cGMP antibody-coated microplate.

  • Add a fixed concentration of cGMP conjugated to an enzyme (e.g., acetylcholinesterase).

  • Incubate to allow for competitive binding.

  • Wash the plate to remove unbound reagents.

  • Add the enzyme substrate and incubate to allow for color development.

  • Stop the reaction and measure the absorbance at the appropriate wavelength.

  • Calculate the cGMP concentration in the samples based on a standard curve.

Analysis of PKG Substrate Phosphorylation

Western blotting is a powerful technique to assess the phosphorylation state of specific PKG substrates. This involves using phospho-specific antibodies that recognize the phosphorylated form of the target protein. A commonly studied substrate to monitor PKG activity is the Vasodilator-Stimulated Phosphoprotein (VASP), which is phosphorylated by PKG at Ser239.[6][21]

Detailed Protocol: Western Blot for VASP Phosphorylation

• Sample Preparation:

  • Prepare cell or tissue lysates in a buffer containing phosphatase inhibitors to preserve the phosphorylation state of proteins.

  • Determine the protein concentration of the lysates.

• SDS-PAGE and Transfer:

  • Denature the protein samples and separate them by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking agent (e.g., bovine serum albumin) to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for phosphorylated VASP (Ser239).

  • Wash the membrane to remove unbound primary antibody.

  • Incubate with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) that recognizes the primary antibody.

  • Wash the membrane to remove unbound secondary antibody.

• Detection:

  • Add a chemiluminescent substrate that reacts with the enzyme on the secondary antibody to produce light.

  • Detect the emitted light using a suitable imaging system.

  • To normalize the data, the membrane can be stripped and re-probed with an antibody against total VASP.

Conclusion

The PKG signaling pathway remains a dynamic and fruitful area of research with significant implications for human health and disease. A thorough understanding of its core mechanisms, coupled with the application of robust experimental methodologies, is essential for the continued development of novel therapeutic strategies that target this critical signaling cascade. This guide provides a foundational framework for researchers and drug development professionals to navigate the complexities of PKG signaling and contribute to advancements in this exciting field.

References

• 1. Assay of protein kinases using radiolabeled ATP: a protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Mechanistic insights on novel small molecule allosteric activators of cGMP-dependent protein kinase PKG1α - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scienceopen.com [scienceopen.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Assaying Protein Kinase Activity with Radiolabeled ATP - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design of fluorescence resonance energy transfer (FRET)-based cGMP indicators: a systematic approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. FRET-based cyclic GMP biosensors measure low cGMP concentrations in cardiomyocytes and neurons. — Department of Physiology, Anatomy and Genetics (DPAG) [dpag.ox.ac.uk]
• 10. Protocol for Quantification of Protein Phosphorylation by μLC-ICP-MS - Creative Proteomics [creative-proteomics.com]
• 11. cGMP-dependent protein kinase - Wikipedia [en.wikipedia.org]
• 12. Monitoring gene expression: quantitative real-time rt-PCR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Protocols: Phosphorylation Site ID by Mass Spectrometry - Creative Proteomics [creative-proteomics.com]
• 14. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 15. Assay of protein kinases using radiolabeled ATP: a protocol | MRC PPU [ppu.mrc.ac.uk]
• 16. Variability in P-Glycoprotein Inhibitory Potency (IC50) Using Various in Vitro Experimental Systems: Implications for Universal Digoxin Drug-Drug Interaction Risk Assessment Decision Criteria - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Quantitative real-time PCR protocol for analysis of nuclear receptor signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 18. cGMP-Dependent Protein Kinase Inhibitors in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 19. escholarship.org [escholarship.org]
• 20. bioscience.co.uk [bioscience.co.uk]
• 21. researchgate.net [researchgate.net]

Preliminary Studies of DT-2: A Technical Guide for Researchers

An In-depth Technical Guide on the Core Properties and Methodologies Associated with the cGMP-Dependent Protein Kinase (PKG) Inhibitor, DT-2.

This technical guide provides a comprehensive overview of the preliminary studies on DT-2, a potent and selective peptide inhibitor of cGMP-dependent protein kinase (PKG). The information is intended for researchers, scientists, and drug development professionals interested in the application of DT-2 and its analogs in experimental settings. This document summarizes key quantitative data, details experimental protocols, and visualizes the relevant signaling pathways and workflows.

Core Compound Profile

DT-2 is a synthetic peptide designed as a highly specific inhibitor of PKG, particularly the PKG Iα isoform. It functions by competing with substrate binding. To enhance its utility in research, a more proteolytically stable analog, (D)-DT-2, composed of D-amino acids, has been developed. This analog exhibits increased potency and stability in in vivo applications.

Data Presentation

The following tables summarize the quantitative data on the inhibitory activity of DT-2 and its analogs against cGMP-dependent protein kinase (PKG) and cAMP-dependent protein kinase (PKA).

Table 1: In Vitro Inhibitory Activity of DT-2 and its Analogs

Compound	Target Kinase	Inhibition Constant (Ki)	IC50	Selectivity (PKG vs. PKA)	Reference
DT-2	PKG Iα	12.5 nM	12.0 ± 0.8 nM	~1,300-fold	[1][2]
(D)-DT-2	PKG Iα	0.8 nM	9 ± 2 nM	>15,000-fold	[3]
(D)-DT-2	PKG Iβ	-	7.5 ± 1.8 nM	-	[3]
ri-(D)-DT-2	PKG Iα	5.5 nM	-	-

Note: IC50 values for (D)-DT-2 were determined using 2 nM of the respective kinase.

Table 2: Effects of DT-2 on Vasoactivity

Experimental Model	Treatment	Effect	Quantitative Observation	Reference
Isolated Pressurized Cerebral Arteries	1 µM DT-2	Inhibition of NO-induced vasodilation	50- to 100-fold decrease in the dilator potency of NONOate (an NO donor)	[1]
Isolated Pressurized Cerebral Arteries	DT-2	Constriction in the absence of exogenous cGMP stimulation	Constricted arteries beyond their starting diameters

Experimental Protocols

Detailed methodologies for key experiments involving DT-2 are provided below.

In Vitro Protein Kinase G (PKG) Inhibition Assay

This protocol outlines the determination of the inhibitory activity of DT-2 and its analogs on PKG isoforms.

Materials:

• Purified recombinant PKG Iα, PKG Iβ, or PKG II

• Purified catalytic subunit of PKA (for selectivity testing)

• DT-2 or (D)-DT-2 peptide

• Vasptide (substrate for PKGs)

• Kemptide (substrate for PKA)

• cGMP

• [γ-³²P]ATP

• Kinase assay buffer

• Phosphocellulose paper

• Scintillation counter

Procedure:

• Prepare a reaction mixture containing the purified kinase (e.g., 2 nM PKG Iα) in the kinase assay buffer.

• Add varying concentrations of the inhibitor peptide (DT-2 or (D)-DT-2) to the reaction mixture.

• For PKG assays, stimulate the kinase by adding cGMP to a final concentration of 5 µM. PKA catalytic subunit is constitutively active and does not require an activator.

• Initiate the phosphorylation reaction by adding the appropriate peptide substrate (20 µM Vasptide for PKG or 20 µM Kemptide for PKA) and [γ-³²P]ATP.

• Incubate the reaction at 30°C for a specified time (e.g., 10 minutes).

• Terminate the reaction by spotting the mixture onto phosphocellulose paper.

• Wash the phosphocellulose paper to remove unincorporated [γ-³²P]ATP.

• Quantify the incorporated radioactivity using a scintillation counter.

• Calculate the kinase activity at each inhibitor concentration and determine the IC50 value.

Assessment of Vasodilation in Isolated Cerebral Arteries

This protocol describes the use of DT-2 to investigate the role of PKG in vasodilation.

Materials:

• Isolated cerebral resistance arteries

• Pressure myography setup

• Physiological salt solution (e.g., Krebs-Henseleit buffer)

• A nitric oxide (NO) donor (e.g., NONOate)

• DT-2 peptide

• Pressurizing and imaging equipment

Procedure:

• Isolate cerebral arteries and mount them on a pressure myograph.

• Pressurize the arteries to a physiological pressure and allow them to equilibrate.

• Pre-constrict the arteries with a suitable agent if necessary to establish a stable baseline tone.

• To assess the effect of DT-2, pre-incubate the arteries with the peptide (e.g., 1 µM DT-2) for a sufficient duration (e.g., 20 minutes) to allow for cell penetration.

• Generate a concentration-response curve to an NO donor (e.g., NONOate) in the presence and absence of DT-2.

• Monitor and record the changes in arterial diameter in response to the NO donor.

• Analyze the data to determine the effect of DT-2 on the vasodilator potency of the NO donor.

Mandatory Visualization

Signaling Pathway

The following diagram illustrates the cGMP-dependent signaling pathway and the point of inhibition by DT-2.

cGMP signaling pathway and DT-2 inhibition point.

Experimental Workflow

The diagram below outlines the workflow for an in vitro kinase inhibition assay.

References

• 1. pnas.org [pnas.org]
• 2. Mode of Action of cGMP-dependent Protein Kinase-specific Inhibitors Probed by Photoaffinity Cross-linking Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PMC [pmc.ncbi.nlm.nih.gov]

exploring the targets of DT-2 in cells

An In-depth Technical Guide to the Cellular Targets of (D)-DT-2

Executive Summary

Introduction to (D)-DT-2

(D)-DT-2 is a member of the DT-oligopeptide family of substrate binding site inhibitors designed to target cGMP-dependent protein kinases (PKGs).[1] PKGs are key effectors of the nitric oxide/cyclic guanosine (B1672433) monophosphate (NO/cGMP) signaling cascade, which regulates a multitude of physiological processes, including smooth muscle relaxation, platelet aggregation, and cardiac function.[1] The development of specific inhibitors is crucial for dissecting the precise roles of PKG in these pathways. While (D)-DT-2 was designed for high specificity and membrane permeability, subsequent investigations have revealed a more complex pharmacological profile in cellular systems.[1][2]

On-Target Activity: Inhibition of PKG I In Vitro

In a purified, cell-free system, (D)-DT-2 acts as a potent and selective inhibitor of PKG I. It competes with the substrate for the kinase's binding site, thereby preventing the phosphorylation of downstream targets.[1]

The cGMP/PKG I Signaling Pathway

The canonical pathway involves the activation of soluble guanylate cyclase (sGC) by nitric oxide (NO), leading to the production of cGMP. cGMP then binds to and activates PKG I, which phosphorylates various substrate proteins, eliciting a cellular response.

Figure 1. Intended cGMP/PKG I signaling pathway and the in vitro target of (D)-DT-2.

Quantitative Inhibition Data

The inhibitory potency of a compound is typically quantified by its inhibition constant (Ki) or its half-maximal inhibitory concentration (IC50). For (D)-DT-2, the reported Ki value for PKG I highlights its strong activity in biochemical assays.

Compound	Target Kinase	Parameter	Value	Reference
(D)-DT-2	PKG I	Ki	12.5 nM	[3]

Off-Target Activity in Living Cells

Despite its potent in vitro activity against PKG I, (D)-DT-2 loses its specificity in the complex environment of cell homogenates and intact cells.[1] Studies in various cell types, including human platelets and rat cardiomyocytes, have demonstrated that (D)-DT-2 modulates the activity of several other key protein kinases.[1] This promiscuous activity leads to unpredictable and often confounding functional effects, complicating the interpretation of results from cellular assays.

Modulation of MAPK and PKB/PKC Signaling Pathways

The primary off-target effects of (D)-DT-2 involve the modulation of major signaling cascades, including the Mitogen-Activated Protein Kinase (MAPK) pathways and the Protein Kinase B (Akt) and Protein Kinase C (PKC) pathways.[1]

Figure 2. Off-target signaling pathways modulated by (D)-DT-2 in living cells.

Summary of Off-Target Effects

The interaction of (D)-DT-2 with these unintended targets can lead to a variety of cellular outcomes that are independent of PKG I inhibition.

Off-Target Kinase	Signaling Pathway	General Function	Effect of (D)-DT-2	Reference
ERK (Extracellular signal-regulated kinase)	MAPK/ERK	Proliferation, differentiation, survival	Modulated Activity	[1]
p38	MAPK/p38	Stress response, inflammation, apoptosis	Modulated Activity	[1]
PKB (Protein Kinase B / Akt)	PI3K/Akt	Survival, growth, metabolism	Modulated Activity	[1]
PKC (Protein Kinase C)	PLC/PKC	Proliferation, cell adhesion, migration	Modulated Activity	[1]

Experimental Protocols

To accurately characterize the activity and specificity of kinase inhibitors like (D)-DT-2, standardized and rigorous experimental protocols are essential. Below are detailed methodologies for key assays.

Protocol: In Vitro Kinase Inhibition Assay

This protocol describes a generalized method to determine the inhibitory potency (IC50) of a compound against a purified kinase using a luminescence-based assay that quantifies ATP consumption.

Materials:

• Purified recombinant kinase (e.g., PKG I)

• Kinase-specific substrate peptide

• (D)-DT-2 stock solution (in DMSO)

• Kinase reaction buffer (e.g., 50mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• ATP solution

• ADP-Glo™ Kinase Assay Kit (or similar)

• White, opaque 96-well or 384-well plates

• Plate-reading luminometer

Procedure:

• Inhibitor Preparation: Prepare a serial dilution series of (D)-DT-2 in kinase reaction buffer. Include a vehicle control (DMSO) without the inhibitor.

• Kinase Reaction Setup:

  • To each well of the plate, add 5 µL of the serially diluted (D)-DT-2 or vehicle control.

  • Prepare a master mix containing the purified kinase and its substrate peptide in kinase reaction buffer. Add 10 µL of this mix to each well.

  • Prepare a "no kinase" control by adding 10 µL of the substrate in buffer without the enzyme.

• Initiate Reaction: Initiate the kinase reaction by adding 10 µL of ATP solution to each well. The final ATP concentration should be near the Km value for the specific kinase.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Equilibrate the plate to room temperature.

  • Add 25 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 50 µL of Kinase Detection Reagent to each well. This converts the generated ADP to ATP and initiates a luciferase/luciferin reaction.

  • Incubate at room temperature for 30-60 minutes to stabilize the luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate-reading luminometer.

  • Subtract the "no kinase" control background from all other readings.

  • Plot the remaining kinase activity (as a percentage of the vehicle control) against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol: Cellular Substrate Phosphorylation Analysis via Western Blot

This protocol is used to assess the effect of an inhibitor on the phosphorylation of a specific kinase substrate within intact cells.

Materials:

• Cultured cells (e.g., human platelets, rat neonatal cardiomyocytes)[1]

• Cell culture medium and supplements

• (D)-DT-2

• Activating agent (e.g., a cGMP analog to stimulate PKG I, or a growth factor to stimulate off-target pathways)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer apparatus and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (phospho-specific for the substrate of interest and total protein for loading control)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system (e.g., ChemiDoc)

Procedure:

• Cell Treatment:

  • Plate cells and grow to desired confluency.

  • Pre-treat cells with various concentrations of (D)-DT-2 or vehicle control for a specified time (e.g., 30-60 minutes).

  • Stimulate the cells with the appropriate activating agent for a short period (e.g., 10-15 minutes) to induce substrate phosphorylation. Include an unstimulated control.

• Cell Lysis:

  • Aspirate the medium and wash cells twice with ice-cold PBS.

  • Add ice-cold lysis buffer to the plate, scrape the cells, and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, then centrifuge at ~14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the protein extract.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize protein amounts for all samples and prepare them with Laemmli sample buffer. Boil at 95°C for 5 minutes.

  • Load equal amounts of protein per lane onto an SDS-PAGE gel and separate by electrophoresis.

  • Transfer the separated proteins to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the phospho-specific primary antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection and Analysis:

  • Apply ECL substrate to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify band intensities. Normalize the phospho-protein signal to a total protein or loading control (e.g., β-actin) to determine the relative change in phosphorylation.

Experimental Workflow for Kinase Specificity Profiling

A comprehensive assessment of inhibitor specificity requires a multi-faceted approach, combining in vitro screening with validation in a relevant cellular context.

Figure 3. Logical workflow for assessing the specificity of a kinase inhibitor.

Conclusion and Recommendations

The oligopeptide (D)-DT-2 serves as a case study in the complexities of kinase inhibitor pharmacology. While it is a potent and specific inhibitor of PKG I in controlled in vitro settings, its utility as a selective probe in living cells is severely limited by its modulation of other key signaling kinases, including ERK, p38, PKB, and PKC.[1] This lack of specificity can lead to unpredicted and misleading results in functional cellular assays.

For researchers and drug development professionals, the following recommendations are crucial:

• For In Vitro Studies: (D)-DT-2 remains a valid tool for biochemical and structural studies of purified PKG I.

• For Cellular Studies: Results obtained using (D)-DT-2 in intact cells should be interpreted with extreme caution. The observed phenotype may result from off-target effects or a combination of on- and off-target activities.

• Validation: To confidently attribute a cellular function to PKG I, it is imperative to use orthogonal approaches. The most reliable methods for studying PKG I signaling in intact cells are genetic techniques such as RNA knockdown (siRNA, shRNA) or gene knockout (CRISPR/Cas9), which offer much higher specificity.[1]

References

• 1. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. medchemexpress.com [medchemexpress.com]

DT-2: A Technical Guide for Researchers in Drug Development

For research use only. Not for diagnostic or therapeutic use.

This technical guide provides an in-depth overview of DT-2, a research tool utilized in the study of cGMP-dependent protein kinase (PKG). This document is intended for researchers, scientists, and drug development professionals, offering a summary of its core properties, mechanism of action, and critical considerations for its experimental application.

Core Properties and Mechanism of Action

DT-2 is a potent, cell-permeable polypeptide inhibitor of cGMP-dependent protein kinase 1α (PKG1α)[1]. As a substrate-binding site inhibitor, DT-2 prevents the phosphorylation of target proteins by PKG[2][3][4]. Its sequence is YGRKKRRQRRRPPLRKKKKKH-NH2 (all-d)[1].

While initially characterized as a highly specific inhibitor of PKG, subsequent research has revealed important limitations to its specificity, particularly in cellular contexts.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C122H223N53O23 (free peptide)	[1]
Molecular Weight	2800.5 Da (free peptide)	[1]
Ki for PKG Catalyzed Phosphorylation	12.5 nM	[2][4]

Critical Considerations for Experimental Use

A pivotal study investigating the pharmacological properties of DT-2 concluded that while it is a potent inhibitor of PKGI in vitro, it loses its specificity for PKG in cell homogenates and, most notably, in living cells[3]. In intact cells, DT-2 was found to modulate the activity of other kinases, including ERK, p38, PKB, and PKC, leading to unpredictable and sometimes opposing functional effects[3].

Therefore, researchers should exercise caution when interpreting data from cell-based assays using DT-2 as a specific PKG inhibitor. The study's authors suggest that for reliable investigation of PKG signaling in intact cells, alternative methods such as RNA knockdown or genetic deletion may be more appropriate[3].

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the intended mechanism of action of DT-2 and a general workflow for its application in in vitro kinase assays.

Intended Mechanism of DT-2 Action

General Workflow for In Vitro Kinase Assay with DT-2

Experimental Protocols

While specific, detailed protocols are highly dependent on the experimental setup, the following provides a generalized methodology for an in vitro PKG inhibition assay based on common practices.

In Vitro PKG Inhibition Assay (Radiometric)

Objective: To determine the inhibitory potential of DT-2 on PKG activity by measuring the incorporation of ³²P from [γ-³²P]ATP into a specific substrate.

Materials:

• Purified recombinant PKG1α

• PKG-specific substrate peptide (e.g., a histone-based peptide)

• DT-2

• [γ-³²P]ATP

• Kinase reaction buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.1% β-mercaptoethanol)

• ATP solution

• Phosphoric acid

• P81 phosphocellulose paper

• Scintillation counter and vials

• Vehicle control (e.g., DMSO or aqueous buffer)

Procedure:

• Prepare Reagents: Dilute DT-2 to various concentrations in the kinase reaction buffer. Prepare a master mix containing the kinase reaction buffer, PKG substrate, and MgCl₂.

• Reaction Setup: In a microcentrifuge tube, combine the master mix with either DT-2 (for experimental conditions) or the vehicle control. Add the purified PKG1α enzyme to initiate the pre-incubation.

• Initiate Phosphorylation: Start the phosphorylation reaction by adding a solution of ATP and [γ-³²P]ATP.

• Incubation: Incubate the reaction mixture at 30°C for a predetermined time (e.g., 10-30 minutes), ensuring the reaction is within the linear range.

• Stop Reaction: Terminate the reaction by spotting a portion of the reaction mixture onto P81 phosphocellulose paper.

• Washing: Wash the P81 papers multiple times in phosphoric acid (e.g., 0.75%) to remove unincorporated [γ-³²P]ATP.

• Quantification: Place the washed P81 paper in a scintillation vial with a scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each concentration of DT-2 relative to the vehicle control. Determine the IC₅₀ or Kᵢ value by fitting the data to a dose-response curve.

Substrate Phosphorylation Analysis in Cell Lysates

Objective: To assess the effect of DT-2 on the phosphorylation of a known PKG substrate in a more complex biological matrix.

Materials:

• Cell culture of interest (e.g., human platelets, rat mesangial cells)

• Cell lysis buffer (containing protease and phosphatase inhibitors)

• DT-2

• PKG-activating agent (e.g., 8-pCPT-cGMP)

• Antibody specific to the phosphorylated form of the PKG substrate (e.g., anti-phospho-VASP)

• General antibody for the total substrate protein

• SDS-PAGE and Western blotting reagents and equipment

Procedure:

• Cell Treatment: Treat cultured cells with various concentrations of DT-2 or a vehicle control for a specified period.

• Stimulation: Stimulate the cells with a PKG-activating agent to induce substrate phosphorylation.

• Cell Lysis: Lyse the cells using an appropriate lysis buffer to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate to ensure equal loading for Western blotting.

• Western Blotting: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Immunodetection: Probe the membrane with a primary antibody against the phosphorylated substrate, followed by a suitable secondary antibody. Visualize the bands using an appropriate detection method (e.g., chemiluminescence).

• Stripping and Reprobing: The membrane can be stripped and reprobed with an antibody for the total substrate protein to normalize the data.

• Data Analysis: Quantify the band intensities to determine the relative level of substrate phosphorylation in the presence of DT-2 compared to the control.

References

• 1. scbt.com [scbt.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Notes: Dinophysistoxin-2 (DTX-2) Protocol for In Vivo Studies in Mice

Introduction

Dinophysistoxin-2 (DTX-2) is a lipophilic marine biotoxin belonging to the okadaic acid (OA) group of toxins, which are responsible for Diarrheic Shellfish Poisoning (DSP).[1] These toxins are produced by dinoflagellates and can accumulate in shellfish, posing a significant risk to human consumers.[1][2] In the field of toxicology and drug development, in vivo studies using mouse models are crucial for understanding the toxicokinetics, establishing toxicity equivalency factors (TEFs), and elucidating the mechanisms of action of these compounds.[3][4] DTX-2, like other toxins in its group, primarily acts by inhibiting protein phosphatase 2A (PP2A), a key serine/threonine phosphatase involved in numerous cellular processes.[3][5] This disruption leads to hyperphosphorylation of cellular proteins, causing the primary symptom of DSP: severe diarrhea.[1][2]

These application notes provide a comprehensive overview and detailed protocols for conducting in vivo studies in mice to assess the acute toxicity and gastrointestinal effects of DTX-2.

Mechanism of Action

The principal mechanism of toxicity for DTX-2 is the potent inhibition of Protein Phosphatase 2A (PP2A).[3] PP2A is a crucial enzyme that removes phosphate (B84403) groups from serine and threonine residues on a wide range of proteins. By doing so, it plays a vital role in regulating signaling pathways that control cell cycle, apoptosis, and cellular metabolism.[5][6]

When DTX-2 enters intestinal epithelial cells, it binds to the catalytic subunit of PP2A, inhibiting its function. This leads to a state of hyperphosphorylation of key regulatory proteins, disrupting normal cellular function, particularly ion and water transport in the intestinal lumen. While the exact downstream events are complex, this disruption is the underlying cause of the profuse, watery diarrhea characteristic of DSP.[1][2] Studies have shown that while DTX-2 induces these effects, it does not appear to alter the ultrastructure of enterocyte microvilli or tight junctions.[2][7]

Quantitative Toxicological Data

The following tables summarize the key quantitative data for DTX-2 and its analogues from in vivo mouse studies and in vitro assays.

Table 1: Acute Lethality (LD50) of DSP Toxins in Mice

Toxin	Administration Route	LD50 (µg/kg body weight)	Reference
DTX-2	Intraperitoneal	338 - 352	[3]
DTX-2	Oral (Gavage)	2262	[2][7]
Okadaic Acid (OA)	Intraperitoneal	204 - 206	[3]
Okadaic Acid (OA)	Oral (Gavage)	760	[2]
Dinophysistoxin-1 (DTX1)	Oral (Gavage)	487	[2]

Table 2: In Vitro PP2A Inhibition and In Vivo Diarrheal Potency

Toxin	IC50 for PP2A Inhibition (ng/mL)	ED50 for Watery Diarrhea (µg/kg body weight)	Reference
DTX-2	5.94	1202	[3][8]
Okadaic Acid (OA)	2.81	302	[3][8]
Dinophysistoxin-1 (DTX1)	Not specified	275	[8]

Experimental Protocols

Protocol 1: Acute Oral Toxicity Assessment of DTX-2 in Mice

This protocol is designed to determine the acute toxicity (LD50) and characterize the diarrheal effects of DTX-2 following a single oral administration.

1. Materials

• Dinophysistoxin-2 (certified standard)

• Vehicle (e.g., sterile water, saline with appropriate solubilizing agent like Tween)

• Female mice (e.g., Swiss Webster), 6-8 weeks old

• Oral gavage needles (20-22 gauge, curved or straight with ball tip)

• Syringes (1 mL)

• Animal balance

• Stool collection cages or cages lined with absorbent paper towels[9]

• Personal Protective Equipment (PPE)

2. DTX-2 Preparation

• DTX-2 is a potent toxin and must be handled with extreme care in a well-ventilated area, using appropriate PPE.

• Dissolve DTX-2 standard in a minimal amount of a suitable solvent (e.g., methanol, ethanol) before diluting to the final working concentration with the chosen vehicle. Ensure the final concentration of the organic solvent is non-toxic to the animals.

• Prepare a range of doses based on the known oral LD50 (2262 µg/kg) to determine the dose-response curve.[2] A vehicle-only control group must be included.

3. Experimental Procedure

• Animal Acclimatization: Acclimate mice to the housing conditions for at least 5 days before the experiment. Provide food and water ad libitum.

• Fasting: Fast the mice for 4-6 hours before oral administration to ensure gastric emptying and consistent absorption. Water should be available.

• Dose Administration:

  • Weigh each mouse immediately before dosing to calculate the precise volume to administer.[10]

  • Administer the prepared DTX-2 solution or vehicle control via oral gavage. The volume should typically not exceed 10 mL/kg.[11]

  • Gently restrain the mouse and carefully insert the gavage needle down the esophagus into the stomach to deliver the dose.[11]

• Observation:

  • Observe the animals continuously for the first 4 hours post-administration and then periodically (e.g., at 8, 12, and 24 hours).[2]

  • Record all clinical signs of toxicity, including diarrhea, motionless behavior, and mortality.[7]

  • Assess stool consistency and score for diarrhea at regular intervals (see Protocol 2).

4. Endpoint Analysis

• LD50 Calculation: Record mortality over the 24-hour period and calculate the LD50 using appropriate statistical methods (e.g., probit analysis).

• Diarrhea Assessment: Analyze diarrhea scores to determine the dose-dependent effect and calculate the ED50 for diarrhea.[8]

• Necropsy and Histopathology: At the end of the study (24 hours), euthanize surviving animals. Perform a gross necropsy, focusing on the gastrointestinal tract.[2] Collect tissues (intestine, liver, stomach) for histopathological and ultrastructural analysis to assess for damage.[2][7]

Protocol 2: Diarrhea Assessment and Scoring

This protocol provides a method for the quantitative assessment of diarrhea in mice.

1. Stool Collection

• House mice individually in cages that allow for easy and clean stool collection.[9]

• Lining the cage floor with a white, absorbent paper towel is an effective method. This allows for visualization of stool consistency and the presence of "diarrhea marks" (wet marks from diarrheic feces).[9]

2. Diarrhea Scoring System

• Observe and score the feces at predetermined time points (e.g., 1, 3, 6, 12, 24 hours) after DTX-2 administration.

• A simple scoring system can be used:

  • Score 0: Normal, well-formed pellets.

  • Score 1: Soft, but still formed pellets.

  • Score 2: Very soft, unformed pellets.

  • Score 3: Watery diarrhea, often visible as a wet patch or "diarrhea mark" on the paper towel.[8][9]

3. Data Analysis

• Calculate the mean diarrhea score for each treatment group at each time point.

• Determine the percentage of mice in each group exhibiting watery diarrhea (Score ≥ 3).[8]

• Plot dose-response curves to calculate the ED50 for diarrhea.

Visualizations

Caption: Experimental workflow for acute oral toxicity testing of DTX-2 in mice.

References

• 1. researchgate.net [researchgate.net]
• 2. karger.com [karger.com]
• 3. Relative toxicity of dinophysistoxin-2 (DTX-2) compared with okadaic acid, based on acute intraperitoneal toxicity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Okadaic Acid Is at Least as Toxic as Dinophysistoxin-1 after Repeated Administration to Mice by Gavage - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Therapeutic Targeting of PP2A - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanism of Inhibition of PP2A Activity and Abnormal Hyperphosphorylation of Tau by I2PP2A/SET - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Characterization of the dinophysistoxin-2 acute oral toxicity in mice to define the Toxicity Equivalency Factor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Efficient Stool Collection Methods for Evaluating the Diarrhea Score in Mouse Diarrhea Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. dsv.ulaval.ca [dsv.ulaval.ca]
• 11. rjptsimlab.com [rjptsimlab.com]

Application Notes: DT-2 in Vasodilation Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

DT-2 is a potent and selective cell-permeable peptide inhibitor of cGMP-dependent protein kinase Iα (PKG Iα). In the field of vasodilation research, DT-2 serves as a critical tool for elucidating the role of the nitric oxide (NO)-cGMP-PKG signaling pathway in regulating vascular tone. Understanding this pathway is fundamental to the study of cardiovascular physiology and the development of novel therapeutics for conditions such as hypertension and other vascular disorders.

The canonical pathway for vasodilation involves the production of NO by endothelial cells, which then diffuses into vascular smooth muscle cells. In these cells, NO activates soluble guanylyl cyclase (sGC), leading to an increase in intracellular cyclic guanosine (B1672433) monophosphate (cGMP). cGMP, in turn, activates PKG, which phosphorylates several downstream targets, ultimately resulting in a decrease in intracellular calcium levels and myosin light chain dephosphorylation, causing smooth muscle relaxation and vasodilation.

DT-2 allows researchers to specifically probe the contribution of PKG Iα to these processes. By inhibiting PKG, DT-2 can reverse or prevent cGMP-mediated vasodilation, thereby confirming the centrality of this kinase in the signaling cascade. These application notes provide an overview of the use of DT-2 in vasodilation research, including its mechanism of action, key applications, and detailed experimental protocols.

Mechanism of Action

DT-2 is a synthetic peptide that acts as a competitive inhibitor of PKG Iα. It is designed to be cell-permeable, allowing for its use in intact cells and tissues. A key characteristic of DT-2 is its ability to inhibit not only cGMP-stimulated PKG activity but also the basal, cGMP-independent activity of the enzyme. This dual inhibition makes it a powerful tool for investigating the tonic regulatory role of PKG in maintaining vascular tone. In isolated arteries, the application of DT-2 has been shown to induce vasoconstriction, highlighting the continuous role of basal PKG activity in promoting vasodilation.

Applications in Vasodilation Research

• Elucidation of the NO-cGMP-PKG Signaling Pathway: DT-2 is instrumental in confirming the involvement of PKG in NO-mediated vasodilation. By demonstrating that the vasodilatory effects of NO donors or cGMP analogs are blocked or reversed by DT-2, researchers can definitively implicate PKG in the signaling cascade.

• Investigation of Basal Vascular Tone: The ability of DT-2 to inhibit basal PKG activity allows for the study of the kinase's role in maintaining the baseline state of vascular relaxation. Experiments using DT-2 can help quantify the contribution of tonic PKG activity to resting blood vessel diameter.

• Screening of Vasodilatory Compounds: In drug discovery, DT-2 can be used to determine if the mechanism of action of a novel vasodilator involves the PKG pathway. If a compound's vasodilatory effect is attenuated in the presence of DT-2, it suggests that its mechanism is, at least in part, PKG-dependent.

• Study of Pathophysiological Conditions: DT-2 can be employed to investigate alterations in the PKG signaling pathway in diseases such as hypertension, where endothelial dysfunction and impaired vasodilation are common features.

Limitations and Considerations

While DT-2 is a valuable tool, it is crucial to be aware of its limitations. Studies have shown that while DT-2 is a specific PKG I inhibitor in in vitro biochemical assays, it may lose its specificity in living cells. In intact cellular systems, DT-2 has been observed to modulate the activity of other kinases, which could lead to off-target effects. Therefore, it is recommended to use DT-2 in conjunction with other pharmacological inhibitors and molecular techniques (e.g., RNA interference) to confirm the specific role of PKG.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data illustrating the effect of DT-2 on vascular tone. Note: These values are representative and may vary depending on the specific experimental conditions, tissue type, and species.

Parameter	Control	cGMP Agonist (e.g., 8-Br-cGMP)	cGMP Agonist + DT-2	DT-2 Alone
Vessel Diameter (μm)	200 ± 10	280 ± 15	195 ± 12	150 ± 8
Percentage of Maximal Dilation (%)	0	80 ± 5	5 ± 2	-25 ± 4 (Constriction)
EC50 of cGMP Agonist (nM)	N/A	50	>1000	N/A

Experimental Protocols

Protocol 1: In Vitro PKG Inhibition Assay

This protocol is designed to determine the inhibitory effect of DT-2 on purified PKG Iα activity.

Materials:

• Purified recombinant PKG Iα

• DT-2 peptide

• Fluorescently labeled PKG substrate peptide (e.g., FRET-based substrate)

• cGMP

• ATP

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 10 mM MgCl₂, 0.1 mM EGTA)

• 384-well microplate

• Plate reader with fluorescence capabilities

Procedure:

• Prepare a stock solution of DT-2 in an appropriate solvent (e.g., sterile water or DMSO).

• In a 384-well microplate, add the assay buffer.

• Add varying concentrations of DT-2 to the wells.

• Add a fixed concentration of the fluorescently labeled PKG substrate peptide to all wells.

• Add a concentration of cGMP sufficient to activate PKG (e.g., 1 µM).

• Initiate the kinase reaction by adding a fixed concentration of purified PKG Iα to all wells.

• Immediately after adding the enzyme, add ATP to start the phosphorylation reaction.

• Incubate the plate at 30°C for 60 minutes.

• Stop the reaction according to the substrate manufacturer's instructions (e.g., by adding a stop solution).

• Read the fluorescence signal on a plate reader.

• Calculate the percentage of inhibition for each DT-2 concentration relative to the control (no DT-2).

• Plot the percentage of inhibition against the log of the DT-2 concentration to determine the IC50 value.

Protocol 2: Measurement of Vasomotor Tone in Isolated Arteries

This protocol describes the use of DT-2 to investigate its effect on the vascular tone of isolated small arteries using pressure myography.

Materials:

• Isolated small arteries (e.g., cerebral or mesenteric arteries)

• Pressure myograph system

• Physiological salt solution (PSS), aerated with 95% O₂ / 5% CO₂

• DT-2 peptide

• Vasodilator agonist (e.g., 8-Bromo-cGMP or a NO donor)

• Vasoconstrictor agent (e.g., phenylephrine (B352888) or KCl)

• Microscope with a camera and diameter tracking software

Procedure:

• Isolate and mount a small artery segment in the pressure myograph chamber filled with PSS at 37°C.

• Pressurize the artery to a physiological pressure (e.g., 60 mmHg) and allow it to equilibrate and develop spontaneous tone.

• Record the baseline vessel diameter.

• To assess the effect of DT-2 on basal tone, add increasing concentrations of DT-2 to the bath and record the steady-state diameter at each concentration.

• To investigate the inhibitory effect of DT-2 on cGMP-mediated vasodilation, first pre-constrict the artery with a vasoconstrictor to a stable, submaximal level (e.g., 30-50% of maximal constriction).

• Once a stable constriction is achieved, add a vasodilator agonist (e.g., 8-Br-cGMP) in a cumulative concentration-response manner and record the vessel diameter at each concentration.

• Wash out the agonist and allow the vessel to return to its pre-constricted state.

• Incubate the artery with a fixed concentration of DT-2 for 20-30 minutes.

• Repeat the cumulative concentration-response curve for the vasodilator agonist in the presence of DT-2.

• Analyze the data by plotting the change in vessel diameter or percentage of relaxation against the agonist concentration in the absence and presence of DT-2.

Visualizations

Caption: Signaling pathway of nitric oxide (NO)-mediated vasodilation and the inhibitory action of DT-2.

Caption: Experimental workflow for assessing the effect of DT-2 on vascular tone in isolated arteries.

Application Notes and Protocols for Studying Smooth Muscle Relaxation Using DT-2

For Researchers, Scientists, and Drug Development Professionals

Introduction

DT-2 is a cell-permeable peptide inhibitor of cyclic guanosine (B1672433) monophosphate (cGMP)-dependent protein kinase I (cGKI). The NO/cGMP/cGKI signaling cascade is a primary pathway mediating smooth muscle relaxation and vasodilation.[1] cGKI, upon activation by cGMP, phosphorylates several downstream targets that collectively lead to a decrease in intracellular calcium concentration and desensitization of the contractile machinery to calcium, resulting in muscle relaxation.[2] By specifically inhibiting cGKI, DT-2 serves as a valuable pharmacological tool to investigate the role of this kinase in smooth muscle physiology and pathophysiology. These application notes provide detailed protocols for utilizing DT-2 in isolated smooth muscle preparations to study its effects on relaxation, alongside data presentation and visualization of the underlying signaling pathways.

Data Presentation

Parameter	Value	Description
IC₅₀	~1 µM	In vitro half-maximal inhibitory concentration of DT-2 against purified cGKIα.

Note: Further empirical studies are required to determine the precise EC₅₀ or IC₅₀ of DT-2 for the functional inhibition of smooth muscle relaxation in various tissue types.

Experimental Protocols

Isolated Aortic Ring Assay for Smooth Muscle Relaxation

This protocol describes the use of an isolated organ bath to assess the effect of DT-2 on smooth muscle relaxation in rat thoracic aortic rings.

Materials:

• Male Wistar rats (250-300g)

• Krebs-Henseleit solution (in mM: 118 NaCl, 4.7 KCl, 1.2 KH₂PO₄, 1.2 MgSO₄, 2.5 CaCl₂, 25 NaHCO₃, 11.1 glucose)

• Phenylephrine (B352888) (PE)

• 8-Bromo-cGMP (8-Br-cGMP)

• DT-2

• Isolated organ bath system with force transducers

• 95% O₂ / 5% CO₂ gas mixture

• Dissection tools (forceps, scissors)

Procedure:

• Tissue Preparation:

  • Euthanize the rat via an approved method.

  • Carefully excise the thoracic aorta and place it in ice-cold Krebs-Henseleit solution.

  • Under a dissecting microscope, remove adherent connective and adipose tissue.

  • Cut the aorta into 2-3 mm wide rings. For endothelium-denuded experiments, gently rub the luminal surface with a fine wire.

• Mounting the Aortic Rings:

  • Suspend each aortic ring between two stainless steel hooks in an organ bath chamber filled with 10 mL of Krebs-Henseleit solution, maintained at 37°C and continuously bubbled with 95% O₂ / 5% CO₂.

  • Connect the upper hook to an isometric force transducer.

  • Apply a resting tension of 1.5-2.0 g and allow the tissue to equilibrate for 60-90 minutes, replacing the Krebs solution every 15-20 minutes.

• Viability and Contraction:

  • After equilibration, induce a contraction by adding 60 mM KCl to the bath.

  • Once a stable contraction is achieved, wash the tissue with fresh Krebs solution until it returns to the baseline tension.

  • Induce a submaximal contraction with phenylephrine (PE, typically 10⁻⁶ M).

• Studying DT-2 Inhibition of Relaxation:

  • Once a stable PE-induced contraction is reached, pre-incubate the aortic rings with DT-2 (e.g., 10⁻⁵ M) for 20-30 minutes. A vehicle control (e.g., DMSO) should be run in parallel.

  • After the pre-incubation period, induce relaxation by adding a cGKI activator, such as 8-Br-cGMP (e.g., 10⁻⁵ M) or a nitric oxide donor.

  • Record the relaxation response as a percentage of the initial PE-induced contraction.

• Data Analysis:

  • Construct concentration-response curves for the relaxing agent in the presence and absence of DT-2.

  • Calculate the percentage of relaxation relative to the pre-contraction induced by PE.

  • Statistical analysis (e.g., t-test or ANOVA) should be performed to determine the significance of the inhibitory effect of DT-2.

Signaling Pathways and Experimental Workflow

Below are diagrams illustrating the key signaling pathways involved in smooth muscle relaxation and the experimental workflow for studying the effects of DT-2.

Caption: Signaling pathway of NO-mediated smooth muscle relaxation and the inhibitory action of DT-2.

Caption: Experimental workflow for the isolated aortic ring assay to study DT-2.

References

• 1. [PDF] Inhibition of cGMP-dependent protein kinase by the cell-permeable peptide DT-2 reveals a novel mechanism of vasoregulation. | Semantic Scholar [semanticscholar.org]
• 2. Mechanisms of reduced nitric oxide/cGMP-mediated vasorelaxation in transgenic mice overexpressing endothelial nitric oxide synthase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Experimental Use of DT-2, a cGMP-Dependent Protein Kinase (PKG) Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

DT-2 is a potent and selective peptide-based inhibitor of cGMP-dependent protein kinase (PKG), specifically targeting the PKG Iα and PKG Iβ isoforms.[1] It is a valuable tool for in vitro studies aiming to elucidate the role of the cGMP/PKG signaling pathway in various physiological processes. However, it is crucial to note that while DT-2 exhibits high selectivity for PKG in purified enzyme assays, its specificity is significantly diminished in cellular and in vivo contexts, where it has been shown to modulate the activity of other kinases.[1][2] These application notes provide a comprehensive guide to the experimental design of DT-2 treatment, including detailed protocols and critical considerations for data interpretation.

Mechanism of Action & Signaling Pathway

DT-2 functions as a competitive inhibitor at the substrate-binding site of PKG.[1] The canonical cGMP/PKG signaling pathway is initiated by the production of cyclic guanosine (B1672433) monophosphate (cGMP) by guanylate cyclases. cGMP then allosterically activates PKG, which in turn phosphorylates a variety of downstream targets, leading to physiological responses such as smooth muscle relaxation and vasodilation.[3][4]

A critical consideration in the use of DT-2 is its off-target effects observed in cellular systems. Studies have indicated that at concentrations effective for inhibiting PKG-mediated events, DT-2 can also influence other signaling pathways by affecting kinases such as ERK, p38, PKB (Akt), and PKC.[1][2] Therefore, any cellular or in vivo effects observed with DT-2 treatment should be interpreted with caution and validated with complementary approaches.

Caption: cGMP/PKG signaling pathway and the dual action of DT-2.

Data Presentation: Quantitative Analysis of DT-2 Inhibition

The following tables summarize the inhibitory activity of DT-2. It is important to note the discrepancy between its high potency in vitro and the lack of specific data for its off-target effects.

Table 1: In Vitro Inhibitory Activity of (D)-DT-2 against PKG Isoforms

Target Kinase	IC50 (nM)	Assay Conditions	Reference
PKG Iα	9 ± 2	2 nM purified enzyme, Vasptide substrate	[1]
PKG Iβ	7.5 ± 1.8	2 nM purified enzyme, Vasptide substrate	[1]
PKG II	>1000	2 nM purified enzyme, Vasptide substrate	[1]

| PKA | >1000 | 2 nM purified enzyme, Kemptide substrate |[1] |

Table 2: Off-Target Kinase Profile of (D)-DT-2 in Cellular Assays

Off-Target Kinase	IC50 (nM)	Cellular System	Effect	Reference
ERK	Not Reported	Rat Mesangial Cells, Neonatal Rat Ventricular Myocytes	Modulated Phosphorylation	[1]
p38	Not Reported	Platelets, Rat Mesangial Cells, Neonatal Rat Ventricular Myocytes	Modulated Activity	[1]
PKB (Akt)	Not Reported	Platelets	Modulated Activity	[1]

| PKC | Not Reported | Platelets | Modulated Activity |[1] |

Experimental Workflow

A robust experimental design for evaluating DT-2 should progress from in vitro characterization to cellular assays, culminating in in vivo studies, with careful validation at each stage to account for off-target effects.

Caption: Recommended experimental workflow for DT-2 evaluation.

Experimental Protocols

Protocol 1: In Vitro Kinase Inhibition Assay

Objective: To determine the IC50 of DT-2 against purified PKG and a panel of off-target kinases.

Materials:

• Purified recombinant PKG Iα, PKG Iβ, and other kinases of interest (e.g., ERK, p38, PKB, PKC).

• DT-2 peptide.

• Kinase-specific peptide substrates (e.g., Vasptide for PKG).

• ATP, [γ-32P]ATP.

• Kinase reaction buffer.

• Phosphocellulose paper.

• Scintillation counter.

Procedure:

• Prepare serial dilutions of DT-2 in kinase reaction buffer.

• In a microcentrifuge tube, combine the kinase (e.g., 2 nM final concentration), its specific peptide substrate (e.g., 20 µM Vasptide), and the diluted DT-2.[1]

• Initiate the kinase reaction by adding ATP (e.g., 100 µM) and a tracer amount of [γ-32P]ATP.

• Incubate the reaction at 30°C for a predetermined time (e.g., 10-30 minutes), ensuring the reaction is in the linear range.

• Stop the reaction by spotting an aliquot of the reaction mixture onto phosphocellulose paper.

• Wash the phosphocellulose paper extensively to remove unincorporated [γ-32P]ATP.

• Quantify the incorporated radioactivity using a scintillation counter.

• Plot the percentage of kinase activity against the logarithm of DT-2 concentration and determine the IC50 value using non-linear regression analysis.

Protocol 2: Cellular VASP Phosphorylation Assay

Objective: To assess the ability of DT-2 to inhibit PKG-mediated phosphorylation of Vasodilator-Stimulated Phosphoprotein (VASP) in intact cells.

Materials:

• Cell line expressing PKG (e.g., human platelets, vascular smooth muscle cells).

• DT-2 peptide.

• PKG activator (e.g., 8-Bromo-cGMP or a nitric oxide donor like DEA-NO).

• Cell lysis buffer.

• Antibodies: anti-phospho-VASP (Ser239), anti-total VASP, and appropriate secondary antibodies.

• SDS-PAGE and Western blotting equipment.

Procedure:

• Culture cells to the desired confluency.

• Pre-incubate the cells with varying concentrations of DT-2 (e.g., 1-100 µM) for 30 minutes.[1]

• Stimulate the cells with a PKG activator (e.g., 1 µM DEA-NO) for 1-5 minutes.[1]

• Immediately wash the cells with ice-cold PBS and lyse them.

• Determine the protein concentration of the lysates.

• Perform SDS-PAGE and Western blotting using antibodies against phospho-VASP (Ser239) and total VASP.

• Quantify the band intensities and normalize the phospho-VASP signal to the total VASP signal.

• Analyze the dose-dependent inhibition of VASP phosphorylation by DT-2.

Protocol 3: Ex Vivo Vasodilation Assay in Rat Aortic Rings

Objective: To evaluate the effect of DT-2 on cGMP-mediated vasodilation in isolated arterial segments.

Materials:

• Male Wistar rats (250-300g).

• Krebs-Henseleit buffer.

• Phenylephrine (B352888) (PE).

• Sodium nitroprusside (SNP) or other NO donor.

• DT-2 peptide.

• Organ bath system with force transducers.

Procedure:

• Humanely euthanize a rat and carefully excise the thoracic aorta.

• Clean the aorta of adhering connective tissue and cut it into 2-3 mm rings.

• Suspend the aortic rings in an organ bath containing Krebs-Henseleit buffer, maintained at 37°C and bubbled with 95% O2/5% CO2.

• Allow the rings to equilibrate under a resting tension of 1.5-2.0 g for 60-90 minutes.[5]

• Pre-contract the aortic rings with phenylephrine (e.g., 10⁻⁶ M) to achieve a stable contraction plateau.

• Once a stable contraction is achieved, pre-incubate the rings with DT-2 or vehicle for 30 minutes.

• Generate a cumulative concentration-response curve for a vasodilator that acts via the cGMP pathway (e.g., SNP, 10⁻¹⁰ to 10⁻⁵ M).

• Record the relaxation response as a percentage of the initial PE-induced contraction.

• Compare the concentration-response curves in the presence and absence of DT-2 to determine its inhibitory effect.

Protocol 4: In Vivo Blood Pressure Measurement in Mice

Objective: To assess the in vivo effect of DT-2 on systemic blood pressure.

Materials:

• Mice (e.g., C57BL/6).

• DT-2 peptide formulated for in vivo administration.

• Vehicle control.

• Blood pressure monitoring system (e.g., tail-cuff plethysmography or radiotelemetry).

Procedure:

• Acclimatize the mice to the blood pressure measurement procedure to minimize stress-induced variations.

• Record baseline blood pressure and heart rate for several days.

• Administer DT-2 or vehicle to the mice via an appropriate route (e.g., intraperitoneal or intravenous injection). The dose will need to be determined based on preliminary dose-ranging studies.

• Monitor blood pressure and heart rate continuously or at frequent intervals post-administration.

• Analyze the changes in blood pressure and heart rate over time compared to the baseline and vehicle-treated groups.

Toxicity and Safety Considerations

Preliminary toxicity studies should be conducted to determine the maximum tolerated dose (MTD) of DT-2. These studies should monitor for any adverse effects, including changes in body weight, food and water intake, and general behavior. Histopathological analysis of major organs should be performed at the end of the study to identify any potential organ toxicity.

Disclaimer: DT-2 is for research use only and is not intended for human or veterinary use. All experiments should be conducted in accordance with institutional and national guidelines for animal care and use. The off-target effects of DT-2 necessitate careful experimental design and interpretation of results. It is highly recommended to use complementary methods, such as RNA interference or genetic knockout models, to validate findings obtained with DT-2.

References

• 1. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dietary Nitrate Reduces Blood Pressure in Rats With Angiotensin II-Induced Hypertension via Mechanisms That Involve Reduction of Sympathetic Hyperactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The target landscape of clinical kinase drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MAP kinases p38 and JNK are activated by the steroid hormone 1alpha,25(OH)2-vitamin D3 in the C2C12 muscle cell line - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: (D)-DT-2 for Long-Term In Vivo Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

(D)-DT-2 is a potent, cell-permeable, and highly selective polypeptide inhibitor of cGMP-dependent protein kinase 1α (PKG Iα). Its sequence is YGRKKRRQRRRPPLRKKKKKH-NH2, composed entirely of D-enantiomeric amino acids. This unique all-D-amino acid structure confers significant advantages for in vivo applications, particularly for long-term studies, by providing remarkable resistance to enzymatic degradation.

Mechanism of Action

(D)-DT-2 exerts its biological effect by inhibiting Protein Kinase G (PKG), a key effector in the nitric oxide (NO)/cyclic guanosine (B1672433) monophosphate (cGMP) signaling pathway. This pathway is integral to numerous physiological processes, including smooth muscle relaxation, platelet aggregation, and neurotransmission.[1][2] Nitric oxide or natriuretic peptides stimulate guanylate cyclase (GC) to produce cGMP from GTP.[3][4] cGMP then binds to and activates PKG, which phosphorylates various downstream protein substrates, leading to a cellular response.[2][4] (D)-DT-2 acts as a competitive inhibitor, preventing the activation of PKG by cGMP and thereby blocking downstream signaling events.

Advantages for Long-Term In Vivo Experiments

The primary challenge for using standard L-amino acid peptides in vivo is their rapid degradation by proteases, leading to a very short plasma half-life.[5] (D)-DT-2 overcomes this limitation due to its composition of D-amino acids.

• Proteolytic Stability: Peptide bonds adjacent to D-amino acids are not recognized by endogenous proteases, rendering the peptide highly resistant to enzymatic degradation.[5]

• Extended Half-Life: This resistance to degradation results in a significantly longer circulation half-time in vivo, which is critical for long-term experiments where sustained exposure to the inhibitor is required.[5][6][7] Studies with other D-peptides have demonstrated terminal half-lives of more than two days in mice.[8][9]

• Improved Bioavailability: D-peptides often exhibit high bioavailability after administration through routes like subcutaneous (SC) or intraperitoneal (IP) injection.[8][9] This allows for less frequent dosing and more stable plasma concentrations.

Potential Applications

Given its role as a PKG inhibitor, (D)-DT-2 is a valuable tool for investigating the long-term effects of PKG signaling in various disease models. While in vivo use of (D)-DT-2 has not been fully examined, its mechanism suggests potential applications in:

• Cancer Research: PKG signaling has been implicated in tumor progression and angiogenesis.

• Cardiovascular Disease: The pathway is central to regulating vascular tone and blood pressure.

• Neurodegenerative Disorders: cGMP/PKG signaling plays a role in synaptic plasticity and neuronal survival.

Quantitative Data

Note: Specific pharmacokinetic and toxicity data for (D)-DT-2 are not available in published literature. The data presented below includes known molecular properties and illustrative pharmacokinetic data from a comparable D-amino acid peptide, RD2, to provide a potential reference for experimental design.[8][9]

Table 1: Molecular and Physicochemical Properties of (D)-DT-2

Property	Value	Reference
Alternate Name	PKG Inhibitor Peptide (all-d)	Generic
Sequence	YGRKKRRQRRRPPLRKKKKKH-NH2	Generic
Molecular Formula	C₁₂₂H₂₂₃N₅₃O₂₃ (free peptide)	Generic
Molecular Weight	2800.5 g/mol (free peptide)	Generic
Structure	All D-amino acid linear peptide	[5][6]

Table 2: Illustrative Pharmacokinetic Parameters of a D-Peptide (RD2) in Mice

Parameter	Subcutaneous (SC)	Intraperitoneal (IP)	Oral (p.o.)	Intravenous (IV)	Reference
Terminal Half-Life (t½)	> 2 days	> 2 days	> 2 days	> 2 days	[8][9]
Max Brain Conc. (Cmax/D)	0.06 (µg/g)/(mg/kg)	0.06 (µg/g)/(mg/kg)	0.06 (µg/g)/(mg/kg)	0.06 (µg/g)/(mg/kg)	[8][9]
Brain/Plasma Ratio	~0.7 - 1.0	~0.7 - 1.0	~0.7 - 1.0	~0.7 - 1.0	[8][9]
Bioavailability	High	High	High	N/A	[8][9]

Table 3: Toxicity Data for (D)-DT-2

Parameter	Value
LD50 (Median Lethal Dose)	Data not available
Known Side Effects	Data not available

Experimental Protocols

Protocol 1: Peptide Handling and Reconstitution

This protocol outlines the general procedure for preparing (D)-DT-2 for in vivo use.

• Storage: Upon receipt, store the lyophilized (D)-DT-2 peptide at -20°C or -80°C to ensure long-term stability.[10]

• Reconstitution:

  • Before opening, allow the vial to equilibrate to room temperature to prevent moisture condensation.

  • Reconstitute the peptide in a sterile, appropriate solvent. For many peptides, sterile water or phosphate-buffered saline (PBS) is suitable. The choice of solvent may depend on the final formulation required for administration.

  • Gently vortex or sonicate the vial to ensure the peptide is fully dissolved. Avoid vigorous shaking.

• Aliquoting and Storage:

  • Once reconstituted, it is highly recommended to create single-use aliquots of the stock solution.

  • Store these aliquots at -20°C or -80°C. Avoid repeated freeze-thaw cycles, which can degrade the peptide.[10]

Protocol 2: Chronic Subcutaneous Administration via Osmotic Minipump

For long-term in vivo experiments requiring continuous and stable delivery of (D)-DT-2, the use of implantable osmotic minipumps is the gold standard. This protocol is adapted for use in mice.[11][12][13][14]

Materials:

• (D)-DT-2 stock solution

• Sterile vehicle (e.g., PBS, saline)

• ALZET® osmotic pumps (select model based on desired flow rate and duration)

• Sterile syringes and filling needles

• Anesthetic (e.g., isoflurane)

• Surgical tools (scalpel, forceps, hemostat, wound clips/sutures)

• Disinfectant (e.g., 70% ethanol, povidone-iodine)

• Analgesics for post-operative care

Procedure:

• Pump Preparation:

  • Following the manufacturer's instructions, calculate the required concentration of (D)-DT-2 solution based on the pump's flow rate, the desired daily dose, and the animal's body weight.

  • Under sterile conditions, fill the osmotic pump with the prepared (D)-DT-2 solution using a syringe. Ensure no air bubbles are trapped inside.

  • Insert the flow moderator to seal the pump.

  • Prime the pumps by incubating them in sterile saline at 37°C for the time specified by the manufacturer to ensure immediate delivery upon implantation.

• Surgical Implantation:

  • Anesthetize the mouse using an approved method (e.g., isoflurane (B1672236) inhalation).[11]

  • Shave the fur on the back of the mouse, between the scapulae.[12]

  • Disinfect the surgical site.

  • Make a small mid-scapular incision in the skin.[14]

  • Using a hemostat, create a small subcutaneous pocket by blunt dissection, extending caudally from the incision. The pocket should be slightly larger than the pump.[12][14]

  • Insert the primed osmotic pump into the pocket, with the delivery portal facing away from the incision.[13]

  • Close the incision with wound clips or sutures.

• Post-Operative Care:

  • Administer post-operative analgesia as described in your institution's approved animal care protocol.

  • Monitor the animal daily for signs of pain, distress, or infection at the surgical site.

  • The pump will deliver the agent continuously for its specified duration (e.g., 7, 14, 28 days). Pumps must be removed at the end of the study period.[12]

Visualizations

Caption: The cGMP-PKG signaling pathway and the inhibitory action of (D)-DT-2.

References

• 1. grokipedia.com [grokipedia.com]
• 2. cGMP-Dependent Protein Kinases and cGMP Phosphodiesterases in Nitric Oxide and cGMP Action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. cusabio.com [cusabio.com]
• 5. Effect of L- to D-Amino Acid Substitution on Stability and Activity of Antitumor Peptide RDP215 against Human Melanoma and Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lifetein.com [lifetein.com]
• 7. Inspiration from the mirror: D-amino acid containing peptides in biomedical approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacokinetic Properties of a Novel d-Peptide Developed to be Therapeutically Active Against Toxic β-Amyloid Oligomers - JuSER [juser.fz-juelich.de]
• 9. Pharmacokinetic Properties of a Novel D-Peptide Developed to be Therapeutically Active Against Toxic β-Amyloid Oligomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Peptide Stability and Potential Degradation Pathways [sigmaaldrich.com]
• 11. Subcutaneous Angiotensin II Infusion using Osmotic Pumps Induces Aortic Aneurysms in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Osmotic Pumps in Mice and Rats | Office of Research [bu.edu]
• 13. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 14. alzet.com [alzet.com]

Research Applications of PKG Inhibition by DT-2: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

DT-2 is an oligopeptide that has been investigated as a potent and selective inhibitor of cGMP-dependent protein kinase (PKG).[1] Initially described as a valuable tool for studying PKG signaling, subsequent research has revealed significant limitations to its use, particularly concerning its specificity in cellular and in vivo models.[2][3] This document provides a comprehensive overview of the research applications of DT-2, including its mechanism of action, quantitative data on its inhibitory activity, and detailed protocols for its use in research settings. A critical evaluation of its limitations and potential off-target effects is also presented to guide researchers in the appropriate application and interpretation of experimental results.

Mechanism of Action

DT-2 is a substrate-binding site inhibitor of PKG.[2] Unlike inhibitors that target the ATP-binding site or the cyclic nucleotide-binding site, DT-2 is designed to compete with the substrate for binding to the kinase.[2] This mode of action was initially thought to confer high specificity for PKG over other kinases, such as cAMP-dependent protein kinase (PKA).[4]

Quantitative Data on DT-2 Inhibition

The inhibitory potency of DT-2 against PKG has been determined in various in vitro studies. The following table summarizes the key quantitative data.

Parameter	Value	Kinase	Comments	Reference
Ki	12.5 nM	PKG	[1][5]
IC50	8 nM	Purified PKG Iα and Iβ	In vitro assay.	[6]

Signaling Pathways

The cGMP-PKG Signaling Pathway

The cGMP-PKG signaling pathway plays a crucial role in various physiological processes, including smooth muscle relaxation, platelet aggregation, and cardiac function.[7][8] The pathway is initiated by the synthesis of cGMP by guanylyl cyclases, which in turn activates PKG. Activated PKG then phosphorylates a variety of downstream targets.[8][9]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cGMP-Dependent Protein Kinase Inhibitors in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. cGMP-Dependent Protein Kinases and cGMP Phosphodiesterases in Nitric Oxide and cGMP Action - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cusabio.com [cusabio.com]
• 9. KEGG PATHWAY: hsa04022 [genome.jp]

DT-109: A Novel Tripeptide for Cardiovascular Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction:

DT-109 is a synthetic tripeptide (Gly-Gly-Leu) that has emerged as a promising therapeutic agent in cardiovascular research. Initially developed for its efficacy in treating severe fatty liver disease, recent studies have highlighted its potent anti-atherosclerotic and anti-vascular calcification properties. These application notes provide a comprehensive overview of DT-109, its mechanism of action, and detailed protocols for its use in cardiovascular research.

Mechanism of Action:

DT-109 exerts its cardioprotective effects through a multi-faceted mechanism primarily centered on reducing inflammation and oxidative stress. Key aspects of its mechanism include:

• Inhibition of the NLRP3 Inflammasome: DT-109 has been shown to suppress the activation of the NLRP3 (NOD-like receptor family, pyrin domain containing 3) inflammasome.[1][2] This multi-protein complex is a key component of the innate immune system, and its dysregulation is implicated in various inflammatory diseases, including atherosclerosis. By inhibiting the NLRP3 inflammasome, DT-109 reduces the maturation and secretion of pro-inflammatory cytokines such as IL-1β and IL-18.

• Downregulation of Pro-inflammatory and Oxidative Stress Factors: RNA sequencing analysis has revealed that DT-109 treatment significantly downregulates the expression of several pro-inflammatory genes, including NLRP3, AIM2 (absent in melanoma 2), and CASP1 (caspase 1).[3][4] Furthermore, it reduces the expression of oxidative stress factors like NCF2 (neutrophil cytosolic factor 2) and NCF4 (neutrophil cytosolic factor 4).[3][4]

• Suppression of Osteogenic Differentiation: DT-109 inhibits the osteogenic differentiation of vascular smooth muscle cells (SMCs), a critical process in vascular calcification.[1] It achieves this by downregulating key osteogenic transcription factors such as RUNX2 (runt-related transcription factor 2).[3][4]

• Modulation of TGFβ/SMAD and NF-κB Signaling Pathways: DT-109 has been shown to attenuate inflammatory infiltration and hepatic fibrosis by suppressing the TGFβ (transforming growth factor-beta)/SMAD and NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathways.

Data Presentation

Table 1: Summary of In Vivo Effects of DT-109 in a Nonhuman Primate Model of Atherosclerosis

Parameter	Vehicle Control	DT-109 Treatment (150 mg/kg/day)	Reference
Atherosclerotic Lesion Formation	Significant plaque development in aorta and coronary arteries	Significantly suppressed atherosclerotic lesion formation	[4]
Lesional Macrophage Content	High	Reduced	[4]
Vascular Calcification	Present	Reduced	[1]
Gene Expression (Coronary Arteries)	[3][4]
NLRP3, AIM2, CASP1 (Pro-inflammatory)	Upregulated	Significantly downregulated	[3][4]
NCF2, NCF4 (Oxidative Stress)	Upregulated	Significantly downregulated	[3][4]
RUNX2, COL1A1, MMP2, MMP9 (Osteogenic)	Upregulated	Significantly downregulated	[3][4]
ACTA2, CNN1, TAGLN (SMC Contraction Markers)	Downregulated	Upregulated	[3][4]

Table 2: Summary of In Vitro Effects of DT-109 on Vascular Smooth Muscle Cells (SMCs)

Parameter	Condition	Effect of DT-109 (0.5 mM)	Reference
SMC Calcification	Induced by pro-calcific media	Inhibited	[1][3]
NLRP3 Inflammasome Activation	Stimulated	Inhibited	[1][3]
Superoxide Levels	Baseline	Significantly lower	[1]
Glutathione (GSH) Levels	ox-LDL stimulated	Significantly higher	[1]
Osteogenic Differentiation Markers (RUNX2, COL1A1)	ox-LDL stimulated	Significantly downregulated	[1]
SMC Contraction Markers (ACTA2, CNN1)	ox-LDL stimulated	Significantly upregulated	[1]

Experimental Protocols

Protocol 1: In Vivo Evaluation of DT-109 in a Nonhuman Primate Model of Atherosclerosis

This protocol is based on the study by Jia et al. (2025) published in Signal Transduction and Targeted Therapy.[1][4]

1. Animal Model and Diet:

• Species: Cynomolgus monkeys (Macaca fascicularis), male.
• Diet: Administer a cholesterol-rich diet (e.g., containing 1.5% cholesterol and 16.5% fat) ad libitum for 10 months to induce atherosclerotic lesions.

2. DT-109 Administration:

• Dose: 150 mg/kg/day.
• Route: Oral gavage.
• Vehicle: Water.
• Duration: 5 months, while continuing the cholesterol-rich diet.

3. Monitoring and Analysis:

• Plasma Lipids: Measure monthly.
• Pathological Examination: At the end of the 5-month treatment period, euthanize the animals and perform pathological examinations of the aortas and coronary arteries.
• Stain for atherosclerotic lesions (e.g., Hematoxylin and Eosin), macrophage content (e.g., CD68), and calcification (e.g., Von Kossa stain).
• RNA Sequencing: Perform RNA sequencing on coronary artery tissue to analyze gene expression changes.

Experimental Workflow for In Vivo DT-109 Study

References

• 1. Tripeptide DT-109 (Gly-Gly-Leu) attenuates atherosclerosis and vascular calcification in nonhuman primates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A comprehensive guide for studying inflammasome activation and cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. The Standard Inflammasome Antibodies for Western Blotting - Bio-Connect [bio-connect.nl]

Application Notes and Protocols for Measuring Protein Kinase G (PKG) Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein Kinase G (PKG) is a key effector of the nitric oxide (NO)/cyclic guanosine (B1672433) monophosphate (cGMP) signaling pathway, playing a crucial role in a variety of physiological processes including smooth muscle relaxation, platelet aggregation, and neuronal function.[1][2] Consequently, PKG represents a significant target for drug discovery and development. One of the tools used to investigate the role of PKG is the peptide inhibitor DT-2. While DT-2 is a potent and selective inhibitor of PKG in biochemical assays (in vitro), it is crucial to note that its specificity is lost in cellular and in vivo contexts.[1][3] In living cells, DT-2 has been shown to modulate the activity of other kinases, which can lead to off-target effects and misinterpretation of experimental results.[1][3]

These application notes provide a comprehensive guide to measuring PKG activity, with special considerations for researchers using DT-2. The following protocols and recommendations are designed to help you design rigorous experiments and interpret your data with caution, accounting for the potential non-specific effects of DT-2. We will cover both direct measurement of PKG activity in vitro and indirect methods for assessing PKG activity in a cellular context.

Key Considerations When Using DT-2

• In Vitro vs. In Vivo Specificity: DT-2 is a potent inhibitor of PKG I in purified systems.[4][5] However, in intact cells, its specificity is questionable, with evidence of effects on other kinases like ERK, p38, PKB, and PKC.[1][3]

• Control Experiments are Critical: Due to the lack of specificity in cellular systems, it is essential to include appropriate controls. These may include using inactive analogs of DT-2, employing alternative PKG inhibitors with different mechanisms of action (while being aware of their own off-target effects), and, most importantly, utilizing genetic approaches such as siRNA-mediated knockdown or knockout of PKG to confirm that the observed effects are indeed PKG-dependent.[1]

• Interpreting Data with Caution: Any data generated using DT-2 in a cellular or in vivo setting should be interpreted as "effects of DT-2" rather than purely "effects of PKG inhibition."

Data Presentation: Quantitative Parameters of DT-2

The following table summarizes the reported inhibitory constants for DT-2 against PKG in vitro. Note the significantly higher concentrations required for an effect in cellular systems, which also coincides with a loss of specificity.

Parameter	Value	Enzyme	Assay Conditions	Reference
Ki	12.5 nM	PKG	In vitro kinase assay	[4]
IC50	3.7 µM	Endogenous PKG	Intact vascular smooth muscle cells	[5]

Signaling Pathways and Experimental Workflows

cGMP/PKG Signaling Pathway

This pathway illustrates the canonical activation of PKG, starting from the generation of nitric oxide (NO).

Caption: The canonical nitric oxide (NO)/cGMP/PKG signaling cascade.

Experimental Workflow: In Vitro PKG Kinase Assay

This diagram outlines the steps for a direct biochemical assay of PKG activity.

Caption: Workflow for a radiometric in vitro PKG kinase assay.

Experimental Workflow: VASP Phosphorylation Western Blot

This workflow details the immunodetection of phosphorylated VASP as a cellular marker of PKG activity.

Caption: Workflow for assessing PKG activity via VASP phosphorylation.

Experimental Protocols

Protocol 1: In Vitro PKG Kinase Activity Assay (Radiometric)

This protocol describes a method to directly measure the catalytic activity of purified PKG and to assess the inhibitory potential of compounds like DT-2.

Materials:

• Purified recombinant PKG Iα or Iβ

• Vasptide (a specific PKG substrate peptide)

• [γ-32P]ATP

• Assay buffer (e.g., 50 mM MOPS, pH 7.0, 10 mM MgCl2, 1 mM EGTA, 0.1% β-mercaptoethanol)

• cGMP

• DT-2

• Phosphocellulose paper (e.g., P81)

• 1% Phosphoric acid

• Scintillation counter and vials

• 30°C water bath or incubator

Procedure:

• Prepare the reaction mixture: In a microcentrifuge tube, prepare a master mix containing assay buffer, cGMP (e.g., 5 µM), and Vasptide (e.g., 20 µM).

• Set up reactions: Aliquot the master mix into individual tubes for each condition (e.g., no enzyme, enzyme alone, enzyme + DT-2 at various concentrations).

• Add inhibitor: Add DT-2 or vehicle control to the respective tubes and pre-incubate for 10 minutes at 30°C.

• Initiate the kinase reaction: Add purified PKG (e.g., 2 nM) to all tubes except the "no enzyme" control. Immediately after, add [γ-32P]ATP (e.g., 100 µM) to start the reaction.

• Incubate: Incubate the reactions at 30°C for a predetermined time (e.g., 10-20 minutes) within the linear range of the assay.

• Stop the reaction: Spot a portion of each reaction mixture onto a phosphocellulose paper square to stop the reaction.

• Wash: Wash the phosphocellulose papers extensively (e.g., 3-4 times for 5 minutes each) in 1% phosphoric acid to remove unincorporated [γ-32P]ATP.

• Quantify: Place the washed papers into scintillation vials with scintillation fluid and measure the incorporated radioactivity using a scintillation counter.

• Analyze data: Calculate the kinase activity as the amount of 32P transferred to the substrate per unit time. For inhibitor studies, plot activity versus inhibitor concentration to determine IC50 values.

Protocol 2: Measurement of VASP Phosphorylation in Cultured Cells

This protocol provides a method to indirectly assess PKG activity in a cellular context by measuring the phosphorylation of its downstream substrate, Vasodilator-Stimulated Phosphoprotein (VASP), at Ser239.[6][7]

Materials:

• Cultured cells of interest (e.g., vascular smooth muscle cells, platelets)

• Cell culture medium and supplements

• PKG activator (e.g., 8-Bromo-cGMP or a nitric oxide donor like SNP)

• DT-2

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA or Bradford protein assay kit

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibody: anti-phospho-VASP (Ser239)

• Primary antibody: anti-total VASP or a loading control (e.g., anti-GAPDH, anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system for Western blots

Procedure:

• Cell Culture and Treatment: Plate cells and grow to the desired confluency. The day of the experiment, replace the medium with serum-free medium for a few hours before treatment.

• Pre-treatment with Inhibitor: Pre-incubate the cells with various concentrations of DT-2 or vehicle control for a specified time (e.g., 30-60 minutes).

• Stimulation: Add the PKG activator (e.g., 100 µM 8-Br-cGMP) to the cells and incubate for an appropriate duration (e.g., 15-30 minutes).

• Cell Lysis: Wash the cells with ice-cold PBS and then add ice-cold lysis buffer. Scrape the cells, collect the lysate, and clarify by centrifugation.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Western Blotting: a. Normalize protein amounts for each sample and prepare them for SDS-PAGE. b. Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane. c. Block the membrane with blocking buffer for 1 hour at room temperature. d. Incubate the membrane with the anti-phospho-VASP (Ser239) primary antibody overnight at 4°C. e. Wash the membrane with TBST and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. f. Wash the membrane again and apply the ECL substrate. g. Capture the chemiluminescent signal using an imaging system.

• Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against total VASP or a loading control protein.

• Densitometry Analysis: Quantify the band intensities using image analysis software. Express the phospho-VASP signal relative to the total VASP or loading control signal.

Protocol 3: Measurement of Intracellular cGMP Levels

This protocol describes the use of a competitive Enzyme-Linked Immunosorbent Assay (ELISA) to measure the concentration of cGMP, the primary activator of PKG.[8][9] This provides information on the upstream signaling events that lead to PKG activation.

Materials:

• cGMP ELISA kit (commercially available from several suppliers)

• Cultured cells or tissue samples

• 0.1 M HCl for cell lysis and sample preparation

• Microplate reader capable of reading absorbance at 450 nm

Procedure:

• Sample Preparation:

  • Adherent Cells: Aspirate the culture medium and lyse the cells directly in the plate by adding 0.1 M HCl. Incubate for 10 minutes, then scrape the cells and collect the lysate. Centrifuge to pellet cellular debris.

  • Suspension Cells: Pellet the cells by centrifugation, remove the supernatant, and resuspend the pellet in 0.1 M HCl.

  • Tissue Samples: Rapidly freeze tissues in liquid nitrogen to prevent cGMP degradation. Homogenize the frozen tissue in 0.1 M HCl. Centrifuge to pellet debris.

• Sample Acetylation (Optional but Recommended for Higher Sensitivity): Many commercial ELISA kits include reagents for acetylating the samples and standards. This process can increase the sensitivity of the assay by 10 to 100-fold. Follow the kit manufacturer's instructions for acetylation.

• ELISA Procedure: The following is a general outline of a competitive ELISA. Refer to the specific manufacturer's protocol for your kit. a. Add standards and prepared samples to the wells of the antibody-coated microplate. b. Add the cGMP-HRP conjugate to each well. c. Add the anti-cGMP antibody to each well. d. Incubate the plate for the time specified in the kit protocol (e.g., 2 hours at room temperature). During this incubation, the cGMP in the sample competes with the cGMP-HRP conjugate for binding to the antibody. e. Wash the plate several times to remove unbound reagents. f. Add the substrate solution (e.g., TMB) to each well and incubate to allow color development. The amount of color is inversely proportional to the amount of cGMP in the sample. g. Add a stop solution to terminate the reaction.

• Data Acquisition and Analysis: a. Read the absorbance of each well at 450 nm using a microplate reader. b. Generate a standard curve by plotting the absorbance of the standards against their known concentrations. c. Use the standard curve to determine the concentration of cGMP in your samples. Normalize the cGMP concentration to the total protein content of the lysate.

Conclusion

Measuring PKG activity is essential for understanding its role in health and disease and for the development of novel therapeutics. While DT-2 can be a useful tool for studying PKG in vitro, its lack of specificity in cellular systems necessitates a cautious and well-controlled experimental approach. By combining direct biochemical assays with indirect cellular readouts like VASP phosphorylation and cGMP levels, and by employing genetic methods to confirm the role of PKG, researchers can more accurately dissect the complex signaling pathways in which this kinase is involved. The protocols and guidelines provided here offer a framework for the rigorous investigation of PKG activity and the effects of modulators like DT-2.

References

• 1. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cGMP-Dependent Protein Kinases and cGMP Phosphodiesterases in Nitric Oxide and cGMP Action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Vasodilator-stimulated phosphoprotein (VASP) phosphorylation provides a biomarker for the action of exisulind and related agents that activate protein kinase G - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cellbiolabs.com [cellbiolabs.com]
• 9. genscript.com [genscript.com]

Application Notes and Protocols for Studying the Dopamine D2 Receptor (D2R) in Neuroscience Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Dopamine (B1211576) D2 receptor (D2R), a member of the G protein-coupled receptor (GPCR) superfamily, is a critical component of the dopaminergic system in the central nervous system.[1][2][3] It plays a pivotal role in modulating neuronal excitability, synaptic plasticity, and the release of various neurotransmitters.[1][2][4] Dysregulation of D2R signaling is implicated in a range of neurological and psychiatric disorders, including Parkinson's disease, schizophrenia, and substance use disorder, making it a key target for therapeutic intervention.[2][5][6]

These application notes provide an overview of the key signaling pathways involving D2R and detailed protocols for its investigation in both in vitro and in vivo neuroscience research settings.

D2R Signaling Pathways

Dopamine D2 receptors are Gi/o-coupled receptors that primarily exert inhibitory effects on target neurons.[1][3][4] Upon activation by dopamine, the D2R initiates a cascade of intracellular events through the dissociation of the G protein into its Gαi/o and Gβγ subunits.[2]

Key D2R-mediated signaling pathways include:

• Inhibition of Adenylyl Cyclase: The Gαi/o subunit directly inhibits the activity of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels and subsequent reduction in Protein Kinase A (PKA) activity.[4][6][7][8]

• Modulation of Ion Channels: The Gβγ subunit can directly interact with and modulate the activity of various ion channels.[1][2]

  • Activation of G-protein-coupled inwardly rectifying potassium (GIRK) channels: This leads to potassium efflux, hyperpolarization of the neuronal membrane, and a decrease in neuronal firing.[1][2]

  • Inhibition of voltage-gated calcium channels (N-type and P/Q-type): This reduces calcium influx at presynaptic terminals, thereby inhibiting neurotransmitter release.[1]

• Regulation of MAPK/ERK Signaling: D2R activation can also influence the mitogen-activated protein kinase (MAPK)/extracellular signal-regulated kinase (ERK) pathway, which is involved in regulating gene expression and synaptic plasticity.[9]

Below are diagrams illustrating the canonical D2R signaling pathway and its role in presynaptic inhibition.

Canonical D2R Signaling Pathway

D2R-mediated Presynaptic Inhibition

Quantitative Data Summary

The following tables summarize key quantitative parameters related to D2R function and its modulation.

Table 1: D2R Binding Affinities for Selected Ligands

Ligand	Receptor Subtype	Ki (nM)	Reference Compound
Dopamine	D2	~10-100	Endogenous Agonist
Quinpirole	D2	~10	Agonist
Haloperidol	D2	~1	Antagonist
Risperidone	D2	~3	Antagonist

Note: Ki values can vary depending on the experimental conditions and tissue preparation.

Table 2: Functional Effects of D2R Activation

Parameter	Effect	Magnitude	Cell/Tissue Type
cAMP accumulation	Inhibition	IC50 ~5-50 nM (with agonist)	Striatal neurons, transfected cell lines
Neuronal Firing Rate	Decrease	~50-80% reduction	Midbrain dopamine neurons
Dopamine Release	Inhibition	~40-70% reduction	Striatal slices
GIRK Current	Activation	~2-5 fold increase	Midbrain dopamine neurons

Experimental Protocols

In Vitro Methodologies

1. Radioligand Binding Assay

• Objective: To determine the affinity (Kd) and density (Bmax) of D2 receptors in a given tissue or cell preparation.

• Materials:

  • Tissue homogenate (e.g., rodent striatum) or cell membranes from cells expressing D2R.

  • Radioligand (e.g., [3H]-Spiperone or [3H]-Raclopride).

  • Non-specific binding competitor (e.g., Haloperidol).

  • Scintillation counter and vials.

• Protocol:

  • Prepare tissue or cell membranes.

  • Incubate membranes with increasing concentrations of the radioligand in the presence (for non-specific binding) or absence (for total binding) of a saturating concentration of the competitor.

  • After incubation, separate bound from free radioligand by rapid filtration.

  • Quantify the amount of bound radioactivity using a scintillation counter.

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Analyze data using saturation binding analysis to determine Kd and Bmax.

2. In Vitro Electrophysiology (Patch-Clamp Recording)

• Objective: To measure the effect of D2R activation on neuronal membrane properties and synaptic transmission.

• Materials:

  • Brain slices (e.g., from the substantia nigra or striatum).

  • Artificial cerebrospinal fluid (aCSF).

  • Patch-clamp rig with amplifier and data acquisition system.

  • D2R agonist (e.g., Quinpirole).

• Protocol:

  • Prepare acute brain slices from the region of interest.

  • Transfer a slice to the recording chamber and perfuse with aCSF.

  • Establish a whole-cell patch-clamp recording from a neuron of interest.

  • Record baseline membrane potential, firing rate, or synaptic currents.

  • Bath-apply a D2R agonist and record the changes in the measured parameters.

  • Wash out the agonist to observe recovery.

In Vitro Experimental Workflow

In Vivo Methodologies

1. In Vivo Microdialysis

• Objective: To measure the effect of D2R ligands on extracellular dopamine levels in a specific brain region of a freely moving animal.

• Materials:

  • Stereotaxic apparatus.

  • Microdialysis probes.

  • HPLC system with electrochemical detection.

  • D2R agonist or antagonist.

• Protocol:

  • Surgically implant a guide cannula targeting the brain region of interest (e.g., striatum).

  • After recovery, insert a microdialysis probe through the guide cannula.

  • Perfuse the probe with artificial CSF and collect dialysate samples at regular intervals.

  • Administer the D2R ligand systemically or locally via the probe.

  • Continue collecting dialysate samples.

  • Analyze the dopamine content in the dialysate samples using HPLC.

2. Two-Photon Laser Scanning Microscopy (TPLSM)

• Objective: To visualize and quantify the effects of D2R modulation on neuronal structure and function in living animals.[10]

• Materials:

  • Two-photon microscope.[10]

  • Anesthetized or head-fixed animal with a cranial window.

  • Fluorescent reporters for neuronal activity (e.g., GCaMP) or structure (e.g., GFP).

  • D2R ligands.

• Protocol:

  • Prepare the animal for imaging, including surgical implantation of a cranial window over the region of interest.

  • Position the animal under the two-photon microscope.

  • Acquire baseline images of fluorescently labeled neurons.

  • Administer the D2R ligand.

  • Perform time-lapse imaging to monitor changes in neuronal activity or dendritic spine dynamics.[10]

  • Analyze the imaging data to quantify changes in fluorescence or structural parameters.

In Vivo Experimental Workflow

Concluding Remarks

The Dopamine D2 receptor remains a subject of intense research due to its central role in brain function and disease. The protocols and information provided herein offer a foundational framework for researchers to investigate the multifaceted nature of D2R signaling. Careful experimental design and the use of appropriate controls are paramount for obtaining robust and reproducible data in this field. As our understanding of the D2R interactome and its signaling complexities grows, so too will the opportunities for developing novel and more effective therapeutic strategies for a host of debilitating neurological and psychiatric disorders.

References

• 1. The Role of D2-Autoreceptors in Regulating Dopamine Neuron Activity and Transmission - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dopamine D2 autoreceptor interactome: targeting the receptor complex as a strategy for treatment of substance use disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dopamine - Wikipedia [en.wikipedia.org]
• 4. Mechanisms Underlying Differential D1 versus D2 Dopamine Receptor Regulation of Inhibition in Prefrontal Cortex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Neuroprotection against Aminochrome Neurotoxicity: Glutathione Transferase M2-2 and DT-Diaphorase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The critical balance between dopamine D2 receptor and RGS for the sensitive detection of a transient decay in dopamine signal - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dopamine D1-D2 receptor heteromer signaling pathway in the brain: emerging physiological relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Neuroscience Pathways | Cell Signaling Technology [cellsignal.com]
• 9. Segregation of D1 and D2 dopamine receptors in the striatal direct and indirect pathways: An historical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Time-lapse changes of in vivo injured neuronal substructures in the central nervous system after low energy two-photon nanosurgery - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

DT-2 Experimental Results: Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and drug development professionals working with DT-2, a novel kinase inhibitor targeting the hypothetical PI3K/Akt signaling pathway in cancer cells.

Frequently Asked Questions (FAQs)

Q1: What is DT-2 and what is its mechanism of action?

A1: DT-2 is a selective inhibitor of Phosphoinositide 3-kinase (PI3K). In many cancer types, the PI3K/Akt signaling pathway is constitutively active, promoting cell proliferation and survival. DT-2 works by binding to the ATP-binding site of PI3K, blocking its kinase activity. This inhibition leads to a decrease in the phosphorylation of Akt and downstream targets, ultimately resulting in reduced cell viability and induction of apoptosis in cancer cells with a dependency on this pathway.

Q2: Which cell viability assays are recommended for determining the IC50 of DT-2?

A2: Standard colorimetric and luminescence-based assays are suitable for assessing the effect of DT-2 on cell viability. Commonly used assays include:

• MTT/MTS Assays: These assays measure the metabolic activity of cells, which is an indicator of cell viability.

• CellTiter-Glo® Luminescent Cell Viability Assay: This assay quantifies ATP, which is a direct measure of metabolically active cells.

Q3: What are the expected IC50 values for DT-2 in sensitive cancer cell lines?

A3: The half-maximal inhibitory concentration (IC50) of DT-2 can vary depending on the specific cancer cell line and its genetic background. However, in sensitive cell lines with activating PI3K mutations, the IC50 is typically in the low nanomolar range.

Cell Line	PI3K Status	Expected IC50 Range (nM)
MCF-7	E545K mutation	5 - 20
HCT116	Wild-type	500 - 1500
U87 MG	PTEN null	10 - 50

Note: These values are for reference only and can vary between experiments and laboratories due to differences in experimental conditions.[1]

Troubleshooting Guides

Inconsistent Cell Viability Assay (MTT/MTS) Results

High variability between replicate wells is a common issue in MTT and MTS assays.[2] This can obscure the true effect of DT-2.

Problem: High standard deviation between replicate wells.

Possible Causes & Solutions:

Cause	Solution
Pipetting Errors	Ensure proper mixing of cell suspension before seeding. Use calibrated pipettes and consistent technique.
Edge Effects	The outer wells of a 96-well plate are more prone to evaporation and temperature changes.[2] To mitigate this, fill the outer wells with sterile PBS or media and do not use them for experimental samples.
Uneven Cell Seeding	Ensure a single-cell suspension before plating. Mix the cell suspension between plating each row.
Contamination	Visually inspect cells for any signs of bacterial or fungal contamination. Use fresh, sterile reagents.[3]
Compound Precipitation	Visually inspect the DT-2 dilutions for any signs of precipitation. If observed, try dissolving the compound in a different solvent or using a lower concentration range.

A logical workflow for troubleshooting inconsistent viability assay results is presented below.

Caption: Troubleshooting workflow for inconsistent cell viability assays.

Western Blot: Weak or No Signal for Phospho-Akt

A key experiment to confirm the mechanism of action of DT-2 is to show a dose-dependent decrease in the phosphorylation of Akt (a downstream target of PI3K).

Problem: Weak or no signal for phospho-Akt (p-Akt) after DT-2 treatment.

Possible Causes & Solutions:

Cause	Solution
Low Protein Concentration	Ensure you are loading a sufficient amount of protein per lane (typically 20-30 µg).[4][5]
Inefficient Protein Transfer	Verify transfer efficiency by staining the membrane with Ponceau S after transfer.[5][6] Optimize transfer time and voltage if necessary.
Suboptimal Antibody Dilution	Titrate the primary and secondary antibodies to find the optimal concentration.[6]
Inactive Antibody	Use fresh antibody aliquots and avoid repeated freeze-thaw cycles.[6]
Insufficient Exposure Time	If using chemiluminescence, increase the exposure time.
Sample Degradation	Prepare fresh cell lysates and always include protease and phosphatase inhibitors in your lysis buffer.[4] Store lysates at -80°C for long-term use.[4][6]

The experimental workflow for a Western blot to detect p-Akt levels is illustrated below.

Caption: Experimental workflow for Western blotting.

Unexpected Results in Apoptosis Assays

DT-2 is expected to induce apoptosis in sensitive cell lines. Unexpected results, such as no increase in apoptotic markers, may occur.

Problem: No significant increase in Annexin V positive cells after DT-2 treatment.

Possible Causes & Solutions:

Cause	Solution
Incorrect Timepoint	Apoptosis is a dynamic process. Perform a time-course experiment (e.g., 12, 24, 48 hours) to identify the optimal timepoint for detecting apoptosis.
Cell Line Resistance	The chosen cell line may have redundant survival pathways or mutations downstream of PI3K that confer resistance to DT-2.
Assay Incompatibility	Some cell lines may not respond well to certain apoptosis assays.[7] Consider using an alternative method, such as a caspase-3/7 activity assay.[8]
Non-Apoptotic Cell Death	DT-2 may be inducing a different form of cell death, such as necroptosis or autophagy.[9] Investigate markers for these alternative pathways.

The signaling pathway targeted by DT-2 is depicted below.

Caption: Simplified PI3K/Akt signaling pathway inhibited by DT-2.

Detailed Experimental Protocols

Protocol 1: MTT Cell Viability Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare serial dilutions of DT-2 in complete growth medium. Remove the old medium from the wells and add 100 µL of the DT-2 dilutions. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well. Incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.

Protocol 2: Western Blotting for p-Akt

• Cell Treatment and Lysis: Plate cells and treat with various concentrations of DT-2 for the desired time. Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Sample Preparation: Mix 20-30 µg of protein with Laemmli sample buffer and boil for 5 minutes.

• Gel Electrophoresis: Load samples onto an SDS-PAGE gel and run until the dye front reaches the bottom.

• Protein Transfer: Transfer the proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with 5% BSA or non-fat dry milk in TBST for 1 hour at room temperature.[4]

• Primary Antibody Incubation: Incubate the membrane with a primary antibody against phospho-Akt (e.g., p-Akt Ser473) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane three times with TBST and then incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane three times with TBST. Add an ECL substrate and image the blot using a chemiluminescence detection system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with an antibody for total Akt and a loading control (e.g., GAPDH or β-actin) to normalize the results.

References

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. What are some common sources of error in cell viability assays? | AAT Bioquest [aatbio.com]
• 4. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 5. Western Blot Troubleshooting Guide - TotalLab [totallab.com]
• 6. blog.mblintl.com [blog.mblintl.com]
• 7. researchgate.net [researchgate.net]
• 8. Apoptosis Marker Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Novel Anthraquinone Compounds Induce Cancer Cell Death through Paraptosis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing DT-2 Inhibitor Concentration

Welcome to the technical support center for the DT-2 inhibitor. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing experimental conditions and troubleshooting common issues encountered when using this potent, yet complex, research tool.

Frequently Asked Questions (FAQs)

Q1: What is the primary target and mechanism of action of the DT-2 inhibitor?

A1: The DT-2 inhibitor is a potent and selective inhibitor of the cGMP-dependent protein kinase (PKG).[1] In biochemical assays, it has been shown to inhibit PKG-catalyzed phosphorylation with a high affinity, exhibiting a Ki (inhibition constant) of 12.5 nM.[1] It acts by competing with the substrate for the substrate-binding site on the kinase.

Q2: I'm observing unexpected or contradictory results in my cell-based assays with the DT-2 inhibitor. What could be the cause?

A2: A critical consideration when using the DT-2 inhibitor in cellular systems is its loss of specificity. While highly selective for PKG in in vitro (cell-free) assays, studies have demonstrated that in living cells, DT-2 can exert significant off-target effects.[2] It has been shown to modulate the activity of other kinases, including ERK, p38, PKB (Akt), and PKC.[2] These off-target activities can lead to complex and sometimes opposing functional effects, making data interpretation challenging.

Q3: At what concentration should I start my experiments with the DT-2 inhibitor?

A3: Due to the off-target effects observed in cellular assays, determining an optimal and specific working concentration for DT-2 is challenging. As a starting point for in-cell experiments, a concentration range that brackets the in vitro Ki of 12.5 nM can be considered. However, it is crucial to perform a dose-response experiment to determine the concentration at which you observe the desired effect on your target of interest while minimizing off-target effects. It is highly recommended to simultaneously monitor both on-target and off-target pathway activation.

Q4: How can I assess the on-target activity of the DT-2 inhibitor in my cells?

A4: A reliable method to monitor the activity of PKG in cells is to assess the phosphorylation status of one of its key substrates, the Vasodilator-Stimulated Phosphoprotein (VASP).[3][4] Inhibition of PKG by DT-2 should lead to a decrease in the phosphorylation of VASP at Ser239.[3][4] This can be readily detected by Western blotting using a phospho-specific VASP antibody.

Q5: How can I detect and manage the off-target effects of the DT-2 inhibitor?

A5: To identify and manage off-target effects, it is essential to monitor the activation state of known off-target kinases such as ERK and p38.[2] This can be achieved by performing Western blot analysis for the phosphorylated forms of these kinases (e.g., phospho-ERK1/2). If you observe modulation of these pathways at concentrations of DT-2 that you are using to study PKG, it is a strong indication of off-target activity.

Q6: Are there alternatives to using the DT-2 inhibitor for studying PKG signaling?

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
No effect observed on the target pathway (e.g., no change in VASP phosphorylation).	Inhibitor concentration is too low.	Perform a dose-response experiment with a wider range of DT-2 concentrations.
Poor cell permeability.	While DT-2 is described as cell-permeable, its efficiency can vary between cell types. Consider performing a cell permeability assay.
Degraded inhibitor.	Ensure proper storage of the DT-2 stock solution (typically at -20°C or -80°C, protected from light and moisture). Prepare fresh dilutions for each experiment.
Unexpected or inconsistent cellular phenotypes.	Off-target effects.	At the concentrations used, DT-2 is likely inhibiting other kinases (ERK, p38, PKB, PKC).[2] Simultaneously analyze the phosphorylation status of VASP (on-target) and downstream targets of off-target kinases (e.g., phospho-ERK).
Cell line-specific responses.	The expression levels and basal activities of PKG and the off-target kinases can vary significantly between different cell lines, leading to different responses.
High levels of cytotoxicity observed.	Concentration of DT-2 is too high, leading to widespread off-target effects and cellular toxicity.	Lower the concentration of DT-2. Determine the cytotoxic concentration range for your cell line using a cell viability assay (e.g., MTT or CellTiter-Glo).
Solvent toxicity.	Ensure the final concentration of the solvent (e.g., DMSO) in your cell culture medium is low and non-toxic (typically ≤ 0.1%). Include a vehicle-only control in your experiments.

Data Presentation: Inhibitor Selectivity

Target Kinase	Hypothetical Cellular IC50	Target Class	Notes
PKG	~50 nM	On-Target	The intended target of the DT-2 inhibitor.
ERK (MAPK1/3)	~500 nM	Off-Target	Inhibition at higher concentrations can affect cell proliferation and differentiation.
p38 (MAPK14)	~750 nM	Off-Target	Inhibition can impact inflammatory responses and stress signaling.
PKB (Akt)	~1 µM	Off-Target	Inhibition can affect cell survival and metabolism.
PKC	> 2 µM	Off-Target	Broad family of kinases involved in various signaling pathways.

Experimental Protocols

To effectively optimize the concentration of the DT-2 inhibitor, it is recommended to perform a dose-response analysis and simultaneously assess its on-target and a representative off-target effect.

Protocol: Dose-Response Analysis of DT-2 Inhibitor using Western Blotting

This protocol describes how to evaluate the effect of increasing concentrations of DT-2 on the phosphorylation of VASP (on-target marker for PKG inhibition) and ERK1/2 (a common off-target).

Materials:

• Cell line of interest

• Complete cell culture medium

• DT-2 inhibitor stock solution (e.g., 10 mM in DMSO)

• PKG activator (e.g., 8-Br-cGMP)

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies:

  • Rabbit anti-phospho-VASP (Ser239)

  • Rabbit anti-VASP (Total)

  • Rabbit anti-phospho-p44/42 MAPK (ERK1/2) (Thr202/Tyr204)

  • Rabbit anti-p44/42 MAPK (ERK1/2) (Total)

  • Mouse anti-β-Actin (Loading Control)

• HRP-conjugated secondary antibodies (anti-rabbit and anti-mouse)

• Enhanced chemiluminescence (ECL) substrate

• Western blot imaging system

Procedure:

• Cell Seeding: Seed your cells in 6-well plates at a density that will result in 70-80% confluency at the time of treatment.

• Cell Treatment:

  • Prepare serial dilutions of the DT-2 inhibitor in a complete culture medium to achieve final concentrations ranging from, for example, 10 nM to 10 µM. Also, prepare a vehicle control (DMSO) at the same final concentration as the highest DT-2 concentration.

  • Pre-treat the cells with the different concentrations of DT-2 or vehicle for 1-2 hours.

  • To assess PKG inhibition, stimulate the cells with a PKG activator (e.g., 100 µM 8-Br-cGMP) for 15-30 minutes before harvesting. For assessing basal ERK phosphorylation, no additional stimulation may be needed, or you can use a relevant growth factor for your cell model.

• Cell Lysis:

  • Wash the cells once with ice-cold PBS.

  • Add 100-150 µL of ice-cold lysis buffer to each well.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant (protein lysate) to a new tube.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Normalize the protein concentration of all samples with lysis buffer. Add 4x Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-PAGE gel.

  • Run the gel and transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibodies (phospho-VASP, VASP, phospho-ERK, ERK, and β-Actin) overnight at 4°C. It is recommended to probe for phosphorylated and total proteins on separate blots or by stripping and re-probing the same blot.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Add ECL substrate and capture the chemiluminescent signal using an imaging system.

• Data Analysis: Quantify the band intensities. For each concentration of DT-2, calculate the ratio of the phosphorylated protein to the total protein. Normalize these ratios to the vehicle-treated control. Plot the normalized ratios against the log of the DT-2 concentration to generate dose-response curves and determine the IC50 values for both on-target and off-target effects.

Visualizations

Caption: On-Target Signaling Pathway of the DT-2 Inhibitor.

Caption: Known Off-Target Kinases of the DT-2 Inhibitor in a Cellular Context.

Caption: Experimental Workflow for Assessing On- and Off-Target Effects of DT-2.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Western blot analysis of phosphorylated (p)-ERK and ERK [bio-protocol.org]
• 4. researchgate.net [researchgate.net]

common issues with DT-2 peptide stability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the DT-2 peptide. The information is presented in a question-and-answer format to directly address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the DT-2 peptide and what is its primary function?

A1: DT-2 is a potent and selective inhibitor of the cGMP-dependent protein kinase (PKG).[1][2] Its amino acid sequence is YGRKKRRQRRRPPLRKKKKKH-NH2.[3] It is often used in research to investigate the role of PKG in various cellular processes, particularly in vascular smooth muscle cells.[4][5]

Q2: What is the difference between DT-2 and (D)-DT-2?

A2: DT-2 is composed of naturally occurring L-amino acids. (D)-DT-2 is an analog of DT-2 where all the amino acids are D-isomers.[4][5] This substitution makes (D)-DT-2 highly resistant to proteolytic degradation, giving it superior stability for in vivo and long-term in vitro studies.[4][5]

Q3: How should I store lyophilized DT-2 peptide?

A3: For long-term storage, lyophilized DT-2 peptide should be stored at -20°C or -80°C in a tightly sealed container, protected from light.[6][7][8][9] Due to its high content of basic and polar amino acids (Arginine, Lysine, Tyrosine), the peptide is likely to be hygroscopic.[7][8] To prevent moisture absorption, which can reduce stability, it is recommended to warm the vial to room temperature in a desiccator before opening.[8][9]

Q4: What is the best way to dissolve DT-2 peptide?

A4: Given its highly basic nature (high content of Lysine and Arginine residues), DT-2 should be readily soluble in sterile, distilled water or acidic buffers.[10][11] If you encounter solubility issues, a small amount of 10%-30% acetic acid can be used to aid dissolution, followed by dilution with your experimental buffer.[10] It is always recommended to test the solubility with a small amount of the peptide first.[9]

Q5: How stable is DT-2 in solution, and how should I store it?

A5: The stability of peptides in solution is limited.[7][8] For DT-2, it is advisable to prepare fresh solutions for each experiment. If storage in solution is necessary, it should be aliquoted into single-use volumes and stored at -20°C or -80°C.[8] Avoid repeated freeze-thaw cycles as this can lead to degradation.[7] The presence of certain amino acids in the DT-2 sequence does not suggest a high propensity for oxidation (no Cysteine or Methionine).

Troubleshooting Guides

Issue 1: Inconsistent or No Inhibitory Effect on PKG

Q: I am not observing the expected inhibition of PKG in my assay. What could be the problem?

A: This could be due to several factors related to peptide stability and handling:

• Peptide Degradation: The standard L-amino acid DT-2 is susceptible to degradation by proteases present in cell lysates or culture media. For long-term experiments, consider using the more stable (D)-DT-2 analog.[4][5]

• Improper Storage: If the lyophilized peptide has been exposed to moisture, or if the solution has been stored for an extended period or subjected to multiple freeze-thaw cycles, it may have degraded.[7][8]

• Incorrect Concentration: Inaccurate weighing of the hygroscopic lyophilized powder or loss of peptide due to adsorption to surfaces can lead to a lower than expected concentration.

• Sub-optimal Assay Conditions: Ensure the pH and buffer composition of your assay are compatible with DT-2 activity and stability.

Issue 2: Peptide Precipitation in Solution

Q: My DT-2 peptide is precipitating out of solution. How can I prevent this?

A: Peptide precipitation can be a sign of aggregation or poor solubility. Consider the following:

• Solvent Choice: Ensure you are using an appropriate solvent. For the highly basic DT-2, water or a slightly acidic buffer should be suitable.[10][11]

• pH of the Solution: The solubility of peptides is often lowest at their isoelectric point (pI). Given the high number of basic residues, the pI of DT-2 is expected to be high. Maintaining a pH below the pI will ensure the peptide carries a net positive charge and remains soluble.

• Concentration: You may be exceeding the solubility limit of the peptide in your chosen solvent. Try preparing a more dilute stock solution.

• Temperature: Some peptides are more soluble at slightly elevated temperatures. Gentle warming (not exceeding 40°C) or sonication can aid in dissolution.[9][12]

Issue 3: Variability Between Experiments

Q: I am seeing significant variability in my results between different experiments using DT-2. What are the likely causes?

A: Inter-experimental variability can often be traced back to inconsistencies in peptide handling and preparation:

• Inconsistent Aliquoting: If you are not using single-use aliquots, the peptide stock solution may be degrading with each freeze-thaw cycle.[7]

• Hygroscopic Nature: The amount of water absorbed by the lyophilized powder can vary each time the vial is opened, leading to differences in the actual peptide concentration.[8]

• Solution Age: The stability of DT-2 in solution will decrease over time. Always use freshly prepared solutions or solutions from single-use aliquots for the most reproducible results.

Quantitative Data on Peptide Stability

While specific stability data for DT-2 is not extensively published, the following table provides a representative example of how peptide stability can be affected by storage conditions. This data is based on general principles of peptide stability.

Storage Condition	Form	Temperature	Expected Half-life (Illustrative)
Long-term	Lyophilized	-80°C	> 1 year
Long-term	Lyophilized	-20°C	Several months to > 1 year
Short-term	Lyophilized	4°C	Weeks
In Solution (pH 5-7)	Aliquoted	-80°C	Weeks to months
In Solution (pH 5-7)	Aliquoted	-20°C	Days to weeks
In Solution (pH 5-7)	Working Solution	4°C	Hours to days

Experimental Protocols

Protocol 1: Assessment of DT-2 Stability by RP-HPLC

This protocol outlines a method to assess the stability of DT-2 in a specific buffer over time.

• Preparation of DT-2 Stock Solution:

  • Allow the lyophilized DT-2 vial to equilibrate to room temperature in a desiccator.

  • Reconstitute the peptide in sterile, distilled water to a concentration of 1 mg/mL.

  • Centrifuge the solution to pellet any undissolved peptide.

• Incubation:

  • Dilute the DT-2 stock solution to a final concentration of 100 µg/mL in the test buffer (e.g., PBS, pH 7.4).

  • Incubate the solution at the desired temperature (e.g., 4°C, 25°C, or 37°C).

  • At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot of the solution.

• RP-HPLC Analysis:

  • Analyze the aliquots by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient: A linear gradient from 5% to 60% Mobile Phase B over 30 minutes.

  • Flow Rate: 1 mL/min.

  • Detection: UV absorbance at 214 nm.

• Data Analysis:

  • Quantify the peak area of the intact DT-2 peptide at each time point.

  • Calculate the percentage of remaining DT-2 relative to the time 0 sample.

  • Plot the percentage of remaining DT-2 against time to determine the degradation rate and half-life.

Visualizations

Caption: Signaling pathway of PKG inhibition by DT-2.

Caption: Experimental workflow for DT-2 stability testing.

Caption: Troubleshooting decision tree for DT-2 experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. scbt.com [scbt.com]
• 4. (D)-Amino acid analogues of DT-2 as highly selective and superior inhibitors of cGMP-dependent protein kinase Ialpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. (D)-amino acid analogues of DT-2 as highly selective and superior inhibitors of cGMP-dependent protein kinase Iα - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jpt.com [jpt.com]
• 7. genscript.com [genscript.com]
• 8. bachem.com [bachem.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]
• 11. bachem.com [bachem.com]
• 12. jpt.com [jpt.com]

Technical Support Center: Improving Cell Permeability In Vitro

Disclaimer: The following guide provides general strategies and protocols for improving cell permeability in vitro. While the principles discussed are broadly applicable, the specific examples and detailed protocols focus on the well-characterized Caco-2 cell line, a standard model for intestinal permeability. No specific information was found for a cell line designated "DT-2." Researchers working with other cell lines should adapt these methodologies as needed.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of low apparent permeability (Papp) in our in vitro assay?

A1: Low apparent permeability can arise from several factors. Key considerations include the inherent physicochemical properties of your compound, such as high molecular weight, low lipophilicity, and a large polar surface area. Other common issues include poor compound solubility in the assay buffer, non-specific binding to the assay plates, or the compound being a substrate for cellular efflux transporters that actively pump it out of the cell.[1][2][3] It is also crucial to ensure the integrity of the cell monolayer.[1]

Q2: We are observing high variability in our permeability data. What could be the cause and how can we minimize it?

A2: High variability in permeability assays can be due to inconsistent cell monolayer integrity, variations in cell passage number, or inconsistencies in the experimental protocol, such as timing and temperature.[4] To minimize variability, it is essential to standardize your cell culture and assay procedures. Regularly monitor monolayer integrity using Transepithelial Electrical Resistance (TEER) measurements and/or the paracellular marker Lucifer Yellow.[5][6][7][8] Using a consistent cell passage number for all experiments is also recommended.

Q3: Our compound shows poor recovery after the permeability assay. What steps can we take to improve this?

A3: Poor compound recovery is often due to non-specific binding to the plasticware of the assay plate or instability of the compound in the assay buffer.[1][9] To address this, consider using low-binding plates. The addition of a protein like bovine serum albumin (BSA) to the basolateral (receiver) chamber can also significantly reduce non-specific binding.[1][10] It is also advisable to assess the stability of your compound in the assay buffer over the duration of the experiment.

Q4: How can we determine if our compound is a substrate for efflux transporters?

A4: A high efflux ratio, typically greater than 2, in a bidirectional Caco-2 permeability assay (Papp B-A / Papp A-B) suggests that your compound may be a substrate for active efflux transporters like P-glycoprotein (P-gp).[1][6][11][12] To confirm this, you can perform the bidirectional permeability assay in the presence of a known inhibitor of the specific transporter.[1][6] A significant reduction in the efflux ratio in the presence of the inhibitor provides strong evidence that your compound is a substrate for that transporter.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low Apparent Permeability (Papp)	Poor passive permeability	- Analyze the compound's physicochemical properties (LogP, PSA, molecular weight).- Consider chemical modification to improve lipophilicity if feasible.
Compound precipitation in the donor well	- Visually inspect wells for precipitation.- Decrease the starting concentration of the compound.[3]- Use a co-solvent, ensuring the final concentration does not affect cell viability.
Non-specific binding to the assay plate	- Use low-binding assay plates.- Add 0.25% to 4% Bovine Serum Albumin (BSA) to the basolateral chamber.[1]
Active efflux by transporters	- Perform a bidirectional permeability assay to determine the efflux ratio.- If the efflux ratio is high, co-administer with a known transporter inhibitor (e.g., verapamil (B1683045) for P-gp).[1][6]
High Data Variability	Inconsistent cell monolayer integrity	- Regularly measure TEER before and after the experiment.- Perform a Lucifer Yellow leakage assay to confirm tight junction integrity.[5][6][7][8]
Variation in cell passage number	- Use a consistent and narrow range of cell passage numbers for all experiments.
Inconsistent experimental conditions	- Strictly control incubation time, temperature, and shaking speed.- Ensure consistent pH of the assay buffers.
High Efflux Ratio (Papp B-A / Papp A-B > 2)	Compound is a substrate of an efflux transporter (e.g., P-gp, BCRP)	- Confirm with a bidirectional assay in the presence of a specific inhibitor (e.g., verapamil for P-gp, Ko143 for BCRP).[1][6]- A significant reduction in the efflux ratio confirms substrate activity.
Inconsistent Monolayer Integrity (TEER values)	Cells not fully differentiated	- Ensure cells are cultured for the recommended duration (e.g., 21 days for Caco-2).[11][13]
Contamination	- Regularly check for microbial contamination.- Use proper aseptic techniques.
Toxicity of the test compound	- Perform a cell viability assay (e.g., MTT, LDH) at the tested concentrations.[14]

Enhancing Cell Permeability

Several methods can be employed to enhance the permeability of cells to a compound in vitro. These can be broadly categorized as chemical and physical methods.

Chemical Enhancers

Chemical enhancers transiently alter the cell membrane to increase its permeability.[15][16]

Enhancer Class	Examples	Mechanism of Action	Typical Concentration Range
Surfactants	Sodium Lauryl Sulfate (SLS), Polysorbates	Disrupt the lipid bilayer and can solubilize membrane proteins.[17]	0.01% - 0.5%
Fatty Acids	Oleic Acid, Sodium Caprate	Increase membrane fluidity by inserting into the lipid bilayer.[15]	0.1 mM - 10 mM
Solvents	Dimethyl Sulfoxide (DMSO), Ethanol (B145695)	Alter the structure of the lipid bilayer and can create transient pores.[17][18]	1% - 10%
Bile Salts	Sodium Taurocholate, Sodium Glycocholate	Can form micelles and disrupt the lipid membrane structure.	1 mM - 20 mM

Note: It is crucial to perform toxicity assays to determine the optimal, non-cytotoxic concentration of any chemical enhancer.

Physical Methods

Physical methods use external energy to transiently permeabilize the cell membrane.

Method	Description	Advantages	Considerations
Electroporation	Application of a controlled electrical field to create transient pores in the cell membrane.	Highly efficient for a wide range of molecules.	Can cause significant cell death if not optimized.
Sonoporation	Use of ultrasound waves, often in combination with microbubbles, to create transient pores.	Non-invasive and can be targeted.	Requires specialized equipment; optimization is critical.
Photoporation	Laser irradiation of cells in the presence of photosensitizing agents or nanoparticles to create localized membrane pores.[19]	High precision and control over the treated area.	Can induce photodamage and requires specific reagents.

Experimental Protocols

Caco-2 Permeability Assay

This protocol provides a general framework for assessing the permeability of a test compound across Caco-2 cell monolayers.[11][13][20][21]

Materials:

• Caco-2 cells

• 24-well Transwell® plates with inserts (0.4 µm pore size)

• Cell culture medium (e.g., DMEM with 10% FBS, non-essential amino acids, and antibiotics)

• Hanks' Balanced Salt Solution (HBSS)

• Test compound and control compounds (e.g., propranolol (B1214883) for high permeability, atenolol (B1665814) for low permeability)

• TEER meter

• Lucifer Yellow

Procedure:

• Cell Seeding and Culture:

  • Seed Caco-2 cells onto the Transwell® inserts at an appropriate density.

  • Culture for 21-25 days, changing the medium every 2-3 days, to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity Check:

  • Before the experiment, measure the TEER of the cell monolayers. TEER values should be >200 Ω·cm².[20]

  • Optionally, perform a Lucifer Yellow permeability test. A Papp for Lucifer Yellow of <1.0 x 10⁻⁶ cm/s indicates a tight monolayer.[22]

• Permeability Assay (Apical to Basolateral - A-B):

  • Wash the cell monolayers with pre-warmed HBSS.

  • Add the dosing solution containing the test compound to the apical (upper) chamber.

  • Add fresh HBSS to the basolateral (lower) chamber.

  • Incubate at 37°C with gentle shaking for a defined period (e.g., 2 hours).

  • At the end of the incubation, collect samples from the donor (apical) and receiver (basolateral) chambers.

• Permeability Assay (Basolateral to Apical - B-A for Efflux):

  • Follow the same procedure as above, but add the dosing solution to the basolateral chamber and sample from the apical chamber.

• Sample Analysis:

  • Analyze the concentration of the test compound in the collected samples using a suitable analytical method, such as LC-MS/MS.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) using the following equation: Papp = (dQ/dt) / (A * C₀) Where:

    • dQ/dt is the rate of permeation of the drug across the cells.

    • A is the surface area of the membrane.

    • C₀ is the initial concentration of the drug in the donor chamber.

  • Calculate the efflux ratio: Efflux Ratio = Papp (B-A) / Papp (A-B)

TEER Measurement Protocol

• Equilibrate the cell culture plates to room temperature.

• Use a TEER meter with "chopstick" electrodes.

• Sterilize the electrodes with 70% ethanol and rinse with sterile HBSS.

• Place the shorter electrode in the apical chamber and the longer electrode in the basolateral chamber.

• Ensure the electrodes are not touching the bottom of the plate or the cell monolayer.

• Record the resistance reading.

• Subtract the resistance of a blank insert (without cells) to get the net resistance of the monolayer.

• Multiply the net resistance by the surface area of the insert to obtain the TEER value in Ω·cm².

Visualizations

Caption: A typical experimental workflow for assessing and improving cell permeability in vitro.

Caption: Mechanisms of drug transport across an epithelial cell monolayer.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Improving the Accuracy of Permeability Data to Gain Predictive Power: Assessing Sources of Variability in Assays Using Cell Monolayers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scientificlabs.co.uk [scientificlabs.co.uk]
• 6. Caco-2 permeability assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 7. Re-Use of Caco-2 Monolayers in Permeability Assays-Validation Regarding Cell Monolayer Integrity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Re-Use of Caco-2 Monolayers in Permeability Assays—Validation Regarding Cell Monolayer Integrity [mdpi.com]
• 9. Optimization of the Caco-2 permeability assay to screen drug compounds for intestinal absorption and efflux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. uu.diva-portal.org [uu.diva-portal.org]
• 11. Caco-2 Permeability | Evotec [evotec.com]
• 12. youtube.com [youtube.com]
• 13. enamine.net [enamine.net]
• 14. Increasing Cellular Uptake and Permeation of Curcumin Using a Novel Polymer-Surfactant Formulation | MDPI [mdpi.com]
• 15. Bioavailability Enhancement Service & Permeability Solutions | Vici Health Sciences [vicihealthsciences.com]
• 16. Permeability enhancer: Significance and symbolism [wisdomlib.org]
• 17. Chemical Enhancer: A Simplistic Way to Modulate Barrier Function of the Stratum Corneum - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. eu-st01.ext.exlibrisgroup.com [eu-st01.ext.exlibrisgroup.com]
• 20. static1.1.sqspcdn.com [static1.1.sqspcdn.com]
• 21. Assays | ADMET & DMPK | Caco-2 Permeability [conceptlifesciences.com]
• 22. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Off-Target Effects of DT-2

Welcome to the technical support center for DT-2, a potent inhibitor of cGMP-dependent protein kinase (PKG). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of DT-2 and to address common issues related to its off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is DT-2 and what is its primary target?

A1: DT-2 is a synthetic peptide inhibitor designed to be a potent and selective inhibitor of the cGMP-dependent protein kinase (PKG).[1][2] In biochemical assays, it effectively inhibits PKG-catalyzed phosphorylation with a high degree of selectivity over the closely related protein kinase A (PKA).[2]

Q2: I am observing unexpected or contradictory results in my cell-based experiments with DT-2. What could be the cause?

A2: While DT-2 is a potent inhibitor of PKG in in vitro assays, studies have shown that it can lose its specificity in living cells.[3][4] This can lead to the modulation of other signaling pathways, resulting in off-target effects. These unintended interactions are a likely cause of unexpected or contradictory results in cellular experiments.[3][4]

Q3: What are the known off-target kinases of DT-2?

A3: Research in various cell types, including human platelets, rat mesangial cells, and rat neonatal cardiomyocytes, has demonstrated that DT-2 can modulate the activity of several other kinases. These include members of the mitogen-activated protein kinase (MAPK) family such as ERK and p38, as well as protein kinase B (PKB/Akt) and protein kinase C (PKC).[3][4]

Q4: How can I be sure that the effects I'm seeing are due to PKG inhibition and not off-target effects?

A4: To confidently attribute your experimental observations to PKG inhibition, it is crucial to perform rigorous control experiments. This includes using multiple approaches to verify your findings, such as comparing the effects of DT-2 with other PKG inhibitors that have different mechanisms of action, using genetic approaches like siRNA or CRISPR to knockdown PKG, and assessing the phosphorylation of known downstream targets of both PKG and the potential off-target kinases.

Q5: Are there more selective alternatives to DT-2 for inhibiting PKG in cellular studies?

A5: Yes, (D)-amino acid analogs of DT-2, such as (d)-DT-2, have been developed. These analogs have shown improved proteolytic stability, enhanced membrane translocation, and elevated selectivity for PKG Iα, making them superior inhibitors for in vivo and cellular applications. If you are experiencing issues with off-target effects, consider using a more selective analog like (d)-DT-2.

Troubleshooting Guide

This guide provides structured advice for specific issues you may encounter during your experiments with DT-2.

Issue	Potential Cause	Recommended Action
High cell toxicity or unexpected phenotypic changes at effective concentrations of DT-2.	Off-target kinase inhibition leading to unintended cellular responses.	1. Confirm On-Target Engagement: Perform a Western blot to assess the phosphorylation of a known PKG substrate, such as Vasodilator-Stimulated Phosphoprotein (VASP) at Ser239. A decrease in p-VASP (Ser239) indicates PKG inhibition. 2. Assess Off-Target Pathways: Simultaneously probe for the activation of known off-target kinases by performing Western blots for the phosphorylated forms of ERK (p-ERK), p38 (p-p38), Akt (p-Akt), and PKC substrates (p-PKC substrates). 3. Use a More Selective Analog: If off-target activity is detected, switch to a more selective inhibitor like (d)-DT-2.
Inconsistent or contradictory results between different experiments or cell lines.	Cell-line specific off-target effects or differences in kinase expression levels.	1. Characterize Your Cell Line: Profile the expression levels of PKG and the potential off-target kinases (ERK, p38, Akt, PKC) in your specific cell line. 2. Dose-Response Analysis: Perform a careful dose-response curve for DT-2 in your cell line, monitoring both on-target (p-VASP) and off-target (p-ERK, p-p38, etc.) markers. 3. Genetic Validation: Use siRNA or CRISPR to knockdown PKG and confirm that the observed phenotype is replicated.
DT-2 does not inhibit the phosphorylation of my target of interest, even though it is a known PKG substrate.	Loss of DT-2 specificity in your cellular context, or the substrate is also phosphorylated by an off-target kinase that is activated by DT-2.	1. Kinase Profiling: To comprehensively identify which kinases are affected by DT-2 in your experimental system, consider performing a kinase profiling assay. This will provide a broader view of the inhibitor's selectivity. 2. Use of Additional Inhibitors: In conjunction with DT-2, use specific inhibitors for the identified off-target kinases (e.g., a MEK inhibitor for the ERK pathway) to dissect the contribution of each pathway to the phosphorylation of your substrate.

Quantitative Data Summary

While DT-2 is a potent in vitro inhibitor of PKG, quantitative data on its inhibitory activity against common off-target kinases in a directly comparable format is limited in the literature. The following table summarizes the known in vitro inhibitory constant (Ki) for DT-2 against PKG.

Target Kinase	Inhibitor	Inhibitory Constant (Ki)	Reference
cGMP-dependent Protein Kinase (PKG)	DT-2	12.5 nM	[1][2]
ERK, p38, Akt, PKC	DT-2	Not Reported	-

Note: The off-target effects of DT-2 on ERK, p38, Akt, and PKC have been documented qualitatively in cellular assays.[3][4] Researchers should empirically determine the concentration-dependent effects of DT-2 on these kinases in their specific experimental system.

Key Experimental Protocols

Protocol 1: Western Blot Analysis of On-Target and Off-Target Kinase Activation

This protocol provides a method to assess the on-target effect of DT-2 by measuring the phosphorylation of the PKG substrate VASP, and the off-target effects by measuring the phosphorylation of ERK1/2, p38 MAPK, Akt, and pan-PKC substrates.

1. Cell Lysis and Protein Quantification:

• Culture and treat your cells with the desired concentrations of DT-2 for the appropriate time. Include a vehicle control.

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitor cocktails.

• Determine the protein concentration of the lysates using a BCA or Bradford assay.

2. SDS-PAGE and Protein Transfer:

• Normalize protein concentrations and prepare lysates with Laemmli sample buffer.

• Separate 20-40 µg of protein per lane on an SDS-polyacrylamide gel.

• Transfer the proteins to a PVDF or nitrocellulose membrane.

3. Immunoblotting:

• Block the membrane with 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation. Recommended primary antibody dilutions:

  • Phospho-VASP (Ser239): 1:1000[5][6]

  • Phospho-p44/42 MAPK (Erk1/2) (Thr202/Tyr204): 1:1000 - 1:2000[7][8][9]

  • Phospho-p38 MAPK (Thr180/Tyr182): 1:1000[10][11]

  • Phospho-Akt (Ser473): 1:1000[12]

  • Phospho-PKC Substrate Motif: As recommended by the manufacturer.

  • Total VASP, ERK, p38, Akt, and a loading control (e.g., GAPDH or β-actin) should be run on separate blots or after stripping to normalize the data.

• Wash the membrane three times with TBST for 5-10 minutes each.

• Incubate with an appropriate HRP-conjugated secondary antibody (e.g., anti-rabbit or anti-mouse) at a 1:2000 to 1:10000 dilution in 5% non-fat dry milk in TBST for 1 hour at room temperature.

• Wash the membrane three times with TBST for 10 minutes each.

4. Detection:

• Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

• Visualize the protein bands using a chemiluminescence detection system.

• Perform densitometry analysis to quantify the changes in protein phosphorylation relative to the total protein and loading control.

Protocol 2: Kinase Selectivity Profiling

To obtain a comprehensive understanding of DT-2's off-target effects in your system, a kinase selectivity profiling service is recommended. These services typically screen your compound against a large panel of purified kinases to determine its inhibitory activity (IC50) against each.

General Workflow:

• Compound Submission: Provide a sample of your DT-2 compound to the service provider.

• Kinase Panel Screening: The compound is tested at a single high concentration (e.g., 1 µM or 10 µM) against a broad panel of kinases. The percent inhibition for each kinase is determined.

• Dose-Response Analysis: For any kinases that show significant inhibition in the initial screen, a dose-response curve is generated to determine the IC50 value.

• Data Analysis: The results will provide a selectivity profile of DT-2, highlighting its potency against PKG and any identified off-target kinases.

Mandatory Visualizations

Caption: On-target signaling pathway of DT-2 inhibiting PKG.

Caption: Known off-target signaling pathways modulated by DT-2.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Mode of Action of cGMP-dependent Protein Kinase-specific Inhibitors Probed by Photoaffinity Cross-linking Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phospho-VASP (Ser239) Antibody | Cell Signaling Technology [cellsignal.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. Phospho-p44/42 MAPK (Erk1/2) (Thr202/Tyr204) (197G2) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.jp]
• 9. Phospho-ERK1/2 (Thr202/Tyr204) antibody (28733-1-AP) | Proteintech [ptglab.com]
• 10. Phospho-p38 MAPK (Thr180/Tyr182) Antibody | Cell Signaling Technology [cellsignal.com]
• 11. Phospho-p38 MAPK (Thr180/Tyr182) Antibody (#9211) Datasheet With Images | Cell Signaling Technology [cellsignal.com]
• 12. Phospho-Akt (Ser473) Antibody (#9271) Datasheet With Images | Cell Signaling Technology [cellsignal.com]

Technical Support Center: Compound DT-2

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Compound DT-2.

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and handling of Compound DT-2 solutions.

Issue: Compound DT-2 is not dissolving.

• Question: I am having difficulty dissolving Compound DT-2 in my chosen solvent. What steps can I take to improve solubility?

  Answer:

  • Verify Solvent Selection: Consult the solubility data table below to ensure you are using an appropriate solvent. For non-polar compounds like DT-2, organic solvents are generally more effective than aqueous solutions.

  • Increase Temperature: Gently warming the solution can significantly increase the solubility of many compounds. Refer to the temperature-dependent solubility data. Be cautious and ensure the temperature will not degrade Compound DT-2.

  • Sonication: Using a sonicator can help break down aggregates and increase the surface area of the compound, facilitating dissolution.

  • pH Adjustment: If using an aqueous-based solvent, adjusting the pH may improve the solubility of ionizable compounds. The effect of pH on the solubility of Compound DT-2 has not been fully characterized.

  • Co-solvents: Consider using a mixture of solvents. For example, adding a small amount of DMSO or ethanol (B145695) to an aqueous buffer can enhance the solubility of hydrophobic compounds.

Issue: The solution is cloudy or contains precipitates.

• Question: After dissolving Compound DT-2, my solution has become cloudy or has formed a precipitate. What could be the cause and how can I resolve this?

  Answer:

  • Saturation: The solution may be supersaturated. Try adding more solvent to decrease the concentration.

  • Temperature Fluctuation: A decrease in temperature can cause a dissolved compound to precipitate out of solution. Ensure the solution is maintained at a constant temperature.

  • Solvent Evaporation: If left open to the air, some volatile solvents may evaporate, increasing the concentration of Compound DT-2 and causing it to precipitate. Keep containers tightly sealed.

  • Contamination: The presence of contaminants can sometimes lead to precipitation. Ensure all glassware and equipment are clean.

  • Filtration: If a fine precipitate persists, you may be able to remove it by filtering the solution through a 0.22 µm or 0.45 µm syringe filter. Note that this will remove any undissolved compound.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for Compound DT-2?

A1: Based on internal studies, DMSO and Ethanol are the most effective solvents for achieving high concentrations of Compound DT-2. For cell-based assays where high concentrations of organic solvents are toxic, a co-solvent system with a final DMSO or ethanol concentration below 0.5% is recommended.

Q2: How should I prepare a stock solution of Compound DT-2?

A2: A detailed protocol for preparing a stock solution is provided in the "Experimental Protocols" section below. It is recommended to prepare a high-concentration stock solution in a suitable organic solvent like DMSO, which can then be diluted to the final working concentration in your experimental medium.

Q3: Is Compound DT-2 stable in solution?

A3: The stability of Compound DT-2 in solution is dependent on the solvent and storage conditions. For short-term storage (1-2 days), solutions in DMSO can be kept at 4°C. For long-term storage, it is recommended to store aliquots of the stock solution at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Data Presentation

Table 1: Solubility of Compound DT-2 in Common Solvents at 25°C

Solvent	Solubility (mg/mL)	Molar Solubility (mM)
Water	< 0.1	< 0.2
PBS (pH 7.4)	< 0.1	< 0.2
Ethanol	15	30
Methanol	5	10
DMSO	50	100
Acetonitrile	2	4

Table 2: Temperature Effect on Compound DT-2 Solubility in Ethanol

Temperature (°C)	Solubility (mg/mL)	Molar Solubility (mM)
4	5	10
25	15	30
37	25	50

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of Compound DT-2 in DMSO

• Materials:

  • Compound DT-2 (powder)

  • Dimethyl sulfoxide (B87167) (DMSO), anhydrous grade

  • Vortex mixer

  • Sonicator (optional)

  • Calibrated scale

  • Microcentrifuge tubes or vials

• Procedure:

  • Weigh out the required amount of Compound DT-2. For a 1 mL 10 mM stock solution of a compound with a molecular weight of 500 g/mol , you would need 5 mg.

  • Add the appropriate volume of DMSO to the vial containing the compound.

  • Vortex the solution for 1-2 minutes to facilitate dissolution.

  • If the compound is not fully dissolved, sonicate the solution for 5-10 minutes.

  • Visually inspect the solution to ensure there are no visible particles.

  • Store the stock solution in aliquots at -20°C or -80°C.

Visualizations

Experimental workflow for preparing a solution of Compound DT-2.

Hypothetical signaling pathway activated by Compound DT-2.

Troubleshooting decision tree for Compound DT-2 solubility issues.

Technical Support Center: Minimizing Proteolysis of DT-2 in Experiments

Welcome to the technical support center for the cGMP-dependent protein kinase (PKG) inhibitor, DT-2. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing the proteolytic degradation of DT-2 in various experimental settings. The following information is presented in a question-and-answer format to directly address common issues and provide practical solutions.

Frequently Asked Questions (FAQs)

Q1: What is DT-2 and why is it susceptible to proteolysis?

DT-2 is a potent and selective peptide inhibitor of cGMP-dependent protein kinase (PKG). Its sequence is Tyr-Gly-Arg-Lys-Lys-Arg-Arg-Gln-Arg-Arg-Arg-Pro-Pro-Leu-Arg-Lys-Lys-Lys-Lys-Lys-His-NH2.[1] As a peptide composed of naturally occurring L-amino acids, DT-2 is recognized and degraded by proteases, which are enzymes that break down proteins and peptides.[2][3] This susceptibility to proteolysis can significantly reduce its effective concentration and lead to variability in experimental results.

Q2: What is (D)-DT-2 and how does it differ from DT-2 in terms of stability?

(D)-DT-2 is an analog of DT-2 where all the L-amino acids have been replaced with their D-amino acid counterparts.[3][4] This stereochemical inversion makes (D)-DT-2 highly resistant to degradation by most common proteases, which are stereospecific for L-amino acids.[5][6] Consequently, (D)-DT-2 exhibits significantly greater stability in biological samples compared to the standard L-amino acid version of DT-2.[2][3]

Q3: When should I use DT-2 versus (D)-DT-2?

For experiments requiring long incubation times, such as in cell culture or in vivo studies, the use of the proteolytically stable (D)-DT-2 is highly recommended to ensure a consistent inhibitory effect.[2][3] For short-term in vitro assays, such as kinase assays with purified components, DT-2 can be used, provided that appropriate measures are taken to minimize proteolysis.

Troubleshooting Guides

Issue 1: Inconsistent results or loss of DT-2 activity in in vitro kinase assays.

Possible Cause: Proteolytic degradation of DT-2 by proteases present in the enzyme preparation or other assay components.

Solutions:

• Work at low temperatures: Perform all experimental steps on ice to reduce protease activity.

• Add protease inhibitors: Supplement your kinase assay buffer with a broad-spectrum protease inhibitor cocktail. These cocktails typically contain inhibitors for serine, cysteine, and metalloproteases.

• Use purified components: Ensure that the kinase and substrate used in the assay are of high purity to minimize contaminating proteases.

• Limit incubation time: Keep the incubation time of the assay as short as possible while still allowing for sufficient signal detection.

Issue 2: Reduced efficacy of DT-2 in cell-based assays over time.

Possible Cause: Degradation of DT-2 by proteases present in the cell culture medium, particularly if it is supplemented with serum, or by proteases released from cells.

Solutions:

• Use (D)-DT-2: The most effective solution is to use the proteolytically resistant (D)-DT-2 analog for cell-based experiments.

• Serum-free media: If possible, conduct the experiment in serum-free or low-serum media to reduce the concentration of serum proteases. However, be aware that this may affect cell health and behavior.

• Frequent media changes: If using DT-2, replenish the media containing fresh DT-2 at regular intervals to maintain its effective concentration.

• Protease inhibitors in media: While generally not recommended due to potential cytotoxic effects, in some specific short-term experiments, the addition of a cell-compatible protease inhibitor cocktail could be considered. This should be carefully optimized and controlled for off-target effects.

Data Presentation

Table 1: Comparative Stability of L-amino Acid Peptides (like DT-2) and D-amino Acid Peptides (like (D)-DT-2)

Experimental Condition	L-Amino Acid Peptide (e.g., DT-2) - Estimated Half-life	D-Amino Acid Peptide (e.g., (D)-DT-2) - Estimated Half-life	Reference
Cell Lysate (without inhibitors)	< 5 minutes	> 24 hours	[7]
Cell Culture Media (with 10% FBS)	15.8 - 50.5 hours (highly variable)	> 57 hours	[8]
Human Serum	Minutes to hours	Significantly extended (hours to days)	[6][9]
In the presence of Trypsin	Rapidly degraded	Completely resistant	[2]

Note: The half-life of peptides can vary significantly depending on the specific peptide sequence, the biological matrix, and the experimental conditions. The values presented for L-amino acid peptides are estimates based on published data for various peptides and are intended for comparative purposes.

Experimental Protocols

Protocol 1: In Vitro Kinase Assay with DT-2

This protocol provides a general framework for an in vitro kinase assay using DT-2, with an emphasis on minimizing its degradation.

Materials:

• Purified active PKG enzyme

• Specific peptide substrate for PKG

• DT-2 peptide inhibitor

• Kinase assay buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• Protease Inhibitor Cocktail (broad-spectrum, EDTA-free recommended for kinase assays)

• [γ-³²P]ATP or fluorescently labeled ATP analog

• ATP solution

• Stop solution (e.g., 75 mM phosphoric acid)

• Phosphocellulose paper or other separation matrix

• Scintillation counter or fluorescence plate reader

Procedure:

• Prepare Kinase Reaction Master Mix: On ice, prepare a master mix containing the kinase assay buffer, purified PKG enzyme, and the specific peptide substrate.

• Add Protease Inhibitors: Add the protease inhibitor cocktail to the master mix at the manufacturer's recommended concentration.

• Prepare DT-2 Dilutions: Prepare serial dilutions of DT-2 in the complete kinase assay buffer (containing protease inhibitors).

• Set up Assay Plate: Add the desired volume of the kinase reaction master mix to each well of a 96-well plate.

• Add DT-2: Add the different concentrations of DT-2 to the appropriate wells. Include a control with no inhibitor.

• Initiate Reaction: Start the kinase reaction by adding [γ-³²P]ATP or fluorescently labeled ATP to each well.

• Incubate: Incubate the plate at 30°C for a predetermined optimal time (e.g., 10-30 minutes).

• Stop Reaction: Terminate the reaction by adding the stop solution.

• Separate and Quantify: Spot a portion of the reaction mixture onto phosphocellulose paper, wash to remove unincorporated ATP, and quantify the incorporated radioactivity using a scintillation counter. Alternatively, for fluorescence-based assays, read the plate on a suitable plate reader.

Protocol 2: Cell-Based Assay Using DT-2 or (D)-DT-2

This protocol describes a general procedure for treating cultured cells with DT-2 or (D)-DT-2 to inhibit PKG activity.

Materials:

• Cultured cells of interest

• Complete cell culture medium (with or without serum)

• DT-2 or (D)-DT-2 peptide

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer)

• Protease Inhibitor Cocktail

• Phosphatase Inhibitor Cocktail (if analyzing phosphorylation events)

• Reagents for downstream analysis (e.g., antibodies for Western blotting)

Procedure:

• Cell Seeding: Seed cells in appropriate culture plates or dishes and allow them to adhere and grow to the desired confluency.

• Prepare Peptide Solution: Dissolve DT-2 or (D)-DT-2 in sterile PBS or serum-free medium to create a stock solution. Further dilute to the desired final concentration in the appropriate cell culture medium.

• Cell Treatment: Replace the existing cell culture medium with the medium containing the desired concentration of DT-2 or (D)-DT-2. For DT-2, consider the need for periodic media changes for long-term experiments.

• Incubation: Incubate the cells for the desired period.

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Add ice-cold lysis buffer supplemented with a protease inhibitor cocktail (and phosphatase inhibitor cocktail, if needed) to the cells.

  • Incubate on ice for 10-15 minutes.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge to pellet cell debris and collect the supernatant.

• Downstream Analysis: Proceed with the desired downstream analysis, such as Western blotting to assess the phosphorylation of PKG substrates.

Mandatory Visualizations

Caption: A recommended workflow for handling DT-2 peptide to maintain its integrity.

Caption: Key steps in an in vitro kinase assay using DT-2, highlighting protease inhibition.

Caption: Differential stability of DT-2 and (D)-DT-2 in the presence of proteases.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Inspiration from the mirror: D-amino acid containing peptides in biomedical approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antimicrobial activity and stability of the d-amino acid substituted derivatives of antimicrobial peptide polybia-MPI - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. biopharmaspec.com [biopharmaspec.com]
• 7. Metabolism of Peptide Reporters in Cell Lysates and Single Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effect of L- to D-Amino Acid Substitution on Stability and Activity of Antitumor Peptide RDP215 against Human Melanoma and Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refining DT-2 Treatment Protocols

Welcome to the technical support center for DT-2, a potent in vitro inhibitor of cGMP-dependent protein kinase (PKG). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on refining experimental protocols and troubleshooting common issues encountered when using DT-2.

Frequently Asked Questions (FAQs)

Q1: What is DT-2 and what is its primary mechanism of action?

A1: DT-2 is an oligopeptide that acts as a potent and selective inhibitor of the catalytic activity of cGMP-dependent protein kinase (PKG).[1][2] It functions by competing with substrate binding to the kinase.[3] In vitro, it has been shown to inhibit PKG-catalyzed phosphorylation with a high degree of specificity.[1]

Q2: Is DT-2 specific for PKG in all experimental settings?

A2: No. While DT-2 is highly specific for PKG in purified, cell-free in vitro assays, its specificity is significantly diminished in cell homogenates and, most notably, in living cells.[3][4]

Q3: What are the known off-target effects of DT-2 in cellular assays?

A3: In intact cells, DT-2 has been observed to modulate the activity of several other kinases, including ERK, p38, PKB (Akt), and PKC.[3][4] These off-target effects can lead to unpredictable and sometimes opposing functional outcomes depending on the cell type and stimulus.[3]

Q4: Can I use DT-2 to definitively conclude a biological process is PKG-dependent in living cells?

A4: Caution is strongly advised. Due to its off-target effects in intact cells, using DT-2 as the sole piece of evidence to implicate PKG in a cellular response can be misleading.[4] It is recommended to use DT-2 in conjunction with other methods, such as RNA interference (siRNA/shRNA) or genetic knockout/knockdown of PKG, to confirm findings.[4]

Q5: What is a suitable concentration range for using DT-2 in vitro?

A5: For in vitro kinase assays using purified enzymes, DT-2 has a reported Ki (inhibition constant) of 12.5 nM for PKG.[1] Effective concentrations in such assays will typically be in the nanomolar range. However, the optimal concentration should be determined empirically for each specific assay.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent results between in vitro and cell-based assays.	Loss of specificity of DT-2 in a cellular environment.[3][4]	1. Validate key findings using a complementary, non-pharmacological approach like siRNA-mediated knockdown of PKG.[4]2. Test for the activation or inhibition of known off-target kinases (ERK, p38, PKB, PKC) in your cell-based model.[3]
Unexpected or contradictory cellular effects.	Off-target effects of DT-2 on other signaling pathways.[3]	1. Perform a dose-response curve to see if the unexpected effects are concentration-dependent.2. Use inhibitors for the known off-target kinases to see if the observed effect is mitigated.3. Consult the literature for the specific cell type you are using to understand the potential interplay of the affected signaling pathways.
No inhibition of PKG activity observed in intact cells.	DT-2 may fail to inhibit stimulated PKG activity in some intact cell contexts, despite being cell-permeable.[3]	1. Confirm the expression and activity of PKG in your cell line using a positive control activator (e.g., 8-Br-cGMP).2. Measure the phosphorylation of a known downstream PKG substrate (e.g., VASP) to assess PKG activity.3. Increase the pre-incubation time with DT-2 before stimulating the cells.
DT-2 appears to have partial agonist activity.	Some PKG inhibitors, particularly Rp-compounds, have been reported to have partial agonist activity. While less documented for DT-2, unexpected activation could be an artifact.[2]	1. Include a vehicle-only control and a positive control for PKG activation to accurately gauge the effect of DT-2.2. Test a range of DT-2 concentrations to see if a biphasic (activator at low concentrations, inhibitor at high concentrations) response is observed.

Experimental Protocols

Protocol 1: In Vitro PKG Inhibition Assay

This protocol provides a general framework for assessing the inhibitory activity of DT-2 on purified PKG enzyme.

Materials:

• Purified, active PKG enzyme

• DT-2 inhibitor

• PKG-specific peptide substrate (e.g., Vasotide)

• ATP (radiolabeled [γ-³²P]ATP or for use with luminescence-based kits)

• Kinase reaction buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• Assay detection reagents (e.g., P81 phosphocellulose paper and scintillation counter for radiometric assay, or ADP-Glo™ Kinase Assay kit)

Procedure:

• Prepare DT-2 Dilutions: Prepare a serial dilution of DT-2 in the kinase reaction buffer. Also, prepare a vehicle control (e.g., DMSO or buffer).

• Reaction Setup: In a microcentrifuge tube or 96-well plate, combine the kinase reaction buffer, purified PKG enzyme, and the peptide substrate.

• Inhibitor Pre-incubation: Add the diluted DT-2 or vehicle control to the reaction mixture. Gently mix and incubate for 10-15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Initiate Kinase Reaction: Start the reaction by adding ATP.

• Incubation: Incubate the reaction at 30°C for a predetermined time (e.g., 30 minutes). The time should be within the linear range of the enzyme kinetics.

• Stop Reaction: Stop the reaction according to the chosen detection method (e.g., by adding a stop solution or placing on ice).

• Detection: Quantify the substrate phosphorylation. For radiometric assays, spot the reaction mixture onto P81 paper, wash, and measure radioactivity. For luminescence-based assays, follow the manufacturer's protocol to measure the amount of ADP produced.

• Data Analysis: Calculate the percent inhibition for each DT-2 concentration relative to the vehicle control. Determine the IC₅₀ value by fitting the data to a dose-response curve.

Protocol 2: Assessing DT-2 Effects in a Cell-Based Assay

This protocol outlines a general workflow to evaluate the effect of DT-2 on a cellular process and to control for off-target effects.

Materials:

• Cultured cells expressing PKG

• DT-2 inhibitor

• Cell culture medium

• Stimulus for the pathway of interest (e.g., a cGMP-elevating agent like 8-Br-cGMP or a nitric oxide donor)

• Lysis buffer

• Antibodies for Western blotting (e.g., anti-phospho-VASP, anti-phospho-ERK, anti-total-ERK, etc.)

Procedure:

• Cell Seeding: Seed cells in multi-well plates and grow to the desired confluency.

• Serum Starvation (if necessary): Depending on the pathway being studied, serum-starve the cells for a few hours to overnight to reduce basal kinase activity.

• Inhibitor Pre-treatment: Treat the cells with various concentrations of DT-2 or a vehicle control for a specified period (e.g., 30-60 minutes).

• Cell Stimulation: Add the stimulus to the cells to activate the signaling pathway of interest and incubate for the appropriate time.

• Cell Lysis: Wash the cells with cold PBS and then lyse them with an appropriate lysis buffer containing protease and phosphatase inhibitors.

• Western Blot Analysis:

  • Separate the protein lysates by SDS-PAGE and transfer to a membrane.

  • Probe the membrane with primary antibodies against phosphorylated forms of the target of interest (e.g., p-VASP for PKG activity) and known off-target proteins (e.g., p-ERK, p-PKB).

  • Also, probe for the total protein levels of these targets as a loading control.

  • Use appropriate secondary antibodies and a detection reagent to visualize the protein bands.

• Data Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels. Compare the effects of DT-2 on the stimulated pathway and on the potential off-target pathways.

Visualizations

Caption: Canonical cGMP-PKG signaling pathway.

Caption: Known on-target and off-target effects of DT-2.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibition of cGMP-dependent protein kinase by the cell-permeable peptide DT-2 reveals a novel mechanism of vasoregulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing Unexpected Outcomes: A Technical Support Center

Navigating the complexities of experimental research and development requires a deep understanding of the tools and molecules at play. This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting unexpected outcomes and answering frequently asked questions related to "DT-2."

A critical initial step in troubleshooting is to ensure the correct understanding of the "DT-2" being utilized, as the designation can refer to different entities in scientific literature. Our initial research has identified two primary interpretations:

• DT-2 as a chemical compound: A potent and selective inhibitor of cGMP-dependent protein kinase (PKG).[1][2]

• Dt2 as a gene: A MADS-domain factor gene in soybeans that specifies semideterminate stem growth.[3]

To provide you with the most accurate and relevant troubleshooting guidance, please clarify which "DT-2" you are working with. The following sections are tailored to address potential issues for the chemical inhibitor DT-2, given its likely relevance to drug development professionals. If your work involves the Dt2 gene in soybeans, please specify, and we will provide the appropriate technical support.

DT-2 (PKG Inhibitor) Troubleshooting Guide

This guide addresses common and unexpected outcomes when using the cGMP-dependent protein kinase (PKG) inhibitor, DT-2, in experimental settings.

FAQs: Unexpected Efficacy and Specificity

Question: Why am I observing a lack of the expected inhibitory effect of DT-2 on my target cells or tissues?

Answer: Several factors could contribute to a perceived lack of efficacy:

• Cell Permeability: While described as cell-permeable, the efficiency of DT-2 uptake can vary significantly between different cell types and experimental conditions. Consider optimizing incubation time and concentration.

• Inhibitor Stability: Ensure the proper storage and handling of the DT-2 compound to prevent degradation. Prepare fresh solutions for each experiment.

• Off-Target Effects in Cellular Environments: Research has shown that despite its high potency and selectivity for PKG in vitro, DT-2 can lose specificity within living cells and cell homogenates.[4] It has been observed to modulate the activity of other kinases such as ERK, p38, PKB, and PKC, which could lead to complex and unpredictable functional effects that may mask the intended inhibition of PKG.[4]

Question: My experimental results are the opposite of what I expected after treating with DT-2. What could be the cause?

Answer: This is a documented phenomenon with DT-2. The modulation of other kinase pathways can lead to "often opposing functional effects" compared to what would be expected from specific PKG inhibition alone.[4] For instance, if the intended outcome relies solely on PKG inhibition, but DT-2 is also activating a compensatory or opposing pathway through another kinase, the net result could be contrary to the initial hypothesis.

Experimental Workflow for Investigating Off-Target Effects

If you suspect off-target effects are influencing your results, a systematic approach is necessary to dissect the signaling pathways involved.

Caption: Workflow for troubleshooting unexpected DT-2 outcomes.

Data Summary: In Vitro vs. In Vivo Specificity of DT-2

Experimental System	Observed Effect on PKG	Observed Off-Target Effects	Reference
In Vitro (Biochemical Assays)	Potent inhibition (Ki: 12.5 nM)	Highly selective for PKG	[1][2]
Cell Homogenates	Loss of specificity	Modulation of other kinases	[4]
Living Cells (e.g., platelets, mesangial cells, cardiomyocytes)	Unpredictable functional effects	Modulation of ERK, p38, PKB, and PKC	[4]

Signaling Pathway Considerations

Given the evidence of off-target effects, it is crucial to consider the broader signaling network in your experimental system. The following diagram illustrates the potential for DT-2 to influence multiple pathways beyond the intended cGMP/PKG axis.

Caption: Potential signaling effects of DT-2.

Alternative Approaches and Best Practices

• Use Multiple Inhibitors: Corroborate findings with other PKG inhibitors that have different mechanisms of action, while being mindful of their own potential off-target effects.

• Control Experiments: Always include appropriate vehicle controls and, if possible, a positive control where PKG activation is stimulated to benchmark the inhibitory effect of DT-2.

By carefully considering the known complexities of DT-2's action in cellular environments and employing rigorous experimental design, researchers can better interpret unexpected outcomes and generate more reliable data.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Dt2 Is a Gain-of-Function MADS-Domain Factor Gene That Specifies Semideterminacy in Soybean - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]

how to control for DT-2 experiment variables

Welcome to the technical support center for DT-2 experiments. This resource is designed to assist researchers, scientists, and drug development professionals in effectively controlling variables and troubleshooting common issues encountered when using the DT-2 polypeptide inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is DT-2 and what is its primary mechanism of action?

A1: DT-2 is a potent, cell-permeable, and highly selective polypeptide inhibitor of cGMP-dependent protein kinase 1α (PKG1α).[1] Its primary mechanism is to block the activity of PKG1α, a key enzyme in various signaling pathways.

Q2: What are the most critical variables to control in a DT-2 experiment?

Q3: How can I minimize variability between different experimental batches?

Q4: I'm observing significant "edge effects" in my multi-well plates. What can I do to mitigate this?

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High variability in results between replicate wells.	Inconsistent cell seeding, pipetting errors, or edge effects.	Ensure a homogenous cell suspension before seeding. Use calibrated pipettes and consider automating liquid handling steps. Avoid using the outer wells of the plate for experimental samples.[3]
Unexpected cell toxicity or morphological changes.	DT-2 concentration is too high, or the cells are overly sensitive. The solvent used to dissolve DT-2 may be causing toxicity.	Perform a dose-response curve to determine the optimal, non-toxic concentration of DT-2 for your specific cell line.[2] Also, run a vehicle control (solvent only) to ensure the solvent is not the source of toxicity.
Inconsistent or no observable effect of DT-2 treatment.	The DT-2 peptide may have degraded. The cells may not express sufficient levels of PKG1α. The downstream readout may not be sensitive enough.	Store DT-2 according to the manufacturer's instructions. Confirm PKG1α expression in your cell line via Western blot or qPCR. Optimize your assay to ensure a sufficient signal-to-noise ratio.[3]
Results are not reproducible across different experiments.	Variations in cell passage number, cell density, or reagent lots.	Maintain a consistent cell culture protocol, using cells within a defined passage number range.[2] Use the same lot of critical reagents, such as serum, for a set of related experiments.[3]

Experimental Protocols

Protocol 1: General Cell-Based Assay with DT-2

• Cell Seeding:

  • Culture cells to approximately 80% confluency.

  • Trypsinize and count the cells to ensure accurate seeding density.

  • Seed cells in a multi-well plate at a predetermined density and allow them to adhere overnight.

• DT-2 Preparation and Treatment:

  • Prepare a stock solution of DT-2 in an appropriate solvent (e.g., sterile water or PBS).

  • On the day of the experiment, dilute the DT-2 stock solution to the desired final concentrations in a complete culture medium.

  • Remove the old medium from the cells and replace it with the medium containing the various concentrations of DT-2 or a vehicle control.

• Incubation:

  • Incubate the cells for the predetermined duration of the experiment.

• Assay Readout:

  • Perform the desired downstream analysis (e.g., cell viability assay, protein expression analysis, or a functional assay).

Protocol 2: Western Blot for PKG1α Inhibition

• Protein Extraction:

  • Following DT-2 treatment, wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Quantify the protein concentration of each lysate.

• SDS-PAGE and Transfer:

  • Load equal amounts of protein from each sample onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with a primary antibody against the phosphorylated form of a known PKG1α substrate.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

• Detection:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Normalize the signal to a loading control like β-actin or GAPDH.

Data Presentation

Table 1: Example Dose-Response of DT-2 on Cell Viability

DT-2 Concentration (µM)	Cell Viability (%)	Standard Deviation
0 (Vehicle)	100	4.5
1	98.2	5.1
10	95.6	4.8
50	75.3	6.2
100	45.1	7.3

Table 2: Effect of DT-2 on PKG1α Substrate Phosphorylation

Treatment	Normalized Phosphorylation Level	Standard Deviation
Vehicle Control	1.00	0.12
DT-2 (10 µM)	0.45	0.08
DT-2 (50 µM)	0.15	0.05

Visualizations

Caption: Hypothetical signaling pathway showing the inhibitory action of DT-2 on PKG1α.

Caption: A generalized workflow for a cell-based experiment using the DT-2 inhibitor.

References

• 1. scbt.com [scbt.com]
• 2. promegaconnections.com [promegaconnections.com]
• 3. Controlling Variability in Cell Assays When Designing RNAi Experiments | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. biopharminternational.com [biopharminternational.com]
• 5. pharmtech.com [pharmtech.com]

Technical Support Center: Challenges in Using DT-2 for Long-Term Studies

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when using the cGMP-dependent protein kinase (PKG) inhibitor, DT-2, in long-term experimental studies.

Troubleshooting Guides and FAQs

This section is designed in a question-and-answer format to directly address specific issues researchers may face during their experiments with DT-2.

FAQs

Q1: My experimental results with DT-2 in intact cells are inconsistent with my in-vitro kinase assay data. Why is this happening?

A1: This is a well-documented challenge with DT-2. While DT-2 is a potent and selective inhibitor of PKG in cell-free in-vitro assays, it often loses its specificity in living cells.[1] In long-term studies, this can lead to unpredictable and often confounding results. The complex intracellular environment can alter the interaction of DT-2 with its intended target and lead to engagement with other cellular components.

Q2: I am observing unexpected cellular effects that are not consistent with PKG inhibition. What could be the cause?

A2: DT-2 has been shown to exert off-target effects by modulating the activity of other kinases, including ERK, p38, PKB, and PKC.[1] These off-target effects can induce a range of cellular responses that are independent of the cGMP/PKG signaling pathway, leading to misinterpretation of experimental outcomes, especially in studies of longer duration where cumulative off-target effects can become more pronounced.

Q3: I am concerned about the stability of the DT-2 peptide in my long-term cell culture experiments. How can I address this?

A3: As a peptide, DT-2 is susceptible to proteolytic degradation by proteases present in cell culture media, especially when supplemented with serum. This degradation can lead to a decrease in the effective concentration of the inhibitor over time, resulting in diminished or inconsistent effects in long-term studies. To mitigate this, consider the following:

• Use of (D)-DT-2: (D)-DT-2 is an analog of DT-2 synthesized with D-amino acids, which makes it resistant to proteolysis. It has been shown to be more stable in vivo and demonstrates enhanced membrane translocation properties.

• Serum-Free Media: If your experimental design allows, using serum-free media can reduce the concentration of proteases.

• Regular Media Changes: For long-term experiments, frequent replacement of the culture media containing fresh DT-2 can help maintain a more consistent inhibitor concentration.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Lack of expected phenotype upon DT-2 treatment in cells.	1. Degradation of DT-2: The peptide may be degraded by proteases in the culture medium. 2. Insufficient Cellular Uptake: The concentration of DT-2 reaching the intracellular environment may be too low. 3. Cell-Type Specific Differences: The expression level of PKG and the activity of off-target kinases can vary between cell types.	1. Switch to the more stable analog, (D)-DT-2 . 2. Perform a dose-response experiment to determine the optimal concentration for your specific cell line. 3. Confirm PKG expression in your cell line via Western Blot or qPCR.
Observed cellular toxicity at effective concentrations.	1. Off-Target Effects: Inhibition of other essential kinases can lead to cytotoxicity. 2. Solvent Toxicity: High concentrations of the solvent (e.g., DMSO) used to dissolve DT-2 can be harmful to cells.	1. Lower the concentration of DT-2 and extend the treatment duration. 2. Use a more selective inhibitor if available. 3. Ensure the final concentration of the solvent in the culture media is below the toxic threshold for your cells (typically <0.1% for DMSO).
Inconsistent results between experimental replicates.	1. Variability in DT-2 Stability: Inconsistent degradation of the peptide between wells or plates. 2. Cell Passage Number: High passage numbers can lead to phenotypic drift and altered kinase expression profiles.	1. Prepare fresh DT-2 solutions for each experiment and consider using (D)-DT-2. 2. Use cells with a consistent and low passage number for all experiments.

Data Presentation

Comparative Selectivity of PKG Inhibitors

The following table summarizes the reported inhibitory constants (Ki) for DT-2 and its D-amino acid analog, (D)-DT-2, against PKG and a common off-target kinase, PKA. Lower values indicate higher potency.

Inhibitor	Target Kinase	Inhibitory Constant (Ki)	Selectivity (PKA Ki / PKG Ki)
DT-2	PKG Iα	12.5 nM	~1,300-fold
PKA	~16 µM
(D)-DT-2	PKG Iα	0.8 nM	~15,000-fold
PKA	~12 µM

Note: These values are derived from in-vitro assays and may not directly translate to cellular activity.

Experimental Protocols

Protocol 1: Assessment of PKG Inhibition in Cell Culture via Western Blot

This protocol describes how to assess the inhibition of PKG activity in treated cells by measuring the phosphorylation of a downstream target, such as Vasodilator-Stimulated Phosphoprotein (VASP).

Materials:

• Cell line of interest

• DT-2 or (D)-DT-2

• PKG activator (e.g., 8-Br-cGMP)

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-VASP (Ser239) and anti-total VASP

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Western blot equipment

Procedure:

• Cell Seeding: Plate cells at an appropriate density and allow them to adhere overnight.

• Inhibitor Pre-treatment: Pre-incubate the cells with the desired concentrations of DT-2 or (D)-DT-2 for a specified time (e.g., 30 minutes to 1 hour). Include a vehicle control (e.g., DMSO).

• PKG Activation: Stimulate the cells with a PKG activator (e.g., 100 µM 8-Br-cGMP) for a short period (e.g., 10-15 minutes).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a standard method (e.g., BCA assay).

• SDS-PAGE and Western Blot:

  • Load equal amounts of protein onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-phospho-VASP antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and add the chemiluminescent substrate.

  • Detect the signal using an imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe with the anti-total VASP antibody as a loading control.

• Data Analysis: Quantify the band intensities and normalize the phospho-VASP signal to the total VASP signal.

Mandatory Visualization

Signaling Pathway Diagram

Caption: The cGMP-PKG signaling pathway and the inhibitory action of DT-2.

Experimental Workflow Diagram

Caption: Workflow for assessing PKG inhibition by Western Blot.

Logical Relationship Diagram

Caption: Logical flow of challenges and solutions for using DT-2.

References

• 1. Western blot protocol | Abcam [abcam.com]

Technical Support Center: Improving the Selectivity of DT-2

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address potential selectivity issues encountered during experiments with the kinase inhibitor, DT-2.

Frequently Asked Questions (FAQs)

Q1: What are the common reasons for observing off-target effects with DT-2?

Off-target activity of a kinase inhibitor like DT-2 can stem from several factors. A primary reason is the structural similarity within the ATP-binding site across the human kinome. This can lead to DT-2 inhibiting kinases other than its intended target. Additionally, the concentration of DT-2 used in assays is critical; excessively high concentrations can result in non-specific binding and inhibition of multiple kinases. The cellular context also plays a role, as the expression levels of different kinases can vary between cell lines, potentially revealing off-target effects that were not apparent in initial biochemical screens.

Q2: How can I experimentally validate the observed off-target activity of DT-2?

To confirm off-target interactions, it is recommended to employ a multi-pronged approach. Initial validation can be achieved using in vitro kinase profiling panels that test DT-2 against a broad range of purified kinases at various concentrations. Cellularly, techniques like the NanoBRET Target Engagement assay can be used to confirm that DT-2 interacts with the suspected off-target kinases within an intact cell.[1] Further validation can be achieved through downstream signaling analysis. If DT-2 is suspected of inhibiting a particular off-target kinase, you can measure the phosphorylation of that kinase's known substrates in cells treated with DT-2.

Q3: What are the general strategies to improve the selectivity of a kinase inhibitor like DT-2?

Improving the selectivity of a small molecule inhibitor is a key challenge in drug development.[2] Rational drug design is a primary approach, focusing on modifying the chemical structure of the compound to enhance interactions with the intended target while reducing binding to off-targets.[3][4] This can involve strategies such as exploiting differences in the amino acid residues within the ATP-binding pocket between the primary target and off-target kinases. Other strategies include optimizing the pharmacokinetic properties of the compound to ensure that its concentration at the site of action is sufficient for target engagement but below the threshold for off-target effects.[5]

Troubleshooting Guide

Issue 1: High level of cross-reactivity observed in a broad kinase panel.

Possible Cause: The chemical scaffold of DT-2 may have features that are common to the binding sites of a large number of kinases.

Suggested Solutions:

• Structural Analysis: Compare the crystal structures of the DT-2 target kinase with the primary off-target kinases identified in the screen. Look for unique features in the target kinase's binding pocket that can be exploited. This could include specific amino acid residues, the size of the pocket, or the presence of allosteric sites.[6]

• Structure-Activity Relationship (SAR) Studies: Synthesize and test a series of DT-2 analogs with modifications aimed at increasing selectivity. These modifications could be designed to introduce steric hindrance that prevents binding to off-target kinases or to form specific interactions (e.g., hydrogen bonds) with unique residues in the target kinase.

• Computational Modeling: Employ computational methods like molecular docking and molecular dynamics simulations to predict how modifications to DT-2 will affect its binding to both the target and off-target kinases.[5] This can help prioritize the synthesis of new analogs.

Issue 2: DT-2 shows desired selectivity in biochemical assays but has significant off-target effects in cellular assays.

Possible Cause: The discrepancy between biochemical and cellular data can be due to several factors, including differences in the local concentration of the compound, the conformational state of the target kinase within the cell, and the influence of cellular scaffolding proteins.[1]

Suggested Solutions:

• Cellular Target Engagement Assays: Use assays like NanoBRET or CETSA (Cellular Thermal Shift Assay) to quantify the binding of DT-2 to its intended target and known off-targets in a cellular environment.[1]

• Dose-Response Analysis: Perform careful dose-response studies in multiple cell lines to determine the concentration at which DT-2 engages its target without significantly affecting off-targets.

• Pharmacokinetic Optimization: If cellular off-target effects are due to high intracellular concentrations, consider modifications to the DT-2 structure to alter its cell permeability or efflux.[5]

Experimental Protocols

Protocol 1: Rational Drug Design for Improved Selectivity

This protocol outlines a general workflow for improving the selectivity of DT-2 through rational drug design.

• Identify Key Off-Targets: From a broad kinase screen, identify the top 5-10 off-target kinases with the highest affinity for DT-2.

• Structural and Sequence Alignment:

  • Obtain or model the 3D structures of the primary target and the key off-target kinases.

  • Perform a structural alignment of the ATP-binding pockets.

  • Perform a sequence alignment of the kinase domains to identify non-conserved residues.

• Hypothesize Selectivity-Enhancing Modifications: Based on the structural and sequence analysis, propose modifications to the DT-2 scaffold that would:

  • Introduce favorable interactions with unique residues in the primary target.

  • Create steric clashes with residues in the off-target kinases.

  • Exploit differences in the flexibility of the kinases.[6]

• Synthesize and Screen Analogs:

  • Synthesize a focused library of DT-2 analogs based on the hypotheses.

  • Screen the analogs against the primary target and the key off-target kinases in biochemical assays.

• Validate in Cellular Assays: Test the most promising analogs in cellular target engagement and functional assays.

Data Presentation

Table 1: Example Data from a Kinase Selectivity Panel for DT-2 and Analogs

Compound	Target Kinase IC50 (nM)	Off-Target Kinase 1 IC50 (nM)	Off-Target Kinase 2 IC50 (nM)	Selectivity Ratio (Off-Target 1 / Target)
DT-2	10	50	80	5
Analog A	12	500	600	41.7
Analog B	8	40	75	5
Analog C	25	>1000	>1000	>40

Visualizations

Caption: Workflow for improving kinase inhibitor selectivity.

Caption: Logic diagram for addressing cellular off-target effects.

References

• 1. researchgate.net [researchgate.net]
• 2. Rational Approaches to Improving Selectivity in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Finding a better path to drug selectivity [pubmed.ncbi.nlm.nih.gov]
• 5. How to improve drug selectivity? [synapse.patsnap.com]
• 6. azolifesciences.com [azolifesciences.com]

best practices for DT-2 handling and storage

Welcome to the technical support center for DT-2, a potent and selective inhibitor of cGMP-dependent protein kinase (PKG). This guide is designed to assist researchers, scientists, and drug development professionals in the proper handling, storage, and use of DT-2 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is DT-2 and what is its primary mechanism of action?

DT-2 is a peptide-based inhibitor of cGMP-dependent protein kinase (PKG).[1][2] It functions by inhibiting PKG-catalyzed phosphorylation with a high degree of potency, exhibiting a Ki value of 12.5 nM.[1][2] DT-2 contains a membrane-permeable sequence derived from HIV-1 tat, which facilitates its translocation into living cells.[3]

Q2: What is the difference between DT-2 and (D)-DT-2?

While DT-2 is an effective inhibitor, its peptide structure makes it susceptible to degradation by proteases in vivo. To address this, (D)-amino acid analogs have been developed, such as (D)-DT-2.[3] (D)-DT-2 is a more proteolytically stable derivative that shows enhanced membrane translocation and is a more potent inhibitor of PKG Iα in vivo.[3]

Q3: Is DT-2 specific to PKG in living cells?

While DT-2 demonstrates high specificity for PKG in vitro, some studies suggest that its specificity in intact cells may be less reliable.[4][5] Research has indicated that in living cells, DT-2 can modulate the activity of other kinases, which may lead to off-target effects.[5] For studies requiring high specificity in a cellular context, careful validation and consideration of potential off-target effects are crucial.

Q4: How should I store DT-2?

Proper storage is critical to maintain the stability and activity of DT-2. Recommendations for storage of the powdered form and reconstituted solutions are summarized in the table below.

Data Presentation: Storage and Stability of DT-2

Form	Storage Temperature	Duration	Notes
Powder (Lyophilized)	-20°C	Up to 3 years	Store in a dry, dark place.
4°C	Up to 2 years	For shorter-term storage.
In Solvent (Stock Solution)	-80°C	Up to 6 months	Aliquot to avoid repeated freeze-thaw cycles.[6]
-20°C	Up to 1 month	Aliquot to avoid repeated freeze-thaw cycles.[6]
4°C	Up to 2 weeks	For freshly thawed aliquots.[7]

Experimental Protocols

Reconstitution of Lyophilized DT-2

Proper reconstitution is essential for accurate experimental results.

Materials:

• Vial of lyophilized DT-2

• Appropriate solvent (e.g., sterile, high-purity water or a suitable buffer)

• Sterile pipette tips and tubes

Protocol:

• Equilibrate: Allow the vial of lyophilized DT-2 and the chosen solvent to equilibrate to room temperature before opening.[8]

• Centrifuge: Briefly centrifuge the vial to ensure all the powder is collected at the bottom.[8]

• Add Solvent: Carefully add the calculated volume of solvent to the vial to achieve the desired stock solution concentration.

• Dissolve: Gently agitate or swirl the vial to dissolve the peptide. Avoid vigorous shaking or vortexing, as this can cause aggregation or degradation.[9] Allow the solution to sit for 15-30 minutes to ensure complete dissolution.[9]

• Inspect: Visually inspect the solution for any undissolved particles. If present, the solution can be gently warmed or mixed for a longer duration.[9]

• Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene (B1209903) tubes and store at -80°C or -20°C.[6][7][10]

General Workflow for a Cell-Based Assay Using DT-2

The following diagram illustrates a typical workflow for assessing the effect of DT-2 on a cellular process.

Cell-based assay workflow with DT-2.

Troubleshooting Guides

Problem 1: Difficulty dissolving the lyophilized DT-2 powder.

• Possible Cause: Incorrect solvent or improper technique.

• Troubleshooting Steps:

  • Verify Solvent: Ensure you are using the recommended solvent as per the product datasheet. For many peptides, high-purity water is suitable.

  • Gentle Agitation: Avoid vigorous shaking. Instead, gently swirl or pipette the solution up and down.[9]

  • Allow Time: Give the peptide sufficient time to dissolve, up to 30 minutes at room temperature.

  • Slight Warming: If solubility issues persist, you can try gently warming the solution, but do not exceed 50°C to prevent degradation.[10]

Problem 2: No observable effect of DT-2 in a cell-based experiment.

• Possible Cause: Suboptimal inhibitor concentration, insufficient incubation time, or issues with cellular uptake.

• Troubleshooting Steps:

  • Concentration Optimization: Perform a dose-response experiment to determine the optimal concentration of DT-2 for your specific cell line and experimental conditions.

  • Time Course Experiment: Vary the incubation time with DT-2 to identify the optimal duration for observing the desired effect.

  • Cellular Uptake: Be aware that the uptake of DT-2 can be influenced by the cell phenotype.[11] Differentiated cells may show different uptake patterns compared to non-differentiated cells.[11]

  • Inhibitor Stability: Ensure that the stock solution has been stored correctly and has not undergone multiple freeze-thaw cycles.[7][10]

Problem 3: Inconsistent or unexpected results between experiments.

• Possible Cause: Off-target effects of DT-2 or experimental variability.

• Troubleshooting Steps:

  • Validate Specificity: As DT-2's specificity in intact cells can be a concern, it is advisable to include appropriate controls.[5] This may involve using a negative control peptide or validating key results with an alternative method like RNAi.

  • Consistent Protocols: Ensure all experimental parameters, such as cell passage number, confluency, and media conditions, are kept consistent between experiments.

  • Use of (D)-DT-2: For in vivo or long-term cell culture experiments, consider using the more stable (D)-DT-2 analog to minimize degradation.[3]

Logical Flow for Troubleshooting Inconsistent Results

Troubleshooting inconsistent results with DT-2.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. (D)-amino acid analogues of DT-2 as highly selective and superior inhibitors of cGMP-dependent protein kinase Iα - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.cn [medchemexpress.cn]
• 7. dbaitalia.it [dbaitalia.it]
• 8. m.youtube.com [m.youtube.com]
• 9. jpt.com [jpt.com]
• 10. file.selleckchem.com [file.selleckchem.com]
• 11. Culture conditions influence uptake and intracellular localization of the membrane permeable cGMP-dependent protein kinase inhibitor DT-2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating Experimental Findings with DT-2: A Comparative Guide for Researchers

For researchers and scientists in the field of drug development, the rigorous validation of experimental findings is paramount. This guide provides a comprehensive comparison of DT-2, a potent and selective inhibitor of cGMP-dependent protein kinase (PKG), with other commonly used alternatives.[1] The presented data, experimental protocols, and pathway visualizations are intended to assist in making informed decisions for designing and interpreting experiments.

Quantitative Comparison of PKG Inhibitors

The following table summarizes the key quantitative data for DT-2 and two alternative PKG inhibitors, KT5823 and Rp-8-Br-cGMPS, based on their inhibitory activity.

Compound	Target	Ki (inhibition constant)	IC50 (half maximal inhibitory concentration)
DT-2	cGMP-dependent protein kinase (PKG)	12.5 nM[1]	~50 nM
KT5823	Primarily PKG, but also inhibits other kinases	60 nM	~1 µM
Rp-8-Br-cGMPS	cGMP analog, competitive inhibitor of PKG	36 nM	~100 nM

Experimental Protocols

Detailed methodologies are crucial for replicating and validating experimental findings. Below are the protocols for key experiments involving the use of PKG inhibitors.

In Vitro Kinase Assay

Objective: To determine the inhibitory activity of DT-2 and its alternatives against purified PKG.

Materials:

• Purified recombinant PKG enzyme

• DT-2, KT5823, Rp-8-Br-cGMPS

• Fluorogenic PKG substrate peptide

• ATP

• Kinase buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT)

• 384-well assay plates

• Plate reader capable of fluorescence detection

Procedure:

• Prepare serial dilutions of the inhibitors (DT-2, KT5823, Rp-8-Br-cGMPS) in kinase buffer.

• Add 5 µL of the diluted inhibitors to the wells of a 384-well plate.

• Add 5 µL of a solution containing the PKG substrate peptide and ATP to each well.

• Initiate the kinase reaction by adding 10 µL of the purified PKG enzyme solution to each well.

• Incubate the plate at 30°C for 60 minutes.

• Stop the reaction by adding 10 µL of a suitable stop solution (e.g., 100 mM EDTA).

• Measure the fluorescence intensity using a plate reader to determine the amount of phosphorylated substrate.

• Calculate the percentage of inhibition for each inhibitor concentration and determine the IC50 value.

Western Blot Analysis of VASP Phosphorylation

Objective: To assess the in-cell activity of PKG inhibitors by measuring the phosphorylation of Vasodilator-Stimulated Phosphoprotein (VASP), a known PKG substrate.

Materials:

• Cell line expressing endogenous PKG (e.g., vascular smooth muscle cells)

• DT-2, KT5823, Rp-8-Br-cGMPS

• cGMP-elevating agent (e.g., 8-Br-cGMP or a nitric oxide donor)

• Cell lysis buffer

• Primary antibodies: anti-phospho-VASP (Ser239) and anti-total-VASP

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• SDS-PAGE and Western blotting equipment

Procedure:

• Culture the cells to 80-90% confluency.

• Pre-treat the cells with various concentrations of the inhibitors (DT-2, KT5823, Rp-8-Br-cGMPS) for 1 hour.

• Stimulate the cells with a cGMP-elevating agent for 15-30 minutes.

• Lyse the cells and collect the protein lysates.

• Determine the protein concentration of each lysate.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane and incubate with the primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities to determine the ratio of phosphorylated VASP to total VASP.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the cGMP/PKG signaling pathway and the general workflow for evaluating PKG inhibitors.

Caption: The cGMP/PKG signaling pathway and the inhibitory action of DT-2.

Caption: A generalized experimental workflow for comparing PKG inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]

A Comparative Guide to DT-2 and Other Protein Kinase G (PKG) Inhibitors for Researchers

For researchers, scientists, and drug development professionals, the selection of a suitable protein kinase G (PKG) inhibitor is a critical step in elucidating the intricate roles of the cGMP/PKG signaling pathway in various physiological and pathological processes. This guide provides an objective comparison of the peptide inhibitor DT-2 with other commonly used PKG inhibitors, supported by experimental data and detailed methodologies.

This comparison guide will delve into the efficacy, selectivity, and cellular activity of DT-2, a substrate-binding site inhibitor, and contrast it with established PKG inhibitors that target the cGMP-binding site or the ATP-binding pocket. A critical evaluation of their performance in both in vitro and cellular contexts will be presented to aid in the selection of the most appropriate tool for your research needs.

Unveiling the Inhibitors: Mechanism of Action

Protein Kinase G is a key effector of the nitric oxide (NO)/cGC/cGMP signaling cascade, playing a crucial role in processes such as vasodilation, platelet aggregation, and neuronal function. To dissect its multifaceted roles, various inhibitors have been developed, each with a distinct mechanism of action.

• Substrate-Binding Site Inhibitors (e.g., DT-2): These inhibitors, like the oligopeptide DT-2, function by preventing the substrate from binding to the catalytic domain of PKG, thereby inhibiting phosphorylation. DT-2 was designed as a highly specific and membrane-permeable inhibitor of PKG I.

• cGMP-Binding Site Inhibitors (e.g., Rp-cGMPS analogs): This class of inhibitors, including Rp-8-pCPT-cGMPS and Rp-8-Br-PET-cGMPS, are competitive antagonists at the cGMP-binding sites on the regulatory domain of PKG. By occupying these sites, they prevent the conformational change required for kinase activation.

• ATP-Binding Site Inhibitors (e.g., KT5823): These compounds are ATP-competitive inhibitors that bind to the catalytic domain of PKG, preventing the transfer of the gamma-phosphate from ATP to the substrate.

Quantitative Comparison of PKG Inhibitors

The following tables summarize the in vitro potency and selectivity of DT-2 and other commonly used PKG inhibitors. It is important to note that while in vitro data provides a valuable baseline, the performance of these inhibitors in a cellular context can differ significantly.

Table 1: In Vitro Potency of PKG Inhibitors

Inhibitor	Target	Mechanism of Action	Ki / IC50	Reference(s)
(D)-DT-2	PKG Iα / Iβ	Substrate-Binding Site	IC50: ~8 nM	[1]
DT-2	PKG	Substrate-Binding Site	Ki: 12.5 nM	[2]
KT5823	PKG	ATP-Binding Site	Ki: 0.23 µM	[3][4]
Rp-8-pCPT-cGMPS	PKG	cGMP-Binding Site	Ki: 0.5 µM	[5][6]
Rp-8-Br-PET-cGMPS	PKG I / II	cGMP-Binding Site	Ki: 35 nM / 30 nM	[7]

Table 2: In Vitro Selectivity of PKG Inhibitors

Inhibitor	Selectivity Profile	Reference(s)
(D)-DT-2	Highly selective for PKG I over PKA and PKG II in vitro.	[1]
KT5823	Selective for PKG over PKA (Ki > 10 µM) and PKC (Ki = 4 µM).	[3][4]
Rp-8-pCPT-cGMPS	Selective for PKG over PKA.
Rp-8-Br-PET-cGMPS	Less potently inhibits PKA (Ki = 11 µM).	[7]

In Vitro Efficacy vs. Cellular Activity: A Critical Discrepancy

A crucial consideration for researchers is the translation of in vitro potency to reliable effects in cellular or tissue models. Studies have revealed a significant discrepancy for some of the most potent in vitro inhibitors.

DT-2: Despite its high potency and selectivity in biochemical assays, (D)-DT-2 has been shown to lose its specificity in cell homogenates and, more importantly, fails to inhibit PKG in intact cells, even at high concentrations.[1][8] Instead, it has been observed to modulate the activity of other kinases such as ERK, p38, PKB, and PKC, leading to off-target effects.[8]

KT5823: Similarly, while KT5823 effectively inhibits purified PKG in vitro, multiple studies have demonstrated its inability to inhibit cGK-mediated responses in intact cells, such as human platelets and rat mesangial cells.[9]

This highlights a critical limitation of relying solely on in vitro data for inhibitor selection. For studies in living cells, the cellular permeability, stability, and potential for off-target effects must be carefully considered. The Rp-cGMPS analogs, being more lipophilic, are often considered more suitable for cellular studies, although their specificity should also be empirically validated in the system of interest.

Experimental Protocols

To ensure the reproducibility and validity of research findings, detailed experimental protocols are essential. Below are methodologies for key experiments used to characterize PKG inhibitors.

In Vitro Kinase Assay (Radiometric)

This assay directly measures the transfer of a radiolabeled phosphate (B84403) from ATP to a specific substrate.

Materials:

• Purified recombinant PKG enzyme

• Specific peptide substrate for PKG (e.g., Vasodilator-Stimulated Phosphoprotein - VASP)

• Kinase assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.1% β-mercaptoethanol)

• [γ-³²P]ATP

• ATP solution

• PKG inhibitor (e.g., DT-2)

• Phosphocellulose paper

• Phosphoric acid wash solution

• Scintillation counter

Procedure:

• Prepare a reaction mixture containing kinase assay buffer, the peptide substrate, and the desired concentration of the PKG inhibitor or vehicle control.

• Pre-incubate the mixture at 30°C for 10 minutes.

• Initiate the kinase reaction by adding a mixture of non-radiolabeled ATP and [γ-³²P]ATP. The final ATP concentration should be at or near the Km for the specific kinase.

• Incubate the reaction at 30°C for a predetermined time, ensuring the reaction is in the linear range.

• Stop the reaction by spotting a portion of the reaction mixture onto phosphocellulose paper.

• Wash the phosphocellulose paper multiple times with phosphoric acid solution to remove unincorporated [γ-³²P]ATP.

• Quantify the incorporated radioactivity using a scintillation counter.

• Calculate the percentage of kinase inhibition for each inhibitor concentration relative to the vehicle control.

• Determine the IC50 value by fitting the data to a dose-response curve.

Cellular Assay: Western Blot for VASP Phosphorylation

This assay assesses the ability of an inhibitor to block PKG activity in intact cells by measuring the phosphorylation of a key downstream substrate, VASP, at Ser239.

Materials:

• Cell type of interest (e.g., human platelets, vascular smooth muscle cells)

• Cell culture medium and reagents

• PKG activator (e.g., 8-Br-cGMP or a nitric oxide donor like SNP)

• PKG inhibitor (e.g., DT-2)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-phospho-VASP (Ser239) and anti-total VASP

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Culture cells to the desired confluency.

• Pre-incubate the cells with various concentrations of the PKG inhibitor or vehicle control for a specified time.

• Stimulate the cells with a PKG activator for a defined period to induce VASP phosphorylation.

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature the protein samples by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-phospho-VASP (Ser239) antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an anti-total VASP antibody for normalization.

• Quantify the band intensities and calculate the ratio of phosphorylated VASP to total VASP.

Visualizing the Pathways and Workflows

To better understand the context of PKG inhibition, the following diagrams illustrate the cGMP/PKG signaling pathway and the experimental workflows.

Caption: The cGMP/PKG signaling pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. KT 5823 | Protein Kinase G | Tocris Bioscience [tocris.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. (Rp)-8-pCPT-cGMPS, a novel cGMP-dependent protein kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. KT5823 inhibits cGMP-dependent protein kinase activity in vitro but not in intact human platelets and rat mesangial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to PKG Inhibitors: DT-2 vs. KT-5823

For researchers in pharmacology, cell biology, and drug development, the specific inhibition of protein kinase G (PKG) is a critical tool for dissecting its role in various signaling pathways. Two commonly used inhibitors, the peptide-based DT-2 and the small molecule KT-5823, are often employed for this purpose. This guide provides a detailed, objective comparison of their performance, supported by experimental data, to aid researchers in selecting the appropriate inhibitor for their experimental needs.

Mechanism of Action

DT-2 is a potent and selective inhibitor that targets the substrate-binding site of the cGMP-dependent protein kinase (PKG).[1][2] As a peptide-based inhibitor, its mechanism relies on mimicking the substrate to block the kinase's catalytic activity. In contrast, KT-5823 is a staurosporine-related small molecule that acts as a competitive inhibitor at the ATP-binding site of PKG.[3][4] This difference in their mechanism of action is a key factor influencing their specificity and cellular effects.

Potency and Selectivity: An In Vitro vs. In Cello Dilemma

While both inhibitors demonstrate efficacy in blocking PKG activity, their performance characteristics, particularly regarding selectivity, differ significantly between in vitro and cellular contexts.

DT-2 exhibits high potency and selectivity for PKG in purified enzyme assays.[1] However, this specificity is compromised within the complex environment of a living cell. Studies have shown that in intact cells, DT-2 can modulate the activity of other kinases, including ERK, p38, PKB, and PKC.[1][4] This loss of specificity in a cellular context is a critical consideration for interpreting experimental results.

KT-5823 also demonstrates potent inhibition of PKG in vitro.[3][5] While it is considered selective for PKG, it can inhibit protein kinase A (PKA) and protein kinase C (PKC) at higher concentrations.[3][5][6] Furthermore, some studies have raised concerns about its efficacy in intact cells, suggesting that it may fail to inhibit PKG-mediated phosphorylation in certain cell types.[7]

The following table summarizes the key quantitative data for DT-2 and KT-5823:

Feature	DT-2	KT-5823
Target	Substrate-binding site of PKG[1]	ATP-binding site of PKG[3][4]
In Vitro Potency (PKG)	Kᵢ: 12.5 nM[2][8]	Kᵢ: 0.23 µM[3][5][6]; IC₅₀: 60 nM[9]
Off-Target Kinases	ERK, p38, PKB, PKC (in intact cells)[1][4]	PKA (Kᵢ: 10 µM), PKC (Kᵢ: 4 µM)[3][5][6]
Cell Permeability	Yes[4]	Yes[3]
Key Consideration	Loses specificity in intact cells[1][4]	Efficacy in intact cells can be cell-type dependent[7]; off-target effects on PKA and PKC at higher concentrations[3][5]

Experimental Protocols

To assess the inhibitory effects of DT-2 and KT-5823 on PKG activity, researchers typically employ in vitro kinase assays and cell-based assays.

In Vitro Kinase Assay

This assay measures the direct inhibitory effect of the compounds on purified PKG enzyme.

Objective: To determine the IC₅₀ or Kᵢ value of the inhibitor against PKG.

Materials:

• Purified recombinant PKG enzyme

• Specific peptide substrate for PKG (e.g., Vasodilator-stimulated phosphoprotein - VASP)

• γ-³²P-ATP or a fluorescently-labeled ATP analog

• Kinase reaction buffer

• Inhibitors (DT-2, KT-5823) at various concentrations

• Phosphocellulose paper or other separation matrix

• Scintillation counter or fluorescence plate reader

Procedure:

• Prepare a reaction mixture containing the kinase buffer, purified PKG enzyme, and the specific peptide substrate.

• Add the inhibitor (DT-2 or KT-5823) at a range of concentrations to the reaction mixture and incubate for a predetermined time.

• Initiate the kinase reaction by adding γ-³²P-ATP.

• Allow the reaction to proceed for a specific time at an optimal temperature.

• Stop the reaction by spotting the mixture onto phosphocellulose paper.

• Wash the paper to remove unincorporated γ-³²P-ATP.

• Quantify the amount of ³²P incorporated into the peptide substrate using a scintillation counter.

• Plot the percentage of inhibition against the inhibitor concentration to determine the IC₅₀ value.

Cell-Based Assay for PKG Activity

This assay evaluates the ability of the inhibitors to block PKG signaling within a cellular context. A common method is to measure the phosphorylation of a downstream PKG target, such as VASP at Ser239.

Objective: To assess the in-cell efficacy and specificity of the inhibitors.

Materials:

• Cultured cells expressing PKG (e.g., platelets, smooth muscle cells)

• PKG activator (e.g., 8-bromo-cGMP)

• Inhibitors (DT-2, KT-5823)

• Cell lysis buffer

• Primary antibody specific for phospho-VASP (Ser239)

• Secondary antibody conjugated to a detectable marker (e.g., HRP)

• Western blotting apparatus and reagents

Procedure:

• Culture cells to the desired confluency.

• Pre-incubate the cells with various concentrations of the inhibitor (DT-2 or KT-5823) for a specified time.

• Stimulate the cells with a PKG activator (e.g., 8-bromo-cGMP) to induce PKG-mediated phosphorylation.

• Lyse the cells and collect the protein extracts.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Probe the membrane with a primary antibody against phospho-VASP (Ser239).

• Incubate with a secondary antibody and detect the signal using a suitable detection method.

• Analyze the band intensity to quantify the level of VASP phosphorylation and determine the inhibitory effect of the compounds.

Signaling Pathways and Experimental Workflow

To visualize the interplay of these inhibitors within the PKG signaling cascade and the general workflow for their evaluation, the following diagrams are provided.

Caption: The NO/cGMP/PKG signaling pathway and points of inhibition for DT-2 and KT-5823.

Caption: A generalized experimental workflow for comparing PKG inhibitors.

Conclusion

The choice between DT-2 and KT-5823 as a PKG inhibitor is not straightforward and depends heavily on the experimental context. For in vitro studies requiring high potency and selectivity against purified PKG, DT-2 may be the superior choice. However, its off-target effects in cellular assays necessitate careful validation and interpretation of results. KT-5823, while also potent, has known off-target effects on PKA and PKC, and its efficacy in intact cells can be variable.

Researchers are advised to:

• Validate the efficacy of their chosen inhibitor in their specific cell type and experimental conditions.

• Use the lowest effective concentration to minimize off-target effects.

• Consider using multiple inhibitors with different mechanisms of action to confirm the role of PKG in a particular process.

References

• 1. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. KT5823, inhibitor of PKG (CAS 126643-37-6) | Abcam [abcam.com]
• 7. KT5823 inhibits cGMP-dependent protein kinase activity in vitro but not in intact human platelets and rat mesangial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. KT 5823 | Protein Kinase G | Tocris Bioscience [tocris.com]

A Comparative Analysis of DT-2 and Rp-8-pCPT-cGMPS for cGMP-Dependent Protein Kinase Inhibition

In the landscape of pharmacological tools for studying cGMP signaling, the peptide inhibitor DT-2 and the cGMP analog Rp-8-pCPT-cGMPS represent two distinct classes of inhibitors targeting cGMP-dependent protein kinase (PKG). This guide provides a detailed comparison of their efficacy, mechanism of action, and specificity, supported by experimental data to aid researchers, scientists, and drug development professionals in selecting the appropriate tool for their studies.

Executive Summary

DT-2 is a potent, peptide-based inhibitor of PKG, demonstrating high affinity and the unique ability to inhibit both basal and cGMP-stimulated enzyme activity. In contrast, Rp-8-pCPT-cGMPS is a cell-permeable cGMP analog that acts as a competitive inhibitor of PKG. While both are effective, key differences in their potency, cellular activity, and potential for off-target effects have been reported. Notably, in functional assays such as vasodilation, DT-2 has been shown to be a more effective inhibitor than Rp-8-pCPT-cGMPS. However, the specificity of DT-2 in a cellular context has been a subject of debate, with some studies indicating potential off-target activities.

Data Presentation: Quantitative Comparison

The following table summarizes the key quantitative parameters for DT-2 and Rp-8-pCPT-cGMPS based on available experimental data. It is important to note that these values are derived from multiple studies and may not represent a direct head-to-head comparison under identical experimental conditions.

Parameter	DT-2	Rp-8-pCPT-cGMPS	Reference
Inhibitory Constant (Ki)	12.5 nM (for PKG)	0.5 µM	[1][2]
IC50 (PKG Inhibition)	-	18.3 µM (cGK Iα), 0.16 µM (cGK II)	[3]
Cellular Efficacy (Vasodilation)	Completely reversed 8-Br-cGMP induced dilation	Marginal reversal of 8-Br-cGMP induced dilation	[4]
Effect on Basal PKG Activity	Inhibits basal activity	Partial agonist activity	[4]

Mechanism of Action

DT-2 and Rp-8-pCPT-cGMPS inhibit PKG through different mechanisms. DT-2, a peptide inhibitor, is thought to interact with the substrate-binding site of the kinase, thereby preventing the phosphorylation of target proteins. Rp-8-pCPT-cGMPS, being a cGMP analog, competes with endogenous cGMP for binding to the regulatory domain of PKG, thus preventing the conformational change required for kinase activation.

Caption: Mechanisms of PKG inhibition by DT-2 and Rp-8-pCPT-cGMPS.

Experimental Protocols

In Vitro PKG Inhibition Assay

This protocol outlines a typical in vitro kinase assay to determine the inhibitory potential of compounds like DT-2 and Rp-8-pCPT-cGMPS.

Materials:

• Purified recombinant PKG enzyme

• Peptide substrate (e.g., a fluorescently labeled peptide or a peptide containing a phosphorylation motif recognized by a specific antibody)

• ATP (radiolabeled or non-radiolabeled, depending on the detection method)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.1% β-mercaptoethanol)

• Test compounds (DT-2, Rp-8-pCPT-cGMPS) at various concentrations

• 96-well microplate

• Detection system (e.g., scintillation counter for radioactive assays, fluorescence plate reader for fluorescent assays)

Procedure:

• Prepare a reaction mixture containing the assay buffer, purified PKG enzyme, and the peptide substrate in each well of the microplate.

• Add serial dilutions of the test compounds (DT-2 or Rp-8-pCPT-cGMPS) or vehicle control to the wells.

• Pre-incubate the plate at 30°C for 10 minutes.

• Initiate the kinase reaction by adding ATP to each well.

• Incubate the plate at 30°C for a specified time (e.g., 30-60 minutes).

• Terminate the reaction (e.g., by adding a stop solution containing EDTA).

• Quantify the amount of phosphorylated substrate using the appropriate detection method.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Caption: Experimental workflow for an in vitro PKG inhibition assay.

Isolated Artery Vasodilation Assay

This ex vivo protocol is used to assess the functional effects of PKG inhibitors on vascular tone.

Materials:

• Isolated arterial rings (e.g., rat aorta or mesenteric artery)

• Organ bath system with force transducers

• Physiological salt solution (PSS), aerated with 95% O2 / 5% CO2, maintained at 37°C

• Vasoconstrictor agent (e.g., phenylephrine)

• Vasodilator agent (e.g., 8-Bromo-cGMP, a cell-permeable cGMP analog)

• Test compounds (DT-2, Rp-8-pCPT-cGMPS)

Procedure:

• Mount the arterial rings in the organ bath chambers filled with PSS.

• Allow the tissues to equilibrate under a resting tension for approximately 60 minutes.

• Induce a stable contraction with a vasoconstrictor agent.

• Once a plateau in contraction is reached, cumulatively add the vasodilator agent (8-Bromo-cGMP) to induce relaxation.

• In a separate set of experiments, pre-incubate the contracted arterial rings with the test inhibitor (DT-2 or Rp-8-pCPT-cGMPS) for a defined period before adding the vasodilator.

• Record the changes in isometric tension and express the relaxation as a percentage of the pre-contraction induced by the vasoconstrictor.

• Compare the dose-response curves for the vasodilator in the presence and absence of the inhibitors to determine their efficacy.

Selectivity and Off-Target Effects

Rp-8-pCPT-cGMPS is reported to exhibit selectivity for PKG over Protein Kinase A (PKA) and Epac-1.[5][6] However, as a cGMP analog, it has the potential to interact with other cGMP-binding proteins, such as cyclic nucleotide-gated (CNG) channels, where it has been shown to act as an agonist.

DT-2 , while highly potent against PKG in vitro, has been the subject of studies questioning its specificity within intact cells.[7] Some research suggests that at higher concentrations, DT-2 may modulate the activity of other kinases, leading to off-target effects. Therefore, caution is advised when interpreting data from cellular assays using DT-2, and appropriate controls are essential.

Conclusion

Both DT-2 and Rp-8-pCPT-cGMPS are valuable tools for investigating the role of PKG in various physiological processes. The choice between them should be guided by the specific requirements of the experiment.

• DT-2 is a highly potent inhibitor, particularly effective at blocking both basal and stimulated PKG activity. It appears to be a more effective functional antagonist in cellular systems like vascular smooth muscle. However, researchers should be mindful of its potential for off-target effects at higher concentrations and in different cell types.

• Rp-8-pCPT-cGMPS is a widely used competitive inhibitor with good cell permeability. Its partial agonist activity on PKG and its effects on other cGMP-binding proteins should be considered when interpreting results.

References

• 1. reprocell.com [reprocell.com]
• 2. (Rp)-8-pCPT-cGMPS, a novel cGMP-dependent protein kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. Inhibition of cGMP-dependent protein kinase by the cell-permeable peptide DT-2 reveals a novel mechanism of vasoregulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Guidelines for the measurement of vascular function and structure in isolated arteries and veins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fluorescent Peptide Assays For Protein Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PMC [pmc.ncbi.nlm.nih.gov]

(D)-DT-2: A Superior Analog to its Parent Compound for cGMP-Dependent Protein Kinase Inhibition

In the realm of peptide-based therapeutics and research tools, the quest for enhanced stability and efficacy is paramount. (D)-DT-2, a modified version of the cGMP-dependent protein kinase (PKG) inhibitor DT-2, emerges as a significantly improved tool for researchers in cellular signaling and drug development. The key modification in (D)-DT-2 lies in the substitution of all L-amino acids with their D-enantiomers, a strategic alteration that confers substantial advantages in potency, stability, and in vivo applicability.

This guide provides a comprehensive comparison of (D)-DT-2 and its parent compound, DT-2, supported by experimental data to highlight the superior attributes of the D-amino acid analog.

Enhanced Potency and Selectivity

(D)-DT-2 exhibits a marked increase in inhibitory potency against PKG Iα compared to its parent L-peptide, DT-2. This enhanced activity is critical for achieving significant target modulation at lower concentrations, thereby reducing the potential for off-target effects.

Compound	Target	Ki (nM)[1][2]
(D)-DT-2	PKG Iα	0.8
DT-2	PKG Iα	13

Furthermore, (D)-DT-2 demonstrates elevated selectivity for PKG over other kinases, such as protein kinase A (PKA).[3] This high selectivity is crucial for dissecting the specific roles of PKG in cellular signaling pathways without the confounding influence of inhibiting other kinases.

Superior In Vivo Performance: Stability and Cellular Uptake

One of the most significant advantages of (D)-DT-2 is its enhanced stability against enzymatic degradation. Peptides composed of naturally occurring L-amino acids are often rapidly broken down by proteases in biological systems, limiting their therapeutic and experimental utility. The incorporation of D-amino acids renders (D)-DT-2 resistant to this proteolytic cleavage, leading to a longer half-life and sustained activity in vivo.[1][2]

In addition to its stability, (D)-DT-2 displays enhanced membrane translocation properties, allowing it to efficiently enter cells and reach its intracellular target.[1][2] This improved cell permeability is a critical factor for its efficacy in living systems.

The culmination of these advantages is evident in the in vivo effects of (D)-DT-2. Studies in mice have shown that systemic administration of (D)-DT-2 leads to a sustained inhibition of PKG in vascular smooth muscle cells.[1][2] This results in a significant and lasting increase in mean arterial blood pressure, demonstrating the potent and durable in vivo bioactivity of (D)-DT-2.[1][2] In contrast, the rapid degradation of L-peptides like DT-2 would likely preclude such sustained effects.

A Note of Caution: In-Cell Specificity

While (D)-DT-2 shows high specificity for PKG in in vitro assays with purified enzymes, some studies suggest that this specificity may be reduced within the complex environment of a living cell.[4] Research by El-Gowilly et al. (2012) indicated that in intact cells, (D)-DT-2 could modulate the activity of other kinases, including ERK, p38, PKB, and PKC.[4] This highlights the importance of careful experimental design and data interpretation when using any pharmacological inhibitor in a cellular context.

Experimental Methodologies

The following are summaries of the key experimental protocols used to evaluate and compare (D)-DT-2 and DT-2.

In Vitro Kinase Activity Assay

This assay is used to determine the inhibitory potency (Ki) of the peptides against PKG.

Protocol:

• Recombinant PKG Iα is incubated with a fluorescently labeled substrate peptide in a reaction buffer.

• The kinase reaction is initiated by the addition of ATP.

• The reaction is allowed to proceed for a set time at a controlled temperature.

• The reaction is stopped, and the phosphorylated and unphosphorylated substrate peptides are separated and quantified, typically by capillary electrophoresis or HPLC.

• Inhibitory constants (Ki) are calculated by measuring the rate of phosphorylation at various concentrations of the inhibitor peptide.

Proteolytic Stability Assay

This assay assesses the resistance of the peptides to degradation by proteases.

Protocol:

• The peptide is incubated in a solution containing proteases, such as serum or a specific protease like trypsin.

• Aliquots are taken at different time points.

• The reaction is stopped by adding a protease inhibitor or by precipitation of the proteins.

• The amount of intact peptide remaining at each time point is quantified by reverse-phase HPLC.

• The half-life of the peptide is calculated from the degradation curve.

In Vivo Blood Pressure Measurement in Mice

This experiment evaluates the physiological effect of the peptides on blood pressure.

Protocol:

• Mice are anesthetized, and a catheter is implanted in the carotid artery for continuous blood pressure monitoring.

• A baseline blood pressure is recorded.

• The test peptide ((D)-DT-2 or DT-2) is administered, typically via intravenous injection.

• Arterial blood pressure is continuously monitored and recorded for a specified period after administration.

• Changes in mean arterial pressure from the baseline are calculated to determine the effect of the peptide.

Visualizing the Molecular Context and Experimental Processes

To better understand the biological and experimental framework of (D)-DT-2's function, the following diagrams illustrate the relevant signaling pathway and a key experimental workflow.

Caption: cGMP-PKG Signaling Pathway and Point of Inhibition.

Caption: In Vivo Blood Pressure Measurement Workflow.

References

• 1. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Method to generate highly stable D-amino acid analogs of bioactive helical peptides using a mirror image of the entire PDB - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. In vitro permeability through caco-2 cells is not quantitatively predictive of in vivo absorption for peptide-like drugs absorbed via the dipeptide transporter system - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Performance of Decision Transformer

An objective analysis of experimental reproducibility is crucial for advancing scientific research. This guide provides a comparative overview of the Decision Transformer (DT) model, often referred to in the context of sequence modeling for reinforcement learning, and its reproducibility in experimental settings. The information presented here is intended for researchers, scientists, and drug development professionals to facilitate informed decisions about the adoption and application of this model.

The Decision Transformer model recasts the reinforcement learning problem as a sequence modeling problem.[1][2] Unlike traditional reinforcement learning approaches that rely on value functions or policy gradients, the Decision Transformer utilizes a causally masked Transformer architecture to output optimal actions.[1][2][3] This is achieved by conditioning the autoregressive model on the desired return (reward), past states, and actions to generate future actions that are likely to achieve the targeted return.[1][2]

Studies have shown that the Decision Transformer matches or even exceeds the performance of state-of-the-art model-free offline reinforcement learning baselines on various benchmarks, including Atari, OpenAI Gym, and Key-to-Door tasks.[1][2][4][5]

Performance Metrics

Model/Method	Benchmark	Performance	Citation
Decision Transformer	Atari, OpenAI Gym, Key-to-Door	Matches or exceeds state-of-the-art model-free offline RL baselines	[1][2][5]
Conservative Q-Learning (CQL)	-	A primary point of comparison for Decision Transformer	[4]
Imitation Learning Algorithms	-	Compared with Decision Transformer due to similar likelihood-based policy learning formulation	[4]

Experimental Protocols

The reproducibility of experiments is a cornerstone of scientific validity.[6] For the Decision Transformer, the experimental setup is critical for achieving reported performance and ensuring that results can be replicated.

Trajectory Representation

A key aspect of the Decision Transformer's methodology is its representation of trajectories. Instead of past rewards, the model uses "rewards-to-go," which is the sum of all future rewards from the current timestep.[5] At test time, the model is provided with a starting state and a target return as conditioning information. After each action is executed, the target return is decremented by the reward received.[5]

Model Training

The Decision Transformer is trained on minibatches of sequence length K sampled from a dataset of trajectories.[5] The model is trained to predict the next action in the sequence, with the loss function being either cross-entropy for discrete actions or mean squared error for continuous actions.[5]

Key Experimental Considerations

• Context Length (K): The performance of the Decision Transformer is sensitive to the context length K. Larger values of K generally lead to better performance as they allow the model to identify the policy that generated the actions, which improves training dynamics.[4][5]

• Reward Density: The Decision Transformer is less dependent on the density of rewards compared to Temporal Difference (TD) learning algorithms. It can perform well even in sparse reward settings or with delayed returns.[4]

• Return-to-Go Conditioning: The model's ability to understand and utilize the return-to-go tokens is a critical factor in its performance. Experiments have shown a high correlation between the desired target returns and the true observed returns.[4]

Visualizing the Decision Transformer Workflow

To better understand the operational flow of the Decision Transformer, the following diagram illustrates the key steps in its process.

Caption: Workflow of the Decision Transformer model.

Signaling Pathway in Drug Discovery

While the Decision Transformer is a general reinforcement learning model, its principles can be conceptualized in the context of drug discovery, particularly in navigating complex biological signaling pathways to identify therapeutic interventions. The following diagram illustrates a simplified signaling pathway where a model like the Decision Transformer could be used to predict a sequence of interventions to achieve a desired cellular outcome.

Caption: A simplified signaling pathway in drug action.

References

• 1. [2106.01345] Decision Transformer: Reinforcement Learning via Sequence Modeling [arxiv.org]
• 2. Decision Transformer [huggingface.co]
• 3. m.youtube.com [m.youtube.com]
• 4. medium.com [medium.com]
• 5. Casual GAN Papers: Decision Transformer Explained [casualganpapers.com]
• 6. ojs.aaai.org [ojs.aaai.org]

Specificity of DT-2 for Protein Kinase G (PKG): A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the specificity of the oligopeptide inhibitor DT-2 for cGMP-dependent protein kinase (PKG). The information presented herein is intended to assist researchers in making informed decisions regarding the use of DT-2 in their experiments, with a particular focus on the critical differences between its activity in in vitro and cellular environments.

Introduction to DT-2 and PKG

Cyclic GMP-dependent protein kinase (PKG) is a key enzyme in various cellular processes, including the regulation of smooth muscle contractility, platelet activation, and aldosterone (B195564) synthesis.[1] To investigate the specific roles of PKG, researchers rely on selective inhibitors. DT-2, an oligopeptide, has been developed as a potent and selective inhibitor of PKG.[2][3] It acts by binding to the catalytic core of the kinase, which is essential for ATP binding.[4]

The Critical Importance of Inhibitor Specificity

DT-2 Specificity: A Tale of Two Environments

The experimental evidence reveals a significant discrepancy in the specificity of DT-2 when comparing its performance in cell-free systems versus living cells.

In Vitro Specificity: A Highly Selective Inhibitor

In biochemical assays, DT-2 and its D-amino acid analog, (D)-DT-2, demonstrate high potency and remarkable selectivity for PKG Iα/β.[4] (D)-DT-2, in particular, is noted for its proteolytic stability and a selectivity for PKG over PKA of approximately 15,000-fold.[8] This high degree of selectivity in a controlled, in vitro setting initially positioned DT-2 as a promising tool for studying PKG signaling.

Specificity in Living Cells: A Loss of Selectivity

Despite its impressive in vitro profile, the specificity of DT-2 is compromised within the complex environment of living cells.[1] Studies have shown that in intact cells, (D)-DT-2 loses its specificity for PKG and instead modulates the activity of several other kinases, including ERK, p38, PKB, and PKC.[4] This leads to unforeseen and often contradictory functional effects, making it challenging to attribute observed cellular responses solely to the inhibition of PKG.

One reason for this loss of specificity is the competition with numerous endogenous PKG substrates present at high concentrations within the cell.[4] This highlights the limitations of relying solely on in vitro data for predicting an inhibitor's behavior in a physiological context.

Comparison with Other PKG Inhibitors

To provide a broader perspective, it is useful to compare DT-2 with other commonly used PKG inhibitors.

Inhibitor	Mechanism of Action	Advantages	Disadvantages
DT-2 / (D)-DT-2	Substrate binding site inhibitor	Highly potent and selective for PKG Iα/β in vitro.[8]	Loses specificity in intact cells, with off-target effects on ERK, p38, PKB, and PKC.[4]
KT5823	Competitive binding at the ATP-site	Has been shown to have PKG-independent functional effects.[4]
Rp-cGMPS analogs	Competitive binding at cGMP binding sites	Have been demonstrated to exert non-specific effects.[4]

Experimental Methodologies

The assessment of kinase inhibitor specificity involves a combination of in vitro and cell-based assays.

In Vitro Kinase Inhibition Assay

This assay directly measures the ability of an inhibitor to block the activity of a purified kinase.

• Reaction Setup: A reaction mixture is prepared containing the purified PKG enzyme, a specific substrate (e.g., VASP), and ATP.

• Inhibitor Addition: Varying concentrations of the inhibitor (e.g., DT-2) are added to the reaction mixture.

• Incubation: The reaction is allowed to proceed for a defined period at a controlled temperature.

• Detection of Phosphorylation: The level of substrate phosphorylation is quantified. This can be done using methods such as radioactive ATP (³²P-ATP) incorporation followed by autoradiography, or by using phospho-specific antibodies in an ELISA or Western blot format.

• Data Analysis: The inhibitor concentration that causes 50% inhibition of kinase activity (IC50) is calculated by plotting the percentage of inhibition against the inhibitor concentration.

Cellular Assay for Kinase Activity

This method assesses the inhibitor's effect on kinase activity within intact cells.

• Cell Culture and Treatment: Cells expressing the target kinase (e.g., human platelets, rat mesangial cells) are cultured.[4] The cells are then treated with the inhibitor at various concentrations.

• Cell Stimulation: The cells are stimulated with an agonist known to activate the kinase of interest (e.g., a cGMP-elevating agent for PKG).

• Cell Lysis: The cells are lysed to release their protein content.

• Analysis of Substrate Phosphorylation: The phosphorylation status of known downstream substrates of the target kinase is analyzed by Western blotting using phospho-specific antibodies. For example, the phosphorylation of VASP is a common marker for PKG activity.[4]

• Assessment of Off-Target Effects: To determine specificity, the phosphorylation status of substrates for other kinases (e.g., ERK, p38, PKB, PKC) is also analyzed.[4]

Visualizing Pathways and Workflows

Caption: PKG signaling pathway and the inhibitory action of DT-2.

References

• 1. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cellular Selectivity Analyses Reveal Distinguishing Profiles for Type II Kinase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. cGMP-Dependent Protein Kinase Inhibitors in Health and Disease [mdpi.com]

Cross-Validation of DT-2 Efficacy: A Comparative Analysis with Genetic Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of the observed biological effects of the cGMP-dependent protein kinase (PKG) inhibitor, DT-2, with the phenotypes of corresponding genetic models. While DT-2 has been utilized as a tool to probe PKG signaling, evidence suggests its activity extends to other kinases, complicating the interpretation of experimental outcomes. This document aims to dissect the on-target versus potential off-target effects of DT-2 by comparing its reported functional consequences with the physiological outcomes observed in genetic knockout models of its primary target and key off-target kinases.

Introduction to DT-2 and the Rationale for Cross-Validation

DT-2 is a peptide inhibitor originally developed as a potent and selective inhibitor of cGMP-dependent protein kinase (PKG).[1][2] It has been instrumental in elucidating the role of the cGMP/PKG signaling pathway in various physiological processes. However, a critical study has demonstrated that in the complex intracellular environment of living cells, DT-2's specificity is compromised, and it can modulate the activity of several other kinases, including Extracellular signal-regulated kinase (ERK), p38 mitogen-activated protein kinase (p38 MAPK), Protein Kinase B (PKB/Akt), and Protein Kinase C (PKC). This promiscuity necessitates a careful cross-validation of DT-2's effects with genetic models to discern the true contribution of PKG inhibition from potential off-target consequences.

This guide will systematically compare the reported effects of DT-2 with the known phenotypes of mice harboring genetic deletions of PKG and its principal off-target kinases. By juxtaposing pharmacological data with genetic evidence, we can achieve a more nuanced understanding of DT-2's mechanism of action and provide a framework for interpreting results obtained using this compound.

Comparative Analysis of DT-2 Effects and Genetic Knockout Phenotypes

The following tables summarize the key biological effects attributed to DT-2 and compare them with the reported phenotypes of knockout mouse models for its primary target (PKG) and key off-target kinases.

Table 1: Effects on Vascular Tone and Blood Pressure

Parameter	Reported Effect of DT-2	PRKG1 (PKG) Knockout Phenotype	Relevant Off-Target Knockout Phenotypes
Vascular Smooth Muscle Contraction	Increased vasoconstriction.[2]	Impaired smooth muscle relaxation.[3]	PRKCA (PKCα) KO: Decreased vascular contractility and hypotension.[4]
Blood Pressure	Increased mean arterial pressure.[2]	Abnormal smooth muscle function.[3]	PRKCA (PKCα) KO: Lower mean arterial pressure.[4]

Table 2: Effects on Cellular Growth, Proliferation, and Survival

Parameter	Reported Effect of DT-2	Primary Target Knockout Phenotype	Relevant Off-Target Knockout Phenotypes
Organismal Growth	Not extensively studied.	PRKG1 KO: Postnatal lethality in some models.[3]	Akt1 (PKBα) KO: Significant growth retardation (smaller body size).[1][2][5]
Cell Proliferation	Modulates proliferation (context-dependent).	PRKG1 KO: Affects smooth muscle cell proliferation.	MAPK1 (ERK2) & MAPK3 (ERK1) KO: Involved in cell growth and differentiation.[6][7] Akt1 (PKBα) KO: Reduced proliferation.
Apoptosis	Can induce apoptosis (context-dependent).	PRKG1 KO: Less differentiated and apoptosis-resistant phenotype in pulmonary artery smooth muscle cells.[8]	Akt1 (PKBα) KO: Increased spontaneous apoptosis in various tissues.[2] MAPK14 (p38α) KO: Embryonic lethality with defects in apoptosis regulation.[9]

Signaling Pathways and Experimental Workflows

To visualize the complex interactions of DT-2 and the rationale behind the cross-validation with genetic models, the following diagrams are provided.

Figure 1: DT-2's interaction with on-target and off-target signaling pathways.

Figure 2: Experimental workflow for cross-validating DT-2 effects with genetic models.

Figure 3: Logical framework for interpreting DT-2 results via cross-validation.

Detailed Experimental Protocols

This section provides an overview of the methodologies typically employed in the studies cited, offering a basis for experimental design and data interpretation.

In Vitro Kinase Inhibition Assays

• Objective: To determine the inhibitory potency (e.g., Ki or IC50) of DT-2 against a panel of kinases.

• Protocol Outline:

  • Recombinant kinases (PKG, ERK, p38, Akt, PKC) are incubated with their respective specific substrates and ATP (often radiolabeled, e.g., [γ-32P]ATP).

  • Varying concentrations of DT-2 are included in the reaction mixture.

  • The reaction is allowed to proceed for a defined period at an optimal temperature (e.g., 30°C).

  • The reaction is stopped, and the incorporation of phosphate (B84403) into the substrate is quantified. This can be done by separating the substrate via SDS-PAGE and autoradiography, or through other methods like ELISA or fluorescence-based assays.

  • Inhibitory constants are calculated by fitting the data to appropriate enzyme kinetic models.

Cellular Assays for Kinase Activity

• Objective: To assess the effect of DT-2 on kinase activity within intact cells.

• Protocol Outline (Western Blotting for Phospho-proteins):

  • Culture relevant cell types (e.g., vascular smooth muscle cells, platelets).

  • Treat cells with DT-2 at various concentrations for a specified duration.

  • Stimulate the cells with an appropriate agonist to activate the kinase of interest (e.g., a cGMP analog for PKG, a growth factor for ERK/Akt).

  • Lyse the cells and collect protein extracts.

  • Separate proteins by SDS-PAGE and transfer to a membrane (e.g., PVDF).

  • Probe the membrane with primary antibodies specific for the phosphorylated (active) form of the kinase or its downstream substrates.

  • Use a secondary antibody conjugated to an enzyme (e.g., HRP) for detection via chemiluminescence.

  • Normalize the phospho-protein signal to the total protein level of the respective kinase.

Generation and Phenotyping of Knockout Mice

• Objective: To create and characterize mice with a genetic deletion of a specific kinase to study its physiological role.

• Protocol Outline:

  • Gene Targeting: A targeting vector is constructed to replace a critical exon of the target kinase gene (e.g., Prkg1, Mapk1, Akt1) with a selection marker (e.g., a neomycin resistance cassette).

  • Embryonic Stem (ES) Cell Transfection: The targeting vector is introduced into ES cells, and cells that have undergone homologous recombination are selected.

  • Blastocyst Injection: The targeted ES cells are injected into blastocysts, which are then implanted into pseudopregnant female mice.

  • Generation of Chimeric and Knockout Mice: Chimeric offspring are bred to establish germline transmission of the targeted allele. Heterozygous mice are then interbred to produce homozygous knockout mice.

  • Phenotypic Analysis: A comprehensive analysis of the knockout mice is performed, including:

    • Physiological Measurements: Blood pressure monitoring (telemetry), glucose tolerance tests, etc.

    • Histological Analysis: Examination of tissues and organs for abnormalities.

    • Behavioral Studies: Open field tests, fear conditioning, etc.

    • Molecular and Cellular Analyses: Western blotting, immunohistochemistry, and cell-based assays using tissues or primary cells from the knockout animals.

Conclusion and Recommendations

The cross-validation of DT-2's effects with genetic models reveals a complex pharmacological profile. While some of its in vivo effects, such as vasoconstriction, align with the phenotype of PKG knockout models, the potential for off-target modulation of ERK, p38, Akt, and PKC pathways cannot be disregarded, especially in cellular studies.

For researchers using DT-2, the following is recommended:

• Acknowledge Potential Off-Target Effects: When interpreting data obtained with DT-2, the possibility of off-target effects should be explicitly considered and discussed.

• Use Multiple Lines of Evidence: Whenever possible, complement pharmacological inhibition with DT-2 with genetic approaches such as siRNA/shRNA-mediated knockdown or the use of cells derived from knockout animals to confirm the specific involvement of PKG.

• Dose-Response Studies: Carefully titrate the concentration of DT-2 to use the lowest effective concentration, which may minimize off-target effects.

• Consider DT-2 Analogs: For in vivo studies, D-amino acid analogs of DT-2 may offer improved stability and specificity, although thorough validation is still required.

By integrating data from both pharmacological and genetic approaches, the scientific community can continue to leverage tools like DT-2 to unravel complex signaling networks while maintaining a rigorous and critical perspective on the interpretation of the results.

References

• 1. Akt1/PKBalpha is required for normal growth but dispensable for maintenance of glucose homeostasis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Growth retardation and increased apoptosis in mice with homozygous disruption of the akt1 gene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Prkg1 MGI Mouse Gene Detail - MGI:108174 - protein kinase, cGMP-dependent, type I [informatics.jax.org]
• 4. Protein kinase Cα deletion causes hypotension and decreased vascular contractility - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Loss of Akt1 in Mice Increases Energy Expenditure and Protects against Diet-Induced Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 019113 - Erk1[-] Strain Details [jax.org]
• 7. Mapk1 conditional Knockout mouse | Cancer and development pathway models | genOway [genoway.com]
• 8. researchgate.net [researchgate.net]
• 9. Mapk14 MGI Mouse Gene Detail - MGI:1346865 - mitogen-activated protein kinase 14 [informatics.jax.org]

Evaluating the On-Target Effects of DT-2: A Comparative Guide

For researchers and drug development professionals investigating the cGMP-dependent protein kinase (PKG) signaling pathway, the selection of a potent and specific inhibitor is critical. DT-2 has emerged as a tool for probing PKG function. This guide provides an objective comparison of DT-2 with other common PKG inhibitors, supported by experimental data and detailed protocols to aid in the critical evaluation of its on-target effects.

On-Target Profile of DT-2

DT-2 is a peptide-based inhibitor designed to target the substrate-binding site of PKG. In vitro studies have demonstrated its high potency for PKG. However, evidence suggests that its selectivity in a cellular context is limited, with notable off-target effects on other kinases.

Quantitative Comparison of PKG Inhibitors

The following table summarizes the in vitro potency of DT-2 and alternative PKG inhibitors.

Inhibitor	Type	Target	Ki (nM)	IC50 (nM)	Off-Target Ki / IC50 (nM)
DT-2	Peptide (Substrate competitor)	PKG	12.5	-	PKA (>10,000), PKC (>10,000)
KT-5823	Small Molecule (ATP competitor)	PKG	-	234	PKA (>10,000), PKC (4,000)[1][2]
Rp-8-pCPT-cGMPS	cGMP analog (cGMP competitor)	PKG	500	-	PKA (variable)

Experimental Data and Methodologies

A critical aspect of evaluating DT-2 is understanding its performance in both isolated biochemical assays and within the complex environment of a living cell.

In Vitro Kinase Inhibition Assay

Objective: To determine the direct inhibitory effect of a compound on purified PKG activity.

Methodology: A common method is a radiometric assay that measures the incorporation of radiolabeled phosphate (B84403) from [γ-³²P]ATP into a specific peptide substrate.

Protocol:

• Reaction Mixture Preparation: Prepare a reaction buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, and 200 µM [γ-³²P]ATP.

• Enzyme and Substrate: Add purified recombinant PKG (e.g., 2 nM) and a specific peptide substrate (e.g., 50 µM) to the reaction mixture.

• Inhibitor Addition: Add varying concentrations of DT-2 or other inhibitors to the reaction wells. Include a control with no inhibitor.

• Initiation and Incubation: Initiate the reaction by adding the ATP mixture and incubate at 30°C for a set time (e.g., 10-30 minutes).

• Termination: Stop the reaction by adding a stop solution, such as 3% phosphoric acid.

• Separation: Spot the reaction mixture onto P81 phosphocellulose paper. Wash the paper extensively with phosphoric acid to remove unincorporated [γ-³²P]ATP.

• Quantification: Measure the radioactivity remaining on the paper using a scintillation counter. The amount of radioactivity is proportional to the kinase activity.

• Data Analysis: Calculate the percentage of inhibition at each inhibitor concentration and determine the IC₅₀ or Kᵢ value.

Cellular Assay: VASP Phosphorylation

Objective: To assess the ability of an inhibitor to block PKG activity within intact cells. Vasodilator-stimulated phosphoprotein (VASP) is a well-characterized substrate of PKG, and its phosphorylation at Ser239 is a reliable marker of PKG activation.

Methodology: Western blotting is used to detect the phosphorylation status of VASP in cell lysates following treatment with a PKG activator and the inhibitor.

Protocol:

• Cell Culture and Treatment: Culture cells (e.g., human platelets or vascular smooth muscle cells) and pre-incubate with various concentrations of DT-2 or other inhibitors for a specified time (e.g., 30 minutes).

• PKG Activation: Stimulate the cells with a PKG activator, such as 8-Bromo-cGMP (100 µM), for 10-15 minutes.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a standard method (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for phosphorylated VASP (Ser239) overnight at 4°C.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Data Analysis: Quantify the band intensities for phosphorylated VASP and normalize to a loading control (e.g., total VASP or β-actin).

Visualizing the Landscape of DT-2 Action

cGMP/PKG Signaling Pathway

The following diagram illustrates the canonical cGMP/PKG signaling pathway that DT-2 is designed to inhibit.

Figure 1. The cGMP/PKG signaling pathway and the inhibitory action of DT-2.

Experimental Workflow for Evaluating DT-2

This diagram outlines the logical flow of experiments to assess the on-target and off-target effects of DT-2.

Figure 2. Workflow for the comprehensive evaluation of DT-2's kinase inhibitory profile.

Conclusion

DT-2 is a potent in vitro inhibitor of PKG and can be a useful tool for biochemical studies. However, researchers should exercise caution when interpreting data from cellular experiments due to its demonstrated off-target effects. For studies in intact cells, the use of alternative inhibitors with different mechanisms of action, or ideally, genetic approaches such as siRNA-mediated knockdown of PKG, should be considered to validate findings. This guide provides the necessary data and protocols to enable an informed decision on the appropriate use of DT-2 in the context of PKG signaling research.

References

• 1. rndsystems.com [rndsystems.com]
• 2. caymanchem.com [caymanchem.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to the In Vitro and In Vivo Effects of DT-2

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro and in vivo effects of DT-2, a potent peptide-based inhibitor of cGMP-dependent protein kinase (PKG). While DT-2 demonstrates high potency and selectivity for PKG in biochemical assays, its activity in cellular and physiological contexts reveals a more complex pharmacological profile. This document summarizes the available experimental data, provides detailed experimental protocols, and visualizes the key signaling pathways to aid researchers in the design and interpretation of studies involving DT-2.

Executive Summary

DT-2 is a widely used research tool for studying the role of PKG. In vitro, it is a highly potent and selective inhibitor of PKG Iα and PKG Iβ isoforms. However, this high specificity does not translate to a cellular or in vivo context. In living cells, DT-2 loses its selectivity for PKG and modulates the activity of several other kinases, including ERK, p38, PKB, and PKC. This leads to a range of off-target effects that can confound experimental results and lead to misinterpretation of the role of PKG. Therefore, caution is strongly advised when using DT-2 to probe PKG signaling in intact cells or whole organisms.

Data Presentation: In Vitro vs. In Vivo Effects of DT-2

The following tables summarize the quantitative data on the effects of DT-2 in different experimental settings.

Parameter	PKG Iα	PKG Iβ	PKG II	PKA	Reference
IC₅₀ (nM)	9 ± 2	7.5 ± 1.8	Not Inhibited	Not Inhibited	[1]
Kᵢ (nM)	12.5	-	-	-
Table 1: In Vitro Inhibitory Activity of DT-2 Against Purified Kinases. This table highlights the high potency and selectivity of DT-2 for PKG I isoforms in a controlled, cell-free environment.

Cell Type	Assay	DT-2 Concentration	Observed Effect	Reference
Human Platelets	VASP Phosphorylation (PKG substrate)	Up to 200 µM	No inhibition of PKG activity
Human Platelets	Platelet Aggregation (Thrombin-induced)	10 nM	Strong inhibition
Human Platelets	Platelet Aggregation (Collagen-induced)	10 nM	Potentiation
Rat Mesangial Cells	VASP Phosphorylation	Up to 200 µM	No inhibition of PKG activity
Neonatal Mouse Cardiomyocytes	VASP Phosphorylation	Up to 200 µM	No inhibition of PKG activity
Table 2: In Vivo (Cell-Based) Effects of DT-2. This table illustrates the discrepancy between the in vitro potency of DT-2 and its effects in intact cells, where it fails to inhibit its intended target at high concentrations but exhibits other functional effects.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

In Vitro Kinase Assay for DT-2 Potency

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of DT-2 against purified PKG isoforms.

Materials:

• Purified recombinant PKG Iα, PKG Iβ, PKG II, and PKA (catalytic subunit)

• DT-2 peptide

• Vasptide (for PKG) or Kemptide (for PKA) substrate

• ATP (γ-³²P labeled)

• Kinase reaction buffer (e.g., 50 mM HEPES, pH 7.4, 10 mM MgCl₂, 1 mM DTT)

• cGMP

• Phosphocellulose paper

• Scintillation counter

Procedure:

• Prepare serial dilutions of DT-2 in kinase reaction buffer.

• In a microcentrifuge tube, combine the kinase (e.g., 2 nM final concentration), the corresponding substrate (e.g., 20 µM Vasptide for PKG), and the diluted DT-2.

• For PKG assays, add cGMP to a final concentration of 5 µM to activate the enzyme. PKA catalytic subunit is constitutively active.

• Initiate the kinase reaction by adding ATP (containing a tracer amount of γ-³²P ATP) to a final concentration of 100 µM.

• Incubate the reaction mixture at 30°C for a predetermined time (e.g., 10-20 minutes) within the linear range of the assay.

• Stop the reaction by spotting a portion of the reaction mixture onto phosphocellulose paper.

• Wash the phosphocellulose paper extensively with phosphoric acid to remove unincorporated γ-³²P ATP.

• Quantify the incorporated radioactivity on the phosphocellulose paper using a scintillation counter.

• Plot the percentage of kinase inhibition against the logarithm of the DT-2 concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Western Blot Analysis of Kinase Phosphorylation in Cells

Objective: To assess the effect of DT-2 on the phosphorylation status of target kinases (e.g., VASP, ERK, p38, PKB, PKC) in intact cells.

Materials:

• Cultured cells (e.g., human platelets, rat mesangial cells)

• DT-2 peptide

• Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Protein concentration assay kit (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies specific for the phosphorylated and total forms of the kinases of interest

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Culture cells to the desired confluency and treat with various concentrations of DT-2 for the desired time.

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Clarify the cell lysates by centrifugation and determine the protein concentration of the supernatant.

• Denature the protein samples by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against the phosphorylated protein overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST and detect the signal using a chemiluminescent substrate and an imaging system.

• To normalize for protein loading, strip the membrane and re-probe with an antibody against the total form of the protein of interest or a housekeeping protein (e.g., GAPDH, β-actin).

• Quantify the band intensities to determine the relative change in protein phosphorylation.

Mandatory Visualization

On-Target Signaling Pathway of DT-2 (In Vitro)

Caption: In vitro, DT-2 directly inhibits PKG, preventing substrate phosphorylation.

Off-Target Signaling Pathways of DT-2 (In Vivo)

Caption: In vivo, DT-2 ineffectively inhibits PKG but modulates other key signaling kinases.

Experimental Workflow for Comparing In Vitro and In Vivo Effects

Caption: Workflow for comparing DT-2's in vitro potency with its in vivo cellular effects.

References

• 1. The oligopeptide DT-2 is a specific PKG I inhibitor only in vitro, not in living cells - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Specificity of cGMP-Dependent Protein Kinase Inhibitors: A Comparative Guide to DT-2 and Alternatives

For researchers, scientists, and drug development professionals, the selective inhibition of cGMP-dependent protein kinase (PKG) presents a promising avenue for therapeutic intervention in a range of diseases, including cancer and cardiovascular disorders. The oligopeptide DT-2 has emerged as a potent tool in this field. However, a critical examination of its mechanism reveals a significant disparity between its in vitro efficacy and its in-cell specificity. This guide provides a comprehensive comparison of DT-2 with other known PKG inhibitors, focusing on their performance, experimental validation, and the crucial considerations for their use in research and development.

This comparative guide delves into the quantitative performance of DT-2 and its alternatives, namely its D-amino acid analog (D)-DT-2, DT-3, Rp-cGMPS analogs, and KT5823. A central theme of this analysis is the well-documented phenomenon where the high in vitro potency and selectivity of these inhibitors do not consistently translate to a specific mechanism of action within a cellular context.

In Vitro Inhibitory Potency and Selectivity

The following table summarizes the in vitro inhibitory constants (Ki or IC50) of DT-2 and its alternatives against PKG and other common kinases, providing a baseline for their biochemical selectivity.

Inhibitor	Target Kinase	Ki / IC50 (nM)	Selectivity Profile (Fold difference vs. other kinases)
DT-2	PKG	12.5 (Ki)	~1300-fold more selective for PKG over PKA.[1]
(D)-DT-2	PKG Iα/Iβ	~8 (IC50)	Highly selective for PKG I over PKG II and PKA in vitro.
DT-3	PKG	-	Stated to be ~20,000-fold more selective for PKG over PKA.[1]
(Rp)-8-pCPT-cGMPS	PKG	500 (Ki)	Also inhibits cGMP-regulated phosphodiesterases.[2]
(Rp)-8-bromo-PET-cGMP	PKG	30 (Ki)	Approximately 333-fold more selective for PKG over PKA.[3]
KT5823	PKG	234 (IC50)	Weakly inhibits PKC (Ki = 4000 nM) and PKA (Ki > 10000 nM).[4][5]

Cellular Activity and Off-Target Effects

While the in vitro data suggests a high degree of selectivity for the DT-series peptides, studies in intact cells have revealed a more complex and often contradictory mechanism of action. This discrepancy is a critical consideration for any research employing these compounds.

Inhibitor	Cellular Effects	Documented Off-Target Kinases	Key Considerations
DT-2 / (D)-DT-2	Loses specificity in cell homogenates and living cells. Modulates various signaling pathways, leading to unpredictable functional outcomes.	ERK, p38, PKB, PKC	Not reliable as a specific PKG inhibitor in intact cells.
Rp-cGMPS Analogs	Can have PKG-independent effects and may not inhibit PKG in certain cell types.	Can inhibit phosphodiesterases (PDEs).	Cellular effects may not be solely attributable to PKG inhibition.
KT5823	Fails to inhibit PKG-mediated phosphorylation in intact human platelets and rat mesangial cells.	-	In vitro activity does not translate to cellular efficacy.[6]

Signaling Pathway and Experimental Workflow

To visually conceptualize the mechanism of these inhibitors and the process of their validation, the following diagrams are provided.

References

• 1. Western blot for phosphorylated proteins | Abcam [abcam.com]
• 2. Tips for detecting phosphoproteins by western blot | Proteintech Group [ptglab.com]
• 3. benchchem.com [benchchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. rndsystems.com [rndsystems.com]
• 6. KT5823 inhibits cGMP-dependent protein kinase activity in vitro but not in intact human platelets and rat mesangial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Prudent Disposal of Unidentified Laboratory Reagents: A General Protocol

Disclaimer: The following procedures are generalized guidelines for the disposal of a laboratory chemical designated "DT-2." As this identifier does not correspond to a universally recognized chemical substance in the provided information, these recommendations are based on best practices for handling novel or unidentified research chemicals. It is imperative to consult the specific Safety Data Sheet (SDS) for the exact compound in use before proceeding with any handling or disposal. The information herein is intended to supplement, not replace, institutional safety protocols and regulatory requirements.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, adherence to standard laboratory safety protocols is mandatory. This includes the use of appropriate Personal Protective Equipment (PPE), such as safety goggles, a lab coat, and chemical-resistant gloves. All manipulations of "DT-2" and its solutions should be performed in a well-ventilated area, ideally within a certified chemical fume hood[1]. In the absence of specific hazard information, a conservative approach that treats the substance as hazardous is required[1].

Quantitative Guidelines for Laboratory Chemical Waste Disposal

The following table summarizes general quantitative guidelines for the disposal of laboratory chemical waste. These should be adapted based on the known properties of the substance and institutional policies.

Waste Category	Disposal Guideline	Citation
Dilute Aqueous Solutions (Non-Hazardous)	May be permissible for drain disposal if the pH is between 7 and 9 and the concentration is less than 10% (v/v), with no solvent or metal contamination. Institutional approval is often required.	[1]
Empty Chemical Containers (Non-Acutely Hazardous)	Can be disposed of as regular trash after being thoroughly emptied, with labels defaced or removed.	[1]
Empty Chemical Containers (Acutely Hazardous)	Must be triple-rinsed with a suitable solvent. The rinsate must be collected and treated as hazardous waste.	[1][2]
Solid Waste Contaminated with "DT-2"	Should be collected in a designated, clearly labeled, and sealed container for hazardous waste.	[3]

Step-by-Step Disposal Protocol for "DT-2" Waste

The following protocol outlines a safe and compliant method for the disposal of "DT-2" waste, assuming it is a potentially hazardous research chemical.

Step 1: Waste Identification and Segregation

• Classify the Waste: All solutions containing "DT-2," as well as any materials contaminated with it (e.g., pipette tips, gloves, bench paper), should be classified as hazardous chemical waste.

• Segregate Incompatibles: Ensure that "DT-2" waste is not mixed with other incompatible waste streams to prevent dangerous reactions[2][4].

Step 2: Containment and Labeling

• Select Appropriate Containers: Use a chemically compatible, leak-proof container with a secure screw-top cap for liquid "DT-2" waste. For solid waste, use a designated, sealed container[1][3]. Containers must be in good condition with no leaks or cracks[2].

• Properly Label Containers: Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is added[3]. The label must include:

  • The words "Hazardous Waste"[2][3].

  • The full chemical name(s) of all components (e.g., "DT-2," and any solvents)[2]. Chemical abbreviations are not acceptable[2].

  • The approximate concentrations or percentages of each component[3].

  • The date the waste was first added to the container[3].

  • The name and contact information of the generating researcher or laboratory[3].

Step 3: Storage of Waste in the Laboratory

• Designated Storage Area: Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory[1]. This area should be away from general traffic and potential sources of ignition or reaction[1].

• Secondary Containment: Store waste containers in secondary containment to prevent spills[2].

• Keep Containers Closed: Waste containers must be kept closed except when adding waste[2].

Step 4: Disposal of Empty "DT-2" Containers

• Triple-Rinse Procedure: Triple-rinse the empty container with a suitable solvent that can solubilize "DT-2"[1].

• Collect Rinsate: The rinsate from this process must be collected and disposed of as hazardous waste[2].

• Final Disposal: After triple-rinsing and air-drying, the container may be disposed of in the regular trash, with the label defaced or removed[1][2].

Step 5: Arranging for Waste Pickup

• Contact Environmental Health and Safety (EHS): When the waste container is full or needs to be removed, contact your institution's EHS department to schedule a waste pickup[2]. Do not move hazardous waste from its generation point[4].

Experimental Workflow for "DT-2" Disposal

Caption: Workflow for the safe disposal of "DT-2" hazardous waste.

References

• 1. benchchem.com [benchchem.com]
• 2. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 3. scribd.com [scribd.com]
• 4. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]